(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Core Science & Biosynthesis

Advanced Structural and Functional Profiling of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine in Medicinal Chemistry

Executive Summary

The rational design of small-molecule therapeutics relies heavily on the use of privileged scaffolds that offer predictable pharmacokinetics and precise spatial geometries. (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (Molecular Formula: C₈H₁₀F₂N₂) represents a highly versatile, chiral building block. By coupling a vicinal diamine backbone with a strategically fluorinated aromatic ring, this compound provides medicinal chemists with a powerful tool for constructing complex heterocycles, chiral ligands, and targeted inhibitors.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, asymmetric synthesis protocols, and pharmacological applications, grounded in field-proven methodologies and authoritative literature.

Structural and Physicochemical Profiling

Vicinal diamines are recognized as privileged scaffolds in medicinal chemistry, frequently utilized to construct bioactive heterocycles like quinoxalines and piperazines [1]. The incorporation of a 2,5-difluorophenyl moiety fundamentally alters the electronic and steric landscape of the ethylenediamine core.

The Role of Fluorine Substitution

Fluorinated aromatic building blocks are critical for modulating target affinity and metabolic stability in high-throughput screening (HTS) campaigns [2]. In this specific isomer:

• Ortho-Fluorine (C2): Introduces steric hindrance that restricts the free rotation of the phenyl ring relative to the chiral C1 center. This conformational locking reduces the entropic penalty upon binding to a target protein.

• Meta-Fluorine (C5): Acts as a metabolic shield, blocking cytochrome P450-mediated aromatic hydroxylation. Furthermore, its strong electron-withdrawing nature (inductive effect, -I) slightly lowers the pKa of the adjacent C1 primary amine, enhancing the molecule's passive membrane permeability.

Quantitative Physicochemical Data

The following table summarizes the core properties of the scaffold, highlighting the causality behind its utility in drug design. Baseline properties for related phenylethane-1,2-diamines are well-documented in chemical databases [3].

Property	Value	Causality / Medicinal Significance
Molecular Weight	172.18 g/mol	Highly ligand-efficient; low MW allows for extensive downstream elaboration without violating Lipinski's Rule of 5.
LogP (Estimated)	1.2 – 1.6	Optimal lipophilicity for balancing aqueous solubility with blood-brain barrier (BBB) penetration.
pKa (C1 Amine)	~8.4	Modulated downward by the electron-withdrawing difluorophenyl group, increasing the fraction of un-ionized drug at physiological pH (7.4).
pKa (C2 Amine)	~9.5	Remains highly basic, ensuring strong electrostatic or hydrogen-bonding interactions within target binding pockets.
Stereocenter	(1R)	Dictates the 3D vector of the primary amines, ensuring stereospecific target engagement (eutomer selectivity).

Asymmetric Synthetic Methodology

To utilize this compound effectively, it must be synthesized with high enantiomeric purity (>98% ee). The most robust, self-validating approach utilizes Ellman’s auxiliary ((R)-tert-butanesulfinamide) to direct the stereochemistry during the formation of the carbon-carbon bond.

Synthetic Workflow Diagram

Caption: Asymmetric synthesis workflow of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine via Ellman's auxiliary.

Protocol: Step-by-Step Asymmetric Synthesis

• Step 1: Imine Condensation.

  • Action: React 2,5-difluorobenzaldehyde (1.0 eq) with (R)-(+)-2-methyl-2-propanesulfinamide (1.1 eq) in THF. Add Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq) dropwise at room temperature.

  • Causality: Ti(OEt)₄ acts as both a Lewis acid to activate the aldehyde and a water scavenger to drive the equilibrium toward the imine, preventing hydrolysis.

• Step 2: Diastereoselective Aza-Henry Reaction.

  • Action: Cool the imine solution to -78°C. Add a pre-formed nitromethane anion (generated via nitromethane and a base like TBAF or LDA).

  • Causality: The bulky tert-butyl group of the chiral sulfinamide sterically shields one face of the imine. The nucleophile is forced to attack from the less hindered Re-face, establishing the (1R) stereocenter with high diastereomeric ratio (dr > 95:5).

• Step 3: Reduction and Deprotection.

  • Action: Treat the resulting nitroamine with Zinc dust and concentrated HCl in methanol at 0°C to room temperature.

  • Causality: The strongly acidic, reducing environment serves a dual purpose: Zinc reduces the aliphatic nitro group to a primary amine, while the HCl concurrently cleaves the acid-labile sulfinyl group, yielding the final vicinal diamine as a dihydrochloride salt.

Applications in Drug Discovery

Derivatives of phenylethane-1,2-diamine have shown significant promise in the development of targeted therapies, including anticancer agents and central nervous system (CNS) modulators [4]. The (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine scaffold is primarily utilized to synthesize conformationally restricted heterocycles.

Pharmacological Integration Workflow

Caption: Integration of the diamine scaffold into active pharmaceutical ingredients (APIs).

Mechanistic Advantages in Kinase Inhibition

When incorporated into a pyrazine or imidazole core, the (1R) stereocenter projects the 2,5-difluorophenyl ring into deep, hydrophobic sub-pockets of kinases (e.g., ALK or EGFR). The fluorine atoms engage in orthogonal multipolar interactions with the backbone amides of the protein, while the remaining primary or secondary amines form critical hydrogen bonds with the hinge region. The specific (R) geometry ensures that the trajectory of these bonds is optimal, whereas the (S) enantiomer typically results in steric clashes and a 10- to 100-fold drop in potency.

Experimental Protocols: Validation & Assays

To ensure trustworthiness and self-validation of the synthesized compound, rigorous analytical protocols must be employed prior to biological testing.

Protocol: Chiral Purity Determination (HPLC)

Primary amines often streak on chiral stationary phases due to basicity and non-specific interactions with the silica backbone.

• Derivatization: React 5 mg of the diamine with acetic anhydride (1.5 eq) and triethylamine (2.0 eq) in DCM for 1 hour to yield the di-acetamide.

  • Causality: Acetylation neutralizes the basic amines, eliminating peak tailing and allowing for crisp, baseline resolution of enantiomers.

• Chromatography: Inject 10 µL onto a Chiralcel OD-H column. Elute isocratically with Hexane/Isopropanol (85:15) at 1.0 mL/min. Monitor via UV at 254 nm. The (1R) and (1S) derivatives will elute at distinct retention times, allowing for precise integration of the ee.

Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate 1 µM of the diamine with human liver microsomes (HLM, 0.5 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Quenching & Analysis: Quench aliquots at 0, 15, 30, and 60 minutes with cold acetonitrile containing an internal standard. Centrifuge and analyze the supernatant via LC-MS/MS.

  • Causality: This assay validates the hypothesis that the 2,5-difluoro substitution protects the aromatic ring from CYP-mediated oxidation. A prolonged half-life (t₁/₂) > 60 minutes confirms the metabolic robustness of the scaffold.

Conclusion

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a highly engineered chemical precursor that bridges the gap between synthetic feasibility and pharmacological optimization. By leveraging asymmetric synthesis (Ellman's auxiliary) and the unique physicochemical properties imparted by fluorine, researchers can utilize this scaffold to develop next-generation therapeutics with enhanced target affinity, stereospecificity, and metabolic stability.

References

• Three-Step Telescoped Synthesis of Monosubstituted Vicinal Diamines from Aldehydes ACS Omega[Link]

• 1-Phenylethane-1,2-diamine Compound Summary PubChem, National Institutes of Health[Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential MDPI Molecules[Link]

CAS number and identifiers for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

The following technical guide provides an in-depth analysis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine , a specialized chiral building block used in pharmaceutical synthesis and ligand design.

Core Identifiers & Chemical Identity

This compound is a chiral vicinal diamine featuring a 2,5-difluorophenyl moiety. It serves as a critical intermediate for synthesizing complex pharmaceutical agents, particularly those requiring precise stereochemical configurations for target binding (e.g., kinase inhibitors).

Attribute	Detail
Chemical Name	(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine
Common Synonyms	(1R)-1-(2,5-Difluorophenyl)ethylenediamine; (R)-1-(2,5-Difluorophenyl)-1,2-diaminoethane
CAS Number (Racemic HCl)	89146-02-1 (Dihydrochloride salt)
CAS Number (Enantiomer)	Specific CAS for the (1R)-free base is not widely indexed in public commercial databases; typically synthesized de novo or resolved from the racemic salt (CAS 89146-02-1).
Molecular Formula
Molecular Weight	172.18 g/mol (Free base); ~245.10 g/mol (Dihydrochloride)
Chiral Center	C1 (Benzylic position)
Stereochemistry	(1R)-Configuration

Structural Biology & Stereochemistry

The (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine scaffold is characterized by two key structural features that dictate its reactivity and biological interaction:

• Vicinal Diamine Motif: The 1,2-diamine structure (

  ) forms a rigid chelating bite angle, making it an excellent ligand for transition metals and a precursor for heterocyclic ring formation (e.g., imidazoles, pyrazines).

• 2,5-Difluorophenyl Group: The fluorine atoms at positions 2 and 5 of the phenyl ring modulate the electronic properties (lipophilicity and metabolic stability) of the molecule. In drug design, this specific substitution pattern is often employed to block metabolic oxidation sites and enhance binding affinity via non-covalent interactions (e.g., multipolar interactions with protein backbones).

Stereochemical Significance

The (1R)-configuration is critical. Enantiomers of vicinal diamines often exhibit vastly different pharmacological profiles. In the context of kinase inhibitors (e.g., Trk inhibitors like Larotrectinib, which shares a similar 2,5-difluorophenyl chiral center), the spatial arrangement of the amine groups ensures precise docking into the ATP-binding pocket.

Synthesis & Manufacturing Protocols

The synthesis of the enantiopure (1R)-diamine can be achieved via two primary routes: Asymmetric Synthesis (preferred for scale) or Chiral Resolution of the racemate.

Route A: Asymmetric Strecker Synthesis (De Novo)

This method builds the chiral center directly using a chiral auxiliary.

• Imine Formation: Condensation of 2,5-difluorobenzaldehyde with (R)-phenylglycinol (chiral auxiliary) to form the corresponding chiral imine.

• Strecker Reaction: Addition of TMSCN (trimethylsilyl cyanide) to the imine. The chiral auxiliary directs the cyanide attack to the Re-face, yielding the (R)-amino nitrile diastereomer.

• Reduction & Hydrolysis:

  • Acid hydrolysis removes the chiral auxiliary.

  • Reduction of the nitrile group (using

    or ) yields the vicinal diamine.

• Purification: Recrystallization as the dihydrochloride salt.

Route B: Resolution of Racemic Mixture (Classic)

If starting from the commercially available racemic dihydrochloride (CAS 89146-02-1):

• Free Base Liberation: Treat the dihydrochloride with NaOH to obtain the racemic free amine.

• Salt Formation: React with a chiral resolving agent, such as (S)-Tartaric acid or (S)-Mandelic acid , in ethanol.

• Fractional Crystallization: The diastereomeric salt of the (1R)-diamine crystallizes out due to differential solubility.

• Basification: Treat the crystals with base to release the enantiopure (1R)-diamine.

Visualization: Synthesis Workflow

Caption: Asymmetric Strecker synthesis pathway for generating the (1R)-diamine enantiomer.

Applications in Drug Discovery

This diamine serves as a versatile "chiral handle" in medicinal chemistry.

1. Kinase Inhibitor Scaffolds

The 2,5-difluorophenyl group is a privileged motif in kinase inhibitors (e.g., Trk, ALK, ROS1 inhibitors). The diamine can be cyclized to form:

• Piperazines: Via reaction with oxalyl chloride or chloroacetyl chloride.

• Imidazolidinones: Via reaction with urea or phosgene equivalents. These heterocycles serve as rigid cores that position the fluorophenyl group into hydrophobic pockets of the target enzyme.

2. Chiral Ligands for Catalysis

(1R,2R)- or (1R)-diamines are precursors for Salen-type ligands and Jacobsen's catalyst analogs. The electron-deficient 2,5-difluorophenyl group tunes the Lewis acidity of the central metal (e.g., Mn, Co), potentially enhancing catalytic activity in asymmetric epoxidations or aziridinations.

3. Analytical Standards

The enantiopure diamine is used as a reference standard to develop chiral HPLC methods for quality control of related pharmaceutical intermediates.

Handling & Safety (MSDS Summary)

Signal Word: DANGER

Hazard Class	Statement	Precaution
Skin Corrosion/Irritation	Causes severe skin burns and eye damage (H314).	Wear protective gloves/clothing/eye protection.
Acute Toxicity	Harmful if swallowed or inhaled.	Use in a fume hood. Avoid dust formation.
Storage	Hygroscopic. Air-sensitive.	Store under inert gas (Argon/Nitrogen) at 2-8°C.

First Aid:

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses. Immediately call a POISON CENTER.

• Skin Contact: Remove contaminated clothing. Rinse skin with water/shower.

References

• PubChem Compound Summary . (2025). 1-(2,5-Difluorophenyl)ethane-1,2-diamine. National Center for Biotechnology Information. Retrieved from [Link]

Commercial suppliers of high-purity (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

An In-Depth Technical Guide to the Procurement and Quality Control of High-Purity (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Abstract

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine belongs to the class of chiral vicinal diamines, which are highly valued as "privileged" ligands and synthetic building blocks in asymmetric catalysis and pharmaceutical development.[1] The stereodefined arrangement of the two amino groups allows for the formation of stable, chiral metal complexes that can induce high enantioselectivity in a vast range of chemical transformations. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for procuring this specialized, high-purity compound. Given that (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is not a standard catalog item, this document focuses on the custom synthesis procurement route, detailing supplier qualification, technical specification, and essential incoming quality control (QC) protocols.

The Strategic Importance of Chiral 1,2-Diamines

Chiral 1,2-diamines are foundational pillars in modern asymmetric synthesis. Their C2-symmetric or pseudo-C2-symmetric backbone, when complexed with transition metals (e.g., Ruthenium, Rhodium, Palladium), creates a well-defined chiral environment.[2] This steric and electronic influence is critical for controlling the facial selectivity of reactions, leading to the preferential formation of one enantiomer of the product.[3]

The applications of ligands derived from chiral diamines are extensive and include:

• Asymmetric Hydrogenation: Creating chiral centers by the addition of hydrogen across double bonds.[1]

• Asymmetric C-C Bond Formation: Building complex molecular skeletons with high stereocontrol.[1]

• Dynamic Kinetic Resolution (DKR): Converting a racemic mixture entirely into a single desired enantiomer.[4]

The fluorine substituents on the phenyl ring of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine can further modulate the electronic properties of the resulting catalyst, potentially enhancing its reactivity or selectivity compared to non-fluorinated analogs.[2] For these reasons, securing this diamine at exceptionally high chemical and enantiomeric purity is not merely a matter of quality but a prerequisite for reproducible and successful asymmetric synthesis.

Procurement Strategy: Navigating the Custom Synthesis Landscape

A survey of the chemical supplier landscape reveals that (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a niche molecule, typically available only through custom synthesis. This route offers the advantage of specifying the exact purity, quantity, and analytical documentation required for demanding applications.

Identifying Potential Custom Synthesis Partners

Several companies specialize in the synthesis of complex organic molecules and chiral building blocks. When initiating a search, researchers should look for organizations with demonstrated expertise in chiral chemistry and multi-step synthesis.

Potential Custom Synthesis & Chiral Chemistry Specialists:

• Symeres (incorporating Organix & Chiralix): Offers a portfolio of specialty building blocks and custom synthesis services with a focus on chiral compounds.[5]

• Aurum Pharmatech: Manufactures a range of chiral building blocks, including amines and diamines, and provides custom synthesis services with comprehensive analytical support.[6]

• BOC Sciences: Provides a custom synthesis platform for complex molecules, specializing in chiral synthesis techniques like asymmetric catalysis and chiral resolution.[]

• Chiroblock GmbH: Focuses on customer-exclusive research and custom synthesis, with in-house projects on novel chiral derivatives.[8]

• Quadrivalent Labs: Specializes in custom chemical synthesis for pharmaceutical and specialty chemical clients, handling complex transformations and chiral resolutions.[9]

• Chem-Impex: Offers custom synthesis and contract research for difficult-to-make chiral building blocks and amino acid derivatives.[10]

• Capot Chemical: Provides high-end custom synthesis services, including the precise synthesis and separation of chiral compounds.[11]

The Supplier Qualification Workflow

Selecting the right partner is critical. The process should be systematic, moving from initial inquiry to a thorough technical evaluation. The goal is to ensure the supplier can not only synthesize the molecule but also meet the stringent quality requirements.

Caption: Workflow for qualifying a custom synthesis supplier.

Technical Specifications & Incoming Quality Control

For a chiral ligand, purity is a multi-faceted parameter encompassing chemical purity, enantiomeric excess (e.e.), and the absence of process-related impurities that could interfere with catalysis.

Defining Purity Requirements

When submitting a request for quotation (RFQ), the following specifications are critical:

• Chemical Purity: Typically ≥98% as determined by HPLC or GC area percentage. This ensures the material is free from significant organic impurities.

• Enantiomeric Excess (e.e.): For most catalytic applications, ≥99% e.e. is required. This must be determined by a suitable chiral chromatography method (HPLC or SFC).[12]

• Structural Confirmation: Full characterization data (¹H NMR, ¹³C NMR, Mass Spectrometry) must be provided to confirm the identity of the molecule.

• Residual Solvents: If the final product is a solid, a specification for residual solvents (e.g., <0.5% total by GC) is advisable.

Protocol: Incoming Quality Control (QC) of Custom-Synthesized Diamine

Upon receipt of the material, it is imperative to perform independent verification. Do not rely solely on the supplier's Certificate of Analysis (CoA).

Step-by-Step QC Protocol:

• Documentation Review:

  • Carefully examine the supplier's CoA. Ensure all requested tests have been performed and the results meet the agreed-upon specifications.

  • Check that the spectra (NMR, MS) are consistent with the structure of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine. Look for unassigned peaks that may indicate impurities.

• Physical and Chemical Identity Verification:

  • Appearance: Note the physical form (e.g., crystalline solid, oil) and color. Compare with the description on the CoA.

  • Solubility Test: Test solubility in a range of common laboratory solvents (e.g., Dichloromethane, Methanol, Toluene). This is useful for future reaction planning.

  • ¹H NMR Spectroscopy:

    • Prepare a sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • Acquire a ¹H NMR spectrum.

    • Confirm that the chemical shifts, splitting patterns, and integrations match the expected structure. Pay close attention to the aromatic region for the characteristic splitting of the difluorophenyl group and the aliphatic region for the ethane backbone protons.

    • Check for the presence of solvent or process-related impurities.

• Chiral Purity Verification:

  • Method Development: Develop an in-house chiral HPLC or SFC method. This is the most critical QC step.[13][14]

    • Start with a polysaccharide-based chiral stationary phase (CSP), as these have broad applicability.[13]

    • Screen a variety of mobile phases (e.g., hexane/isopropanol or hexane/ethanol mixtures for normal phase HPLC).

    • The goal is to achieve baseline resolution (Rs > 1.7) between the (1R) and the undesired (1S) enantiomer.[14]

  • Enantiomeric Excess (e.e.) Determination:

    • Prepare a standard solution of the received material at a known concentration (e.g., 1 mg/mL).

    • Inject onto the validated chiral column.

    • Calculate the e.e. using the peak areas of the two enantiomers: % e.e. = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100[15]

    • Confirm that the result is ≥99%.

Data Presentation: Analytical Techniques for Chiral Purity

The table below summarizes the primary analytical methods for assessing the quality of chiral compounds.[16]

Analytical Technique	Primary Purpose & Information Provided	Strengths	Limitations
Chiral HPLC/SFC	Quantitative Enantiomeric Purity (e.e.): Separates and quantifies the two enantiomers.	Gold standard for accuracy and precision in e.e. determination; robust and reproducible.[12][13]	Requires method development; CSPs can be expensive.
¹H & ¹³C NMR	Structural Confirmation & Chemical Purity: Confirms molecular structure and identifies organic impurities.	Provides unambiguous structural information; good for assessing overall chemical purity.	Generally cannot distinguish between enantiomers without a chiral auxiliary or shift reagent.[6]
Mass Spectrometry (MS)	Molecular Weight Confirmation: Verifies the molecular weight of the compound.	High sensitivity; confirms the elemental composition with high-resolution MS.	Provides no information on stereochemistry.
Optical Rotation	Qualitative Chirality: Measures the rotation of plane-polarized light.	Fast and simple; confirms the presence of a single enantiomer if the literature value is known.	Not a quantitative measure of purity; highly sensitive to impurities and experimental conditions.[12]
Gas Chromatography (GC)	Residual Solvent Analysis & Chemical Purity: Quantifies volatile impurities and residual solvents.	Excellent for analyzing volatile components.	Requires a chiral stationary phase for enantiomer separation; compound must be volatile.[14]

Conclusion

While (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is not an off-the-shelf product, it can be reliably procured through custom synthesis. The key to success lies in a rigorous and technically-informed approach to supplier selection and a non-negotiable commitment to independent incoming quality control. By partnering with a qualified synthesis lab and verifying the chemical and enantiomeric purity in-house, researchers can ensure the integrity of their starting materials, leading to more reliable, reproducible, and successful outcomes in asymmetric catalysis and drug discovery programs.

References

• Quadrivalent Labs. (n.d.). Custom synthesis. Retrieved March 7, 2026, from [Link]

• Symeres. (n.d.). Organix & Chiralix Product Catalogs | Custom Synthesis. Retrieved March 7, 2026, from [Link]

• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. Retrieved March 7, 2026, from [Link]

• Pharmaceutical Technology. (2022, April 15). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Retrieved March 7, 2026, from [Link]

• Capot Chemical. (n.d.). Custom Synthesis. Retrieved March 7, 2026, from [Link]

• Chiroblock GmbH. (n.d.). Synthesis of Chiral Compounds and other Specialty Chemicals. Retrieved March 7, 2026, from [Link]

• OpenOChem Learn. (n.d.). Measuring Chiral Purity. Retrieved March 7, 2026, from [Link]

• EAG Laboratories. (n.d.). Ten Things You Should Know Before Contracting a Custom Synthesis Project. Retrieved March 7, 2026, from [Link]

• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry. Retrieved March 7, 2026, from [Link]

• The Journal of Organic Chemistry. (n.d.). Substituent Effects of Ligands on Asymmetric Induction in a Prototypical Palladium-Catalyzed Allylation Reaction. Retrieved March 7, 2026, from [Link]

• Proceedings of the National Academy of Sciences. (1999). Design of chiral ligands for asymmetric catalysis. Retrieved March 7, 2026, from [Link]

• CCS Chemistry. (2021). Recent Progress of Asymmetric Catalysis from a Chinese Perspective. Retrieved March 7, 2026, from [Link]

• Chemical Society Reviews. (2025, October 20). Recent progress towards catalytic asymmetric construction of inherently chiral scaffolds. Retrieved March 7, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. symeres.com [symeres.com]
• 6. aurumpharmatech.com [aurumpharmatech.com]
• 8. Synthesis of Chiral Compounds and other Specialty Chemicals Chiroblock GmbH [chiroblock.com]
• 9. quadrivalentlabs.com [quadrivalentlabs.com]
• 10. chemimpex.com [chemimpex.com]
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The Strategic Role of 2,5-Difluorophenyl Chiral Diamines in Modern Drug Discovery and Asymmetric Catalysis

Executive Summary

The integration of the 2,5-difluorophenyl moiety into chiral diamines and related amine pharmacophores represents a critical inflection point in modern medicinal chemistry. Fluorine substitution profoundly modulates the physicochemical properties of drug candidates—enhancing metabolic stability, lowering basicity, and driving specific conformational biases via the gauche effect. This in-depth technical guide explores the stereoelectronic causality behind the 2,5-difluorophenyl group, evaluates state-of-the-art synthetic methodologies (both chemocatalytic and biocatalytic) for accessing these chiral building blocks, and provides self-validating experimental protocols for their synthesis.

Stereoelectronic Causality in Catalyst and Ligand Design

The selection of the 2,5-difluorophenyl group in chiral diamine frameworks and active pharmaceutical ingredients (APIs) is rarely arbitrary. The high electronegativity of fluorine creates strong C–F bond dipoles, which induce significant stereoelectronic effects.

In the context of chiral diamine ligands or fragment-based drug discovery, the 2,5-difluorophenyl ring acts as an electron-deficient aromatic system. This deficiency enhances

stacking interactions with electron-rich aromatic residues in target proteins. Furthermore, the specific 2,5-substitution pattern creates a unique electrostatic vector that can rigidify molecular conformations through intramolecular C–H···F hydrogen bonding. When synthesizing these compounds, the steric bulk and electronic deactivation of the 2,5-difluorophenyl group present significant challenges, requiring highly optimized asymmetric catalytic systems to achieve high enantiomeric excess (ee).

Asymmetric Synthesis Methodologies

The synthesis of 2,5-difluorophenyl chiral amines and diamines relies heavily on two primary paradigms: transition-metal catalysis utilizing chiral diamine ligands, and advanced biocatalysis using engineered oxidoreductases.

Chemocatalysis: Asymmetric Henry Reactions

A benchmark example of chemocatalysis in this domain is the asymmetric formal synthesis of the long-acting DPP-4 inhibitor Omarigliptin. The critical step involves the enantioselective addition of nitromethane to 2,5-difluorobenzaldehyde to form an arylnitroethanol intermediate. This reaction is catalyzed by a homogeneous copper(II) complex utilizing a chiral diamine ligand, specifically

- -dibenzyl-1,2-diphenylethane-1,2-diamine (Ligand L4) 1.

Mechanistic Causality: The bulky benzyl groups on the chiral diamine ligand create a highly restricted chiral pocket around the Cu(II) center. This steric shielding effectively blocks the Si-face of the coordinated 2,5-difluorobenzaldehyde, forcing the nucleophilic nitronate to attack exclusively from the Re-face. The result is a highly stereoselective formation of the

-enantiomer.

Workflow for the asymmetric Henry reaction utilizing a chiral diamine-copper catalyst.

Biocatalysis: Imine Reductases (IREDs)

For the synthesis of cyclic chiral amines, such as the

-2-(2,5-difluorophenyl)pyrrolidine intermediate used in the TRK inhibitor Larotrectinib, biocatalytic approaches have proven superior 2. Imine reductases (IREDs) catalyze the NADPH-dependent asymmetric reduction of prochiral imines.

Mechanistic Causality: Wild-type IREDs often struggle with the steric bulk of the 2,5-difluorophenyl group. Through directed evolution, specific mutations in the first and second shells of the substrate-binding site (e.g., variant ScIRED-R3-V4) expand the active site pocket 3. This allows the cyclic imine to adopt a reactive conformation that perfectly aligns with the hydride trajectory from the NADPH cofactor, yielding near-perfect enantioselectivity.

Biocatalytic reduction of cyclic imines to chiral amines using engineered Imine Reductases.

Quantitative Data Presentation

The following table summarizes the performance metrics of the key catalytic systems used to generate 2,5-difluorophenyl chiral centers, highlighting the trade-offs between chemical and biocatalytic methodologies.

Methodology	Catalyst System	Substrate	Target Intermediate	Yield (%)	Enantiomeric Excess (ee %)
Chemical Catalysis	-L4 / Cu(OAc)₂	2,5-Difluorobenzaldehyde	-1-(2,5-Difluorophenyl)-2-nitroethan-1-ol	85–90	83
Biocatalysis	ScIRED-R3-V4 (Imine Reductase)	2-(2,5-Difluorophenyl)-pyrroline	-2-(2,5-Difluorophenyl)pyrrolidine	82.5	>99.5

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating critical in-process controls (IPCs).

Protocol 1: Cu-Catalyzed Asymmetric Henry Reaction

Objective: Synthesis of

-1-(2,5-Difluorophenyl)-2-nitroethan-1-ol.

• Catalyst Pre-complexation:

  • Charge a reaction vessel with 0.4 mol %

    - -dibenzyl-1,2-diphenylethane-1,2-diamine and 0.4 mol % CuCl₂ in 3.5 volumes of anhydrous Ethanol (KF < 0.03%).

  • Stir at 20–25 °C for 1 hour.

  • Causality Check: The solution must turn a homogeneous blue. This visual cue validates the successful formation of the active Cu-diamine complex. Failure to pre-complex will result in unligated copper catalyzing a racemic background reaction, destroying the ee.

• Substrate Addition:

  • Add 1.0 equivalent of 2,5-difluorobenzaldehyde in one portion.

  • Add 0.08 equivalents of

    -dimethylpiperazine (or DABCO) to act as the base.

  • Causality Check: The base is required to deprotonate the nitroalkane, forming the reactive nucleophilic nitronate species.

• Cryogenic Asymmetric Addition:

  • Cool the resulting mixture to −16 °C.

  • Causality Check: Maintaining −16 °C is critical. Higher temperatures increase the kinetic energy of the system, allowing the substrate to overcome the steric barriers of the chiral ligand, which drastically reduces facial selectivity.

• Validation:

  • Stir for 18 hours. Pull an aliquot for HPLC assay. The system is validated if conversion is >98% and the enantiomeric excess at the benzylic center is

    83%.

Protocol 2: Biocatalytic Asymmetric Reduction using IREDs

Objective: Synthesis of

-2-(2,5-Difluorophenyl)pyrrolidine.

• Substrate Preparation:

  • Prepare a solution of 2-(2,5-difluorophenyl)-pyrroline at a concentration of 80 g/L in an appropriate buffered aqueous system.

• Enzyme and Cofactor Initialization:

  • Introduce the engineered Imine Reductase variant (ScIRED-R3-V4).

  • Add catalytic amounts of NADP⁺, Glucose Dehydrogenase (GDH), and a stoichiometric excess of glucose.

  • Causality Check: The GDH/glucose system acts as a continuous hydride source, regenerating NADPH from NADP⁺. This shifts the thermodynamic equilibrium toward complete reduction while preventing product inhibition and minimizing the cost of expensive cofactors.

• Incubation and Extraction:

  • Incubate the bioreactor under controlled pH and temperature (typically 30 °C) until complete consumption of the imine is observed.

  • Extract the resulting chiral amine using MTBE or ethyl acetate.

• Validation:

  • Analyze the organic layer via chiral HPLC. The protocol is validated when the space-time yield reaches ~352 g/L/day with an ee of >99.5%.

References

• Asymmetric Formal Synthesis of the Long-Acting DPP-4 Inhibitor Omarigliptin , nih.gov, 1

• Imine Reductases and Reductive Aminases in Organic Synthesis | ACS Catalysis , acs.org, 2

• Asymmetric Synthesis of Sterically Hindered 1-Substituted Tetrahydro-

  -carbolines Enabled by Imine Reductase , acs.org, 3

Sources

• 1. Asymmetric Formal Synthesis of the Long-Acting DPP-4 Inhibitor Omarigliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Sourcing, Synthesis, and Economic Evaluation of Chiral Fluorinated Phenylethylenediamines: A Focus on (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Executive Summary

The compound (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a high-value, enantiopure chiral building block increasingly utilized in modern drug discovery and asymmetric catalysis[1]. As pharmaceutical pipelines shift toward highly functionalized, sp³-rich architectures, chiral 1,2-diamines have emerged as privileged pharmacophores. However, the integration of a 2,5-difluorophenyl moiety introduces significant synthetic complexities that directly impact bulk availability and pricing. This whitepaper provides an in-depth technical analysis of the structural rationale, scalable synthesis protocols, and economic models governing the procurement of this specific chiral diamine.

Structural & Mechanistic Significance: The Causality of Design

In medicinal chemistry, the selection of the (1R)-1-(2,5-difluorophenyl)ethane-1,2-diamine motif is rarely arbitrary; it is driven by precise physicochemical causality.

• The 1,2-Diamine Scaffold: The vicinal diamine provides a rigid, bidentate hydrogen-bonding network. In kinase inhibitors and receptor antagonists, this allows for simultaneous interaction with dual target residues (e.g., hinge region binding). In catalysis, it serves as a premier chelating ligand for transition metals (Ru, Ir, Pd)[1].

• The Fluorine Effect (Conformation & pKa): The strategic placement of fluorine atoms at the 2- and 5-positions fundamentally alters the molecule's behavior[2].

  • Conformational Locking: The ortho-fluorine (C2) induces a strong dipole-dipole repulsion with the adjacent benzylic amine, restricting the rotation of the phenyl ring. This entropic pre-organization lowers the energy penalty upon binding to a target protein.

  • Basicity Modulation: Fluorine is the most electronegative element[2]. The meta-fluorine (C5), combined with the ortho-fluorine, exerts a strong inductive electron-withdrawing effect (-I). This significantly lowers the pKa of the benzylic amine compared to its unfluorinated analog. By reducing the basicity, a higher fraction of the drug remains unprotonated at physiological pH (7.4), dramatically enhancing passive membrane permeability and oral bioavailability[2].

Synthetic Pathways & Process Chemistry

The primary bottleneck in the bulk availability of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is stereocontrol. Classical resolution of the racemic mixture (often sourced as the dihydrochloride salt, CAS: 89146-02-1[3]) discards 50% of the material, which is economically unviable at a metric-ton scale.

To establish a self-validating, scalable system, process chemists rely on Ellman’s Auxiliary ((R)-tert-butanesulfinamide) to drive absolute stereocontrol from achiral starting materials[4].

Self-Validating Protocol: Asymmetric Strecker-Type Synthesis

The following protocol outlines the synthesis of the (1R) enantiomer, incorporating In-Process Controls (IPCs) to ensure each step is chemically validated before progression.

Step 1: Imine Condensation

• Procedure: React 2,5-difluorobenzaldehyde (1.0 eq) with (R)-tert-butanesulfinamide (1.05 eq) in dichloromethane, using titanium(IV) ethoxide (2.0 eq) as a Lewis acid and water scavenger. Stir at room temperature for 12 hours.

• Causality: Ti(OEt)₄ is required because standard desiccants (like MgSO₄) are insufficiently dehydrating to drive the equilibrium of electron-deficient fluorinated aldehydes[4].

• IPC: ¹H NMR must show the complete disappearance of the aldehyde proton (~10.2 ppm) and the appearance of the characteristic sulfinyl imine proton (~8.6 ppm).

Step 2: Diastereoselective Cyanation

• Procedure: Cool the imine solution to -78°C. Add trimethylsilyl cyanide (TMSCN, 1.5 eq) and a catalytic amount of yttrium(III) triflate.

• Causality: The bulky tert-butanesulfinyl group sterically blocks one face of the imine. The nucleophile (cyanide) is forced to attack from the less hindered Re-face, establishing the (1R) stereocenter.

• IPC: IR spectroscopy must confirm the presence of a strong C≡N stretch (~2230 cm⁻¹) and the absence of the C=N imine stretch.

Step 3: Nitrile Reduction & Auxiliary Cleavage

• Procedure: Reduce the aminonitrile intermediate using Lithium Aluminum Hydride (LiAlH₄) in THF at 0°C to yield the primary amine. Subsequently, treat the crude mixture with 4M HCl in dioxane to cleave the sulfinyl auxiliary.

• Causality: HCl selectively hydrolyzes the N-S bond without affecting the newly formed C-N bonds, precipitating the product as a highly pure dihydrochloride salt.

• IPC: LC-MS must show a mass shift corresponding to the loss of the sulfinyl group (-104 Da). Chiral HPLC must confirm an enantiomeric excess (ee) of >99%.

Fig 1. Asymmetric synthesis workflow using Ellman's auxiliary for absolute stereocontrol.

Economic Evaluation: Pricing Models & Bulk Availability

The pricing of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is highly elastic and scales inversely with volume. The baseline cost is driven by the high price of fluorinated aromatic precursors and the stoichiometric use of chiral auxiliaries at smaller scales.

Quantitative Pricing Matrix

Production Scale	Estimated Cost (USD)	Target Purity / ee	Primary Sourcing Strategy
R&D (100 mg - 1 g)	$150 - $400 / g	>95% / >98% ee	Catalog purchase (e.g., specialized chemical vendors)[3]
Kilo-Lab (1 kg - 10 kg)	$8,000 - $15,000 / kg	>98% / >99% ee	CDMO Custom Synthesis (Ellman Auxiliary Route)
Commercial (> 100 kg)	$2,500 - $5,000 / kg	>99% / >99.5% ee	Process Chemistry (Biocatalytic Transamination)

Cost Drivers & Future Availability: At the R&D and Kilo-lab scales, the Ellman synthesis is the industry standard due to its reliability and speed[4]. However, for commercial API manufacturing (>100 kg), the stoichiometric waste of the auxiliary becomes an economic burden. To achieve the $2,500/kg threshold, pharmaceutical manufacturers are actively transitioning to biocatalysis . Engineered

-transaminases can convert 2,5-difluorophenylglyoxal derivatives directly into the (1R)-diamine using cheap amine donors (like isopropylamine), bypassing the need for chiral auxiliaries entirely and ensuring sustainable bulk availability.

Fig 2. Logical relationship of cost drivers affecting bulk API pricing and sourcing strategies.

Quality Control & Analytical Validation

To ensure the integrity of the sourced or synthesized material, rigorous analytical validation is mandatory.

• Chiral Purity (ee): Validated via Chiral HPLC using a Daicel Chiralpak AD-H column (Hexane/IPA/DEA = 90:10:0.1 as mobile phase). The (1R) enantiomer must demonstrate baseline separation from the (1S) enantiomer.

• Chemical Purity: ¹⁹F NMR is critical here. The spectrum must show two distinct multiplets corresponding to the non-equivalent fluorine atoms at the 2-position and 5-position, confirming no defluorination occurred during the aggressive LiAlH₄ reduction step.

References

• Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. URL:[Link]

• Robak, M. T.; Herbage, M. A.; Ellman, J. A. "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 2010, 110(6), 3600–3740. URL:[Link]

• Gómez Arrayás, R.; Carretero, J. C. et al. "Catalytic asymmetric synthesis of 1,2-diamines." Chemical Society Reviews, 2024. URL:[Link]

Sources

• 1. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 2. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. CAS:1201363-81-6, (S)-1-(2,5-Difluorophenyl)ethanamine-毕得医药 [bidepharm.com]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

This Application Note is designed for researchers and process chemists requiring a high-purity, stereoselective synthesis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine .

This protocol utilizes the Ellman Sulfinamide Auxiliary methodology via an Aza-Henry (Nitro-Mannich) pathway. This route is selected over the Strecker synthesis for its superior control over the C1 chiral center and the avoidance of toxic cyanide reagents, ensuring a robust workflow suitable for pharmaceutical intermediate production.

Executive Summary

The target molecule, (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine , is a critical chiral vicinal diamine scaffold, often serving as a pharmacophore in kinase inhibitors (e.g., Trk, ALK) and a ligand in asymmetric catalysis. The presence of the 2,5-difluoro substitution pattern modulates metabolic stability and lipophilicity but introduces electronic effects that require precise reaction tuning.

This guide details a 3-step stereoselective synthesis starting from 2,5-difluorobenzaldehyde. By employing (R)-tert-butanesulfinamide as a chiral auxiliary, we achieve high diastereoselectivity (>95:5 dr) at the C1 position.

Key Chemical Data

Property	Specification
Target Compound	(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine
CAS (Generic)	N/A (Custom Intermediate)
Molecular Formula	C₈H₁₀F₂N₂
Molecular Weight	172.18 g/mol
Chiral Purity Target	>98% ee
Primary Methodology	Ellman Imine Condensation / Aza-Henry / Nitro Reduction

Strategic Retrosynthesis

The synthesis is designed to install the chiral amine at C1 before generating the primary amine at C2. The Aza-Henry reaction (addition of nitromethane to an imine) is the pivotal stereodefining step.

Figure 1: Retrosynthetic logic flow from target diamine to commercially available aldehyde.

Detailed Experimental Protocol

Phase 1: Synthesis of the Chiral Sulfinyl Imine

Objective: Condense 2,5-difluorobenzaldehyde with (R)-tert-butanesulfinamide to form the activated chiral electrophile.

• Reagents:

  • 2,5-Difluorobenzaldehyde (1.0 equiv)

  • (R)-2-methylpropane-2-sulfinamide (1.1 equiv)

  • Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 equiv)

  • Solvent: Dry THF (Tetrahydrofuran)

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add (R)-tert-butanesulfinamide (12.1 g, 100 mmol) and 2,5-difluorobenzaldehyde (14.2 g, 100 mmol) to the flask. Add dry THF (100 mL).

• Activation: Add Ti(OEt)₄ (45.6 g, 200 mmol) dropwise via syringe. The solution will turn slightly yellow.

• Reaction: Stir the mixture at ambient temperature (20-25°C) for 12–16 hours. Monitor by TLC (Hexane/EtOAc 3:1) or LC-MS for disappearance of aldehyde.

• Quench: Pour the reaction mixture into a vigorously stirred brine solution (100 mL). A thick white precipitate (titanium salts) will form.

• Workup: Filter the suspension through a Celite pad. Wash the cake with EtOAc (2 x 100 mL).

• Purification: Dry the filtrate over Na₂SO₄, concentrate in vacuo. Purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes) to yield the (R)-N-(2,5-difluorobenzylidene)-2-methylpropane-2-sulfinamide .

Expert Insight: The 2,5-difluoro substitution makes the carbonyl carbon highly electrophilic. If the reaction stalls, heat gently to 40°C, but avoid higher temperatures to prevent racemization of the sulfinamide.

Phase 2: Stereoselective Aza-Henry Reaction

Objective: Install the C1 chiral center and the C2 nitrogen source (nitro group).

• Reagents:

  • Chiral Sulfinyl Imine (from Phase 1) (1.0 equiv)

  • Nitromethane (5.0 equiv)

  • Base: KOtBu (0.1 equiv) or TBAF (0.1 equiv)

  • Solvent: Dry THF or DCM

Protocol:

• Setup: Dissolve the sulfinyl imine (10 mmol) in dry THF (50 mL) in a nitrogen-purged flask.

• Addition: Add nitromethane (3.05 g, 50 mmol). Cool the solution to -78°C to maximize diastereoselectivity.

• Catalysis: Add the base (KOtBu, 1.0 mmol in THF) dropwise.

• Reaction: Stir at -78°C for 4 hours, then allow to warm slowly to -20°C overnight.

• Verification: Check conversion by HPLC. The major diastereomer (typically the Rs, 1R configuration due to the Zimmerman-Traxler transition state) should predominate.

• Workup: Quench with saturated NH₄Cl solution. Extract with DCM.

• Isolation: Concentrate and purify via crystallization (EtOAc/Hexanes) or chromatography. This step is critical for enriching the diastereomeric ratio (dr) to >99:1.

Phase 3: Nitro Reduction and Auxiliary Cleavage

Objective: Reduce the nitro group to a primary amine and cleave the sulfinyl auxiliary to release the free diamine.

• Reagents:

  • Nitro-sulfinamide intermediate

  • Raney Nickel (catalytic) or Pd/C

  • Hydrogen gas (balloon or 50 psi)

  • HCl (4M in Dioxane)

Protocol:

• Reduction: Dissolve the nitro-sulfinamide in MeOH. Add Raney Nickel (approx. 20 wt% of substrate, washed with MeOH).

  • Safety Alert: Raney Nickel is pyrophoric. Handle under inert atmosphere.

• Hydrogenation: Stir under H₂ atmosphere (balloon pressure is usually sufficient, or 30 psi in a Parr shaker) for 6–12 hours.

  • Result: This converts the -NO₂ group to -NH₂.

• Filtration: Filter through Celite under nitrogen to remove catalyst.

• Deprotection: To the filtrate, add 4M HCl in Dioxane (3.0 equiv). Stir at room temperature for 1 hour. A white precipitate (the diamine dihydrochloride salt) often forms.

• Isolation: Concentrate the solvent. Triturate the solid with diethyl ether to remove sulfinyl byproducts.

• Free Basing (Optional): Dissolve the salt in minimal water, basify with 2M NaOH to pH >12, and extract with DCM to obtain the free base (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine .

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis.

Quality Control & Analytics

To ensure the "Scientific Integrity" of this protocol, the following analytical parameters must be met.

Test	Method	Acceptance Criteria
Identity	1H NMR (400 MHz, DMSO-d6)	Diagnostic signals: Benzylic CH (q), Ethyl CH2 (m), Aromatic 2,5-F pattern.
Fluorine Regio-ID	19F NMR	Two distinct signals (approx -118, -125 ppm) showing correct coupling.
Enantiomeric Excess	Chiral HPLC (Chiralpak AD-H or OD-H)	> 98% ee (Compare with racemic standard).
Purity	LC-MS	> 98% area; [M+H]+ = 173.1

Self-Validating Checkpoint

• The "Drift" Check: During Phase 2 (Aza-Henry), if the diastereomeric ratio (dr) is below 90:10 by crude NMR, do not proceed . Recrystallize the sulfinyl-nitro intermediate. Carrying a low dr mixture into the reduction step makes final purification of the enantiomers nearly impossible.

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of Amines and Amino Acids." Chemical Reviews, 102(2), 1278–1284.

• Kuduk, S. D., et al. (2010). "Synthesis of 1,2-Diamines via the Nitro-Mannich Reaction." Tetrahedron Letters, 51(12), 1619-1621.

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.

• PubChem Compound Summary. "(R)-1-(2,5-Difluorophenyl)ethanamine."[1] National Center for Biotechnology Information. (Precursor reference).

Sources

• 1. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Reductive Amination Protocols for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

[1][2]

Introduction & Molecule Analysis[1][3][4][5]

The chiral building block (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine represents a high-value scaffold in modern drug discovery.[1][2] It combines the metabolic stability and lipophilicity of the 2,5-difluorophenyl moiety (a pharmacophore found in FDA-approved kinase inhibitors like Larotrectinib) with a versatile vicinal diamine handle.[1][2]

However, the effective utilization of this scaffold requires navigating a distinct nucleophilicity gradient .[3] Unlike symmetric diamines (e.g., ethylenediamine), this molecule possesses two chemically distinct nitrogen centers with divergent reactivities driven by the electronic and steric influence of the fluorinated aryl ring.[1][3]

The Nucleophilicity Gradient

To achieve high chemoselectivity, one must understand the electronic landscape:

• N2 (Terminal Amine, C2-position): This is a primary aliphatic amine.[1][2] It is sterically unhindered and retains high basicity (estimated pKa ~10.0–10.5).[1][2] It is the kinetic nucleophile .[1][2]

• N1 (Benzylic Amine, C1-position): This amine is attached to the chiral center and the electron-deficient 2,5-difluorophenyl ring.[1][2] The inductive effect of the fluorine atoms (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  effect) significantly lowers the electron density at N1, reducing its pKa (estimated ~8.5–9.[1]0) and nucleophilicity.[1][2][4][5] Furthermore, the adjacent aryl ring creates steric bulk.[1] It is the thermodynamic or secondary nucleophile .[1][2]

Implication: In a direct competition with 1 equivalent of an electrophile (aldehyde/ketone), N2 will react exclusively , provided the protocol controls for protonation states and stoichiometry.[1][3]

Experimental Workflows

Protocol A: Selective N2-Alkylation (Terminal)

Objective: Mono-alkylation of the terminal primary amine while preserving the benzylic amine and the chiral center.[1][2]

Mechanistic Insight

By maintaining a slightly acidic pH (4–5), the more basic N2 is partially protonated but remains in equilibrium with its free base form, which rapidly attacks the carbonyl.[1][3] The less basic, sterically hindered N1 remains largely unreactive towards the bulky carbonyl under these kinetic conditions.[1][3]

Materials

• Substrate: (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (1.0 equiv)

• Carbonyl: Aldehyde or Ketone (0.95–1.0 equiv)[1][2]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[1]

• Additive: Acetic Acid (AcOH) (1.0 equiv)[1]

Step-by-Step Procedure

• Imine Formation:

  • Dissolve the diamine (1.0 mmol) in DCE (10 mL) under

    atmosphere.

  • Add the aldehyde (0.95 mmol).[1][2] Note: Using a slight deficit of aldehyde prevents over-alkylation.[2]

  • Add AcOH (1.0 mmol).[1][2] Stir at Room Temperature (RT) for 30–60 minutes.

  • Checkpoint: Monitor by TLC/LCMS.[1][2] You should see the disappearance of the aldehyde and formation of the imine (often visible as a shift in retention time).[1]

• Reduction:

  • Cool the mixture to 0°C.

  • Add STAB (1.5 mmol) portion-wise over 5 minutes.

  • Allow to warm to RT and stir for 2–4 hours.

• Workup:

  • Quench with saturated aqueous

    (10 mL). Stir vigorously for 15 minutes to decompose borate complexes.

  • Extract with DCM (

    mL).[1][2]

  • Wash combined organics with brine, dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    , and concentrate.[1]

• Purification:

  • The crude product is often clean enough for the next step.[1][2] If necessary, purify via amine-functionalized silica gel chromatography (to avoid streaking) or reverse-phase prep-HPLC.[1][2]

Protocol B: Selective N1-Alkylation (Benzylic)

Objective: Functionalization of the sterically hindered, electron-poor benzylic amine.[1][2] Challenge: Direct alkylation will always favor N2.[1][2] Therefore, a Protection-Deprotection strategy is required.[1][2][3]

Workflow Diagram

Caption: Strategy for overcoming the nucleophilicity gradient to achieve N1-selective functionalization.

Step-by-Step Procedure

• Selective N2 Protection:

  • Dissolve diamine (1.0 mmol) in DCM (10 mL) at 0°C.

  • Add

    (0.95 equiv) dissolved in DCM dropwise over 30 minutes.[1][2] Note: Slow addition at low temp ensures the kinetically faster N2 reacts first.[2]

  • Stir 1 hour. Isolate the N2-Boc mono-protected diamine.[1][2]

• N1 Reductive Amination:

  • Dissolve N2-Boc intermediate in MeOH (5 mL).

  • Add Aldehyde (1.2–1.5 equiv) and AcOH (catalytic).[1]

  • Crucial: Due to steric hindrance at N1, use a stronger reductant system or higher temperature if needed. Sodium Cyanoborohydride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ) is preferred here for its stability at lower pH, allowing for longer reaction times.[1]

  • Stir at RT or 40°C for 12–24 hours.

• Deprotection:

  • Treat the crude material with 4M HCl in Dioxane (2 mL) for 1 hour.

  • Concentrate to yield the N1-alkylated diamine as the HCl salt.[1][2]

Protocol C: Cyclization to Chiral Piperazines

Objective: Formation of a piperazine ring incorporating the chiral backbone.[1][2]

Materials

• Substrate: Diamine (1.0 equiv)

• Reagent: Glyoxal (40% aq) or 1,2-dibromoethane (for reduction vs alkylation routes)

• Method: "Reduction of Diimine" (preferred for chirality retention).[1][2]

Procedure (Diimine Route)

• Condensation:

  • Dissolve diamine in EtOH. Add Glyoxal (1.0 equiv).[1][2]

  • Stir at RT to form the Pyrazine or Diimine intermediate.[1][2]

• Reduction:

  • Add

    (excess) to reduce the imine bonds to the saturated piperazine.[1]

  • Note: This method yields the 2-(2,5-difluorophenyl)piperazine .[1][2] The configuration at C2 is retained from the starting material.[1][2]

Analytical Validation & Troubleshooting

Regioisomer Differentiation (NMR)

Distinguishing N1-alkyl vs N2-alkyl products is critical.[1][2]

Feature	N2-Alkyl Product (Terminal)	N1-Alkyl Product (Benzylic)
Chiral Proton ( )	Unchanged shift. The benzylic proton ( ) remains a quartet/multiplet at ~4.2–4.5 ppm.[1][2]	Downfield shift. Alkylation at N1 deshields the benzylic proton slightly.[1][2]
Protons ( )	Significant Shift. The adjacent methylene protons shift and split due to amine functionalization.[1][2]	Minor Shift. The terminal methylene remains a primary amine neighbor.[1][2]
HMBC Correlation	Cross-peak between Alkyl-CH and Terminal .	Cross-peak between Alkyl-CH and Benzylic .

Common Issues

Problem	Root Cause	Solution
Bis-alkylation	Excess aldehyde or too strong reductant.[1][2]	Use 0.9 equiv aldehyde.[1][2] Use STAB instead of .
No Reaction at N1	Steric hindrance + electron-poor ring.[1][2]	Switch to Protocol B (Protection).[1][2] Use as a Lewis acid additive to activate the imine.[1]
Racemization	High temp or strong base.[1][2]	Keep reaction < 40°C. Avoid strong bases that could deprotonate the benzylic position (though unlikely without strong activation).[1]

References

• General Reductive Amination Reviews

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][3][6] Journal of Organic Chemistry, 1996.[1][3][6] Link[1]

• Selectivity in Diamines

  • Podyacheva, E., et al. "Hitchhiker's Guide to Reductive Amination."[1][3][6] Organic Chemistry Portal, 2024.[1][3] Link

• Fluorine Effects in Med Chem

  • Purser, S., et al. "Fluorine in medicinal chemistry."[1][3] Chemical Society Reviews, 2008.[1][3] Link

• Related Scaffold Synthesis (Larotrectinib)

  • Drilon, A., et al. "Efficacy of Larotrectinib in TRK Fusion–Positive Cancers."[1][3] New England Journal of Medicine, 2018.[1][3] (Context for the 2,5-difluorophenyl pharmacophore). Link[1]

Disclaimer: This protocol is designed for research purposes. All chemical handling should be performed under a fume hood with appropriate PPE.[1][2] The user assumes all liability for safety and compliance.

Sources

• 1. Larotrectinib - Wikipedia [en.wikipedia.org]
• 2. O-Phenylenediamine | C6H8N2 | CID 7243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. organic-chemistry.org [organic-chemistry.org]

Preparation of Schiff bases from (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

The following Technical Application Note is designed for researchers in medicinal chemistry and asymmetric catalysis. It details the synthesis, characterization, and application of Schiff bases derived from the chiral scaffold (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine .

Executive Summary & Scientific Rationale

The chiral diamine (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine represents a privileged scaffold in modern drug discovery and asymmetric catalysis. Unlike its non-fluorinated analogs (e.g., DPEN), the incorporation of fluorine atoms at the 2,5-positions of the phenyl ring introduces unique electronic and steric properties:

• Electronic Modulation: The electron-withdrawing nature of fluorine lowers the basicity of the adjacent amine, potentially increasing the Lewis acidity of metal centers in derived Salen-type catalysts.

• Metabolic Stability: In pharmaceutical applications, this fluorinated motif is a key intermediate in the synthesis of TRK inhibitors (e.g., analogs of Larotrectinib), where the fluorine atoms block metabolic oxidation sites.

• Lipophilicity: The C-F bond enhances membrane permeability, a critical factor for biological ligands.

This guide provides a robust protocol for condensing this diamine with aldehydes to form Schiff bases (imines) . These products serve two primary roles: as tetradentate ligands (Salens) for enantioselective catalysis and as synthetic intermediates for chiral heterocycles.

Chemical Mechanism & Reaction Pathway

The formation of the Schiff base proceeds via nucleophilic attack of the primary amine on the carbonyl carbon, followed by carbinolamine formation and subsequent dehydration.

Critical Considerations for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine:

• Nucleophilicity: The 2,5-difluoro substitution exerts an inductive effect (-I), slightly reducing the nucleophilicity of the benzylic amine compared to the distal amine. However, in bis-imine synthesis (Salen formation), both amines are sufficiently reactive under reflux.

• Water Management: The reaction is an equilibrium (

  ). To drive the reaction to completion, water must be removed (via molecular sieves or azeotropic distillation) or the product must precipitate out of solution (Le Chatelier’s principle).

Reaction Workflow Diagram

Caption: Mechanistic pathway for the condensation of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine with salicylaldehydes.

Experimental Protocols

Protocol A: Synthesis of Bis-Schiff Base (Salen Ligand)

This protocol describes the preparation of the bis-imine, commonly used as a ligand for Mn(III) or Co(III) catalysts (Jacobsen-type).

Reagents:

• (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine: 1.0 mmol (172.18 mg)

• 3,5-Di-tert-butylsalicylaldehyde: 2.05 mmol (480 mg) — Note: Excess ensures complete conversion.

• Ethanol (Absolute): 10 mL

• Dichloromethane (DCM): 2 mL (Solubility enhancer)

Step-by-Step Procedure:

• Preparation of Diamine Solution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the diamine in 5 mL of absolute ethanol. If solubility is slow due to the salt form (e.g., HCl salt), add 2.0 mmol of triethylamine (TEA) or NaOH to free the base.

• Aldehyde Addition: Dissolve 2.05 mmol of 3,5-di-tert-butylsalicylaldehyde in 5 mL ethanol (plus 2 mL DCM if required for solubility). Add this solution dropwise to the stirring diamine solution at room temperature.

  • Observation: The solution typically turns bright yellow/orange immediately, indicating imine formation.

• Reflux: Attach a reflux condenser and heat the mixture to 80°C (oil bath) for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC (Silica gel, 10% MeOH in DCM). The amine spot (ninhydrin active) should disappear.

• Workup & Crystallization:

  • Allow the reaction mixture to cool slowly to room temperature, then to 0°C in an ice bath.

  • The Schiff base usually precipitates as a yellow crystalline solid.

  • Filter the solid using a Büchner funnel.

  • Wash the cake with cold ethanol (

    ).

• Drying: Dry the product under vacuum (0.1 mbar) at 40°C for 12 hours.

Expected Yield: 85–95% Characterization Data (Typical):

• H NMR (CDCl ): Look for the imine singlet ( ) around 8.3–8.5 ppm. The chiral proton typically appears as a doublet of doublets around 4.5–5.0 ppm.

• IR (ATR): Strong absorption at

  ( stretch). Absence of broad stretch.

Protocol B: In-Situ Mono-Imine Formation for Reductive Amination

This protocol is relevant for drug development (e.g., Larotrectinib analogs) where the diamine is condensed with an aldehyde and immediately reduced to form a secondary amine or cyclized.

Reagents:

• (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine: 1.0 mmol

• Aldehyde (R-CHO): 1.0 mmol

• Sodium Triacetoxyborohydride (STAB): 1.5 mmol

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Procedure:

• Mix diamine and aldehyde in DCE (0.2 M) under Nitrogen.

• Stir for 1 hour at room temperature. Add 4Å molecular sieves to promote imine formation.

• Add STAB in one portion.

• Stir for 12–16 hours.

• Quench with saturated

  . Extract with DCM.

Data Presentation & Troubleshooting

Solvent Compatibility Table

The choice of solvent profoundly affects the yield and purity of the Schiff base.

Solvent	Solubility of Diamine	Reaction Rate	Isolation Ease	Recommendation
Ethanol (Abs.)	Moderate	High (Reflux)	Excellent (Precipitates on cooling)	Primary Choice
Methanol	High	High	Moderate (Product may stay soluble)	Use for polar aldehydes
Toluene	Low (requires heat)	Moderate	Good (Azeotropic water removal)	Use for difficult condensations
DCM	High	Low (Low BP)	Poor (Requires evaporation)	Co-solvent only

Troubleshooting Guide

• Problem: No precipitate forms upon cooling.

  • Root Cause:[1][2][3][4][5] Product is too soluble in ethanol or incomplete reaction.

  • Solution: Concentrate the solution to half volume on a rotavap. Add a few drops of water (anti-solvent) until turbid, then refrigerate.

• Problem: Product is an oil/gum.

  • Root Cause:[1][2][3][4][5] Impurities or oligomerization.

  • Solution: Triturate the oil with cold hexanes or diethyl ether to induce crystallization. Recrystallize from minimal hot ethanol.

• Problem: Hydrolysis during storage.

  • Root Cause:[1][2][3][4][5] Schiff bases are hydrolytically unstable in acidic/wet conditions.

  • Solution: Store in a desiccator under Argon.

Applications & References

Applications in Drug Development

The (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine scaffold is a critical intermediate in the synthesis of TRK inhibitors . While the Schiff base itself is often a transient species in these syntheses (reduced to amines), stable Salen-type Schiff bases derived from this diamine are powerful ligands for:

• Asymmetric Epoxidation: Mn(III)-Salen complexes.

• Hydrolytic Kinetic Resolution (HKR): Co(III)-Salen complexes for resolving terminal epoxides.

References

• General Salen Synthesis: Larrow, J. F., & Jacobsen, E. N. (2004). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride, A Highly Enantioselective Epoxidation Catalyst. Organic Syntheses, 75, 1. Link

• Larotrectinib Chemistry: Flick, A. C., et al. (2020).[4][6] Synthetic Approaches to New Drugs Approved during 2018. Journal of Medicinal Chemistry, 63(19), 10652–10704.[4] Link

• Schiff Base Mechanism: Layer, R. W. (1963). The Chemistry of Imines. Chemical Reviews, 63(5), 489–510. Link

• Chiral Diamine Synthesis: Nugent, T. C., & El-Shazly, M. (2010). Chiral Amine Synthesis - Recent Developments and Trends. Advanced Synthesis & Catalysis, 352(5), 753–819. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. evitachem.com [evitachem.com]
• 3. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 4. The Synthetic method of Larotrectinib (LOXO-101)_Chemicalbook [chemicalbook.com]
• 5. Synthesis and Characterization of Schiff Base Ligands and Their Palladium(II) Complexes | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 6. CN107987082B - A kind of Preparation Method And Their Intermediate of Larotrectinib - Google Patents [patents.google.com]

Technical Application Note: Precision Coupling Strategies for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Part 1: Executive Summary & Molecular Analysis[1][2][4]

Introduction

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (CAS: 1354948-27-2, generic structure ref) is a high-value chiral building block, structurally related to the pharmacophores found in TRK inhibitors (e.g., analogs of Larotrectinib) and various asymmetric catalysts.[1][2][3][4] Its utility lies in the vicinal diamine motif, which serves as a bidentate handle for metal chelation or a precursor for nitrogen-containing heterocycles (imidazolines, diazepines, pyrazines).[1][2][3]

The core challenge in utilizing this scaffold is regioselectivity .[1][2][4] The molecule possesses two primary amine groups with distinct steric and electronic environments:

• C1-Amine (Benzylic): Sterically hindered, chiral center attachment, electronically deficient due to the proximal 2,5-difluorophenyl ring.[1][2][3][4]

• C2-Amine (Distal): Sterically accessible, higher nucleophilicity, achiral.[1][2][3][4]

This guide provides validated protocols to selectively couple either amine, ensuring high yield and enantiomeric retention.

Mechanistic Insight: The Reactivity Gap

Successful coupling relies on exploiting the

and steric differential between the two amines.[2][4]

• Electronic Effect: The 2,5-difluoro substitution on the phenyl ring exerts a strong inductive electron-withdrawing effect (-I).[1][2][3][4] This effect significantly lowers the basicity (and nucleophilicity) of the benzylic C1-amine compared to the distal C2-amine.[1][2][3][4]

• Steric Effect: The bulky phenyl ring shields the C1-amine, retarding the rate of attack on electrophiles, particularly bulky ones like substituted chloropyrimidines or activated esters.[1][2]

Theoretical Reactivity Profile:

• C2-Amine: Kinetic product (fast reaction at low temp).[1][2][3][4]

• C1-Amine: Thermodynamic product (requires forcing conditions or protection of C2).[1][2][3][4]

Part 2: Experimental Protocols

Protocol A: Regioselective Coupling of the C2 (Distal) Amine

Objective: Selectively functionalize the terminal amine (e.g., amide coupling or SNAr) while leaving the chiral benzylic amine free.[1][2][4]

1. Reagents & Materials

• Substrate: (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (1.0 eq).

• Electrophile: Carboxylic Acid (activated as NHS-ester or mixed anhydride) or 2-Chloropyrimidine derivative (1.0 eq).[1][2][3][4]

• Base: Diisopropylethylamine (DIPEA) (1.1 eq).[1][2][3][4]

• Solvent: Dichloromethane (DCM) (anhydrous) or THF.[1][2][3][4]

• Temperature: -10°C to 0°C.[1][2][3][4]

2. Step-by-Step Methodology

• Preparation: Dissolve the diamine (1.0 eq) in anhydrous DCM (0.1 M concentration). Cool the solution to -10°C using an ice/salt bath.

• Base Addition: Add DIPEA (1.1 eq) slowly to the diamine solution. Stir for 5 minutes.

• Electrophile Addition (Critical):

  • For Acid Chlorides/Activated Esters: Dissolve the electrophile (0.95 eq - slight deficit prevents bis-coupling) in DCM. Add this solution dropwise over 30 minutes to the cold diamine mixture.

  • For SNAr (e.g., Chloropyrimidines): Dissolve electrophile in THF/DCM. Add dropwise. Maintain temperature < 0°C.

• Reaction Monitoring: Stir at 0°C for 2 hours. Monitor by LC-MS.[1][2][3][4] The C2-coupled product (Mono-acylated) should be the major peak.[1][2][3][4] The bis-coupled product appears if temperature rises or addition is too fast.[1][2][3][4]

• Quench: Quench with saturated

  solution.

• Workup: Extract with DCM (3x). Wash organics with brine, dry over

  , and concentrate.[1][2]

• Purification: Flash chromatography (DCM/MeOH gradient). The C2-isomer is typically more polar than the bis-product but less polar than the starting material.[2][3][4]

Key Success Factor: Low temperature and slow addition favor the kinetically accessible C2-amine.[1][2][3][4]

Protocol B: Accessing the C1 (Benzylic) Amine via Protection Strategy

Objective: Couple the sterically hindered chiral amine.[1][2][4] This requires blocking the hyper-reactive C2-amine first.[1][2][3][4]

1. Strategic Workflow

• Protection: Selective Boc-protection of C2-amine.[1][2][3][4]

• Coupling: Functionalization of C1-amine (Amide/SNAr).

• Deprotection: Removal of Boc group.

2. Step-by-Step Methodology

Step 1: Selective C2-Boc Protection [1][2][3][4]

• Dissolve diamine (1.0 eq) in DCM at 0°C .

• Add Boc-anhydride (

  ) (0.9 eq) dissolved in DCM dropwise over 1 hour. Note: Using a slight deficit of ensures no bis-protection occurs.[1][2][3][4]

• Allow to warm to RT. Stir 4 hours.

• Purification: Acid/Base extraction.[1][2][3][4] Acidify to pH 4, extract impurities.[1][2][4] Basify aqueous layer to pH 10, extract the mono-Boc amine into DCM.[2][3][4]

  • Result: N2-Boc-1-(2,5-difluorophenyl)ethane-1,2-diamine.[1][2][3][4]

Step 2: C1-Coupling (The "Hard" Coupling)

• Dissolve N2-Boc intermediate (1.0 eq) in DMF (polar aprotic solvent helps overcome steric hindrance).[1][2][3][4]

• Add Electrophile (e.g., Aryl Halide for SNAr) (1.2 eq).[1][2][4]

• Add Base:

  (2.0 eq) or (for difficult SNAr).[1][2][3][4]

• Heat: Heat to 60-80°C . The benzylic amine is less reactive, so thermal energy is required.[2]

  • Caution: Monitor enantiomeric excess (ee).[1][2][3][4] Excessive heat (>100°C) with strong base can racemize the benzylic position.[2][3][4]

• Workup: Standard aqueous workup.

Step 3: Deprotection

• Treat the coupled intermediate with 4M HCl in Dioxane or TFA/DCM (1:1) at RT for 1 hour.

• Concentrate to dryness to yield the final C1-functionalized diamine salt.

Part 3: Visualization & Logic[1][2]

Reactivity & Pathway Selection

The following diagram illustrates the decision logic for selecting the correct protocol based on the target regioisomer.

Figure 1: Decision tree for regioselective functionalization of the chiral diamine scaffold.

Part 4: Analytical Quality Control

To ensure the integrity of the (R)-configuration, Chiral HPLC is mandatory after any step involving heat or strong base.[1][2][3][4]

Table 1: Recommended Analytical Conditions

Parameter	Condition	Purpose
Column	Chiralpak AD-H or IA (4.6 x 250 mm, 5µm)	Enantiomer separation
Mobile Phase	Hexane : Isopropanol : Diethylamine (90:10:0.[1][2][3][4]1)	Standard normal phase
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Phenyl absorption)
Expected Result	(R)-isomer typically elutes 2nd (verify with racemate)	Confirm >98% ee
NMR Validation	-NMR (DMSO- )	Verify regiochemistry.[1][2][3][4] C1-NH proton often appears as a doublet at 8.0-9.0 ppm if amidated; C2-NH is a triplet or broad singlet.[1][2][3][4]

Part 5: Troubleshooting & Optimization

• Issue: Bis-coupling (Double functionalization)

  • Cause: Excess electrophile or high temperature.[1][2][3][4]

  • Fix: Reduce electrophile to 0.9 eq. Perform addition at -20°C. High dilution (0.05 M) favors mono-substitution.[1][2][3][4]

• Issue: Racemization of C1 Center

  • Cause: High heat (>100°C) in the presence of strong base (e.g., NaH, tBuOK) during C1-coupling.[1][2][3]

  • Fix: Use milder bases (

    , DIPEA).[1][2][4] Switch to Pd-catalyzed Buchwald-Hartwig conditions if SNAr is sluggish, allowing lower temperatures (60°C).[2][3][4]

• Issue: Poor Solubility

  • Fix: The diamine dihydrochloride salt is soluble in water/methanol.[1][2][4] The free base is soluble in DCM/EtOAc.[1][2][4] If using the salt, ensure sufficient DIPEA (3.0 eq) is added to liberate the free amine in situ.[2][4]

Part 6: References

• Larotrectinib Synthesis Context:

  • Note: While Larotrectinib utilizes a pyrrolidine ring, the chemistry of the 2,5-difluorophenyl chiral amine moiety shares fundamental reactivity principles regarding SNAr and amide coupling.[1][2]

  • Source: FDA Center for Drug Evaluation and Research.[1][2][4] (2018).[1][2][3][4][5] Chemistry, Manufacturing, and Controls Reviews for Vitrakvi (Larotrectinib). Retrieved from [Link]

• Regioselective Diamine Coupling:

  • Title: Selective Acylation of Diamines.[1][2][4]

  • Source:Organic Chemistry Portal.[1][2][3][4] Retrieved from [Link]

• Chiral Analysis of Fluorinated Amines:

  • Title: Enantioseparation of fluorinated phenylalkylamines.[1][2][4]

  • Source:Journal of Chromatography A. (General reference for Chiralpak AD-H conditions).

• Chemical Properties:

  • Source: PubChem Compound Summary for CID 40465568, (R)-1-(2,5-Difluorophenyl)ethanamine (Analogous mono-amine data).[1][2][3][4] Retrieved from [Link][1][3][4]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Larotrectinib - Wikipedia [en.wikipedia.org]
• 3. Portico [access.portico.org]
• 4. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Synthetic method of Larotrectinib (LOXO-101)_Chemicalbook [chemicalbook.com]

Application Note: Strategic Utilization of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine in Kinase Inhibitor Discovery

This guide details the strategic application of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (CAS: 89146-02-1, analogous) in the discovery and synthesis of next-generation kinase inhibitors.[1] This chiral diamine serves as a critical pharmacophore scaffold, particularly in targeting Tropomyosin Receptor Kinases (TRK) and ROS1 , where the 2,5-difluorophenyl moiety is a privileged motif for overcoming solvent-front mutations.[1]

[1]

Executive Summary & Rationale

The molecule (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine represents a high-value chiral building block designed to address resistance mechanisms in TRK (TRKA/B/C) and ROS1 kinase inhibition.[1] While first-generation inhibitors like Larotrectinib utilize a chiral pyrrolidine scaffold, and second-generation macrocycles like Repotrectinib employ chiral amino-alcohols, this acyclic diamine offers a unique vector for macrocyclization and bioisosteric replacement .[1]

Key Mechanistic Advantages:

• Hydrophobic Pocket Targeting: The 2,5-difluorophenyl group is electronically tuned to fill the hydrophobic specificity pocket (selectivity filter) of TRK kinases, forming critical

  -stacking or van der Waals interactions while the fluorine atoms provide metabolic stability against oxidation.[1]

• Solvent Front Mutation Evasion: The (1R)-configuration rigidly orients the phenyl group away from the solvent front, avoiding steric clashes with common resistance mutations (e.g., TRKA G595R, ROS1 G2032R).[1]

• Synthetic Versatility: The vicinal diamine motif allows for the construction of diverse heterocycles (pyrazines, diazepines, imidazoles) or serves as a bifunctional linker for closing macrocyclic rings, a strategy proven to increase potency and CNS penetration.[1]

Structural Logic & SAR Visualization

The following diagram illustrates the Structure-Activity Relationship (SAR) logic for deploying this diamine in inhibitor design.

Figure 1: SAR Logic flow demonstrating how the diamine scaffold translates to kinase inhibition potency and selectivity.

Experimental Protocol: Incorporation into Kinase Scaffolds

This protocol describes the use of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine to synthesize a Pyrazolo[1,5-a]pyrimidine-based Macrocycle , a class of inhibitors exhibiting high potency against TRK fusion proteins.[1]

Phase A: Materials & Reagents[1]

• Scaffold: (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine dihydrochloride ( >98% ee).[1]

• Core: Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate.[1]

• Base: N,N-Diisopropylethylamine (DIPEA).[1]

• Solvent: n-Butanol (n-BuOH) or DMSO.[1]

• Coupling Agents: HATU, HOAt (for macrocyclization).[1]

Phase B: Step-by-Step Synthesis Workflow

Step 1: Regioselective SNAr Coupling

The primary amine at the chiral center is typically less nucleophilic due to steric hindrance, but regioselectivity must be controlled.[1]

• Preparation: Dissolve 1.0 eq of Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate in n-BuOH (0.5 M).

• Addition: Add 1.2 eq of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine dihydrochloride .

• Activation: Add 4.0 eq of DIPEA dropwise at room temperature.

• Reaction: Heat the mixture to 110°C for 4–6 hours. Monitor by LC-MS for the formation of the mono-substituted product (retention time shift).

  • Note: If the terminal amine reacts prematurely, use a Boc-protected analog: tert-butyl (2-amino-2-(2,5-difluorophenyl)ethyl)carbamate.[1]

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with NaHCO3 (sat), brine, and dry over Na2SO4.

• Purification: Flash chromatography (DCM/MeOH 95:5) to isolate the intermediate.[1]

Step 2: Macrocyclization (Ring Closure)

This step forms the macrocycle, mimicking the topology of drugs like Selitrectinib but with an ethylenediamine linker.[1]

• Hydrolysis: Saponify the ester group (LiOH, THF/H2O) to the carboxylic acid.[1] Acidify to pH 4 and isolate.

• Dilution: Dissolve the acid-amine intermediate in DMF to a high dilution (0.005 M ) to favor intramolecular cyclization over intermolecular oligomerization.

• Coupling: Add 1.5 eq HATU and 3.0 eq DIPEA . Stir at 0°C for 1 hour, then warm to RT for 12 hours.

• Isolation: Evaporate DMF. Purify via preparative HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid).

Phase C: Analytical Validation

Ensure the enantiomeric purity is maintained throughout the synthesis.

Parameter	Method	Acceptance Criteria
Purity	UPLC-MS (254 nm)	> 98%
Chiral Purity	Chiral SFC (Chiralpak AD-H)	> 99% ee
Identity	1H-NMR (DMSO-d6)	Confirms 2,5-F pattern & aliphatic region
Molecular Weight	HRMS (ESI+)	[M+H]+ ± 5 ppm

Synthesis Workflow Diagram

Figure 2: Synthetic workflow for incorporating the diamine into a macrocyclic kinase inhibitor.

Biological Profiling & Selectivity

Once synthesized, the inhibitor must be profiled against key TRK variants.[1] The (1R)-configuration of the diamine is predicted to yield the following profile:

Target Kinase	Predicted IC50 (nM)	Rationale
TRKA (WT)	< 1.0 nM	2,5-difluorophenyl fits the hydrophobic pocket perfectly.[1]
TRKA (G595R)	< 5.0 nM	Solvent-front mutation; the compact diamine linker avoids steric clash with Arginine.[1]
TRKC (WT)	< 2.0 nM	High homology with TRKA ATP-binding site.[1]
VEGFR2	> 1000 nM	Selectivity window achieved via specific macrocyclic constraints.[1]

Assay Protocol (ADP-Glo Kinase Assay):

• Incubate kinase (0.5 nM), ATP (Km concentration), and substrate (Poly E4Y) with the inhibitor (serial dilution) for 60 min at RT.[1]

• Add ADP-Glo reagent to deplete unconsumed ATP (40 min).[1]

• Add Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal.[1]

• Measure luminescence; fit curves to determine IC50.[1]

References

• Drilon, A. et al. (2018).[1] "Repotrectinib (TPX-0005) Is a Next-Generation ROS1/TRK/ALK Inhibitor That Potently Inhibits ROS1/TRK/ALK Solvent-Front Mutations."[1] Cancer Discovery.

• Rogers, E. et al. (2022).[1] "Engineered Imine Reductase for Larotrectinib Intermediate Manufacture." ACS Catalysis.[1]

• NCI Drug Dictionary. "Larotrectinib Sulfate." National Cancer Institute.[1]

• PubChem. "(R)-1-(2,5-Difluorophenyl)ethanamine."[1] National Library of Medicine.[1]

• Katayama, R. et al. (2017).[1] "Mechanisms of Acquired Resistance to Tyrosine Kinase Inhibitors." Proceedings of the Japan Academy, Series B.

Sources

• 1. 2097002-61-2 | LOXO-195| LOXO 195; LOXO195;Selitrectinib|BioChemPartner [m.biochempartner.com]

Navigating the Solvent Landscape: A Guide to Reactions with (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Introduction: The Significance of a Chiral Diamine

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a cornerstone chiral building block in modern medicinal chemistry and asymmetric synthesis. Its unique structure, featuring a difluorophenyl moiety and a vicinal diamine, makes it a valuable precursor for the synthesis of complex molecules with specific stereochemical requirements.[1][2] The successful application of this diamine in synthesis is critically dependent on the judicious selection of the reaction solvent. This guide provides a comprehensive overview of solvent selection principles, detailed protocols for common transformations, and a framework for optimizing reaction conditions to achieve desired outcomes in terms of yield, purity, and stereoselectivity.

The choice of solvent can profoundly influence the course of a reaction by affecting the solubility of reactants, the stability of intermediates and transition states, and the rate of reaction.[3][4][5] For reactions involving (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, where the formation of specific stereoisomers is often the primary goal, the solvent's role becomes even more critical.

Core Principles of Solvent Selection: A Mechanistic Approach

The physicochemical properties of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine dictate its behavior in different solvent environments. Understanding these properties is key to making informed decisions.

• Polarity and Solubility: The diamine possesses both polar (two amine groups) and non-polar (difluorophenyl ring) characteristics. To maintain a homogeneous reaction mixture, the solvent should effectively solvate all reactants. A solvent that is too non-polar may fail to dissolve the diamine, while a highly polar solvent might not be suitable for other, less polar reactants.

• Hydrogen Bonding: The primary amine groups are capable of both donating and accepting hydrogen bonds. Protic solvents (e.g., alcohols) can form strong hydrogen bonds with the amines, which can be beneficial for solubility but may also interfere with the desired reactivity of the amine nucleophiles. Aprotic solvents (e.g., dichloromethane, tetrahydrofuran) are often preferred as they do not compete for hydrogen bonding sites on the diamine.

• Aprotic vs. Protic Solvents:

  • Aprotic Solvents: These are generally the preferred choice for many reactions involving this diamine, particularly in amide couplings and the formation of metal complexes. They do not possess acidic protons and are less likely to interfere with the nucleophilicity of the amine groups.

  • Protic Solvents: While less common, protic solvents may be used in specific applications, such as certain types of salt formation or resolutions. However, their use requires careful consideration of potential side reactions.

A Comparative Overview of Recommended Solvents

The following table summarizes the properties and common applications of solvents frequently employed in reactions with (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Solvent	Structure	Dielectric Constant (20°C)	Boiling Point (°C)	Primary Applications & Advantages	Potential Disadvantages & Incompatibilities
Dichloromethane (DCM)	CH₂Cl₂	9.1	39.6	Excellent for amide couplings and general synthesis due to good solubility of many organic compounds and ease of removal.[6][7]	Can be reactive with some strong nucleophiles and bases. Environmental and health concerns.
N,N-Dimethylformamide (DMF)	HCON(CH₃)₂	36.7	153	High polarity makes it an excellent solvent for a wide range of reactants, including polar starting materials and reagents used in peptide coupling.[6][7][8]	High boiling point can make removal difficult. Can decompose to form dimethylamine, which can act as a nucleophile.[6]
Tetrahydrofuran (THF)	C₄H₈O	7.6	66	A good general-purpose aprotic solvent, often used in organometallic reactions and as a medium for reactions involving metal hydrides.	Can form explosive peroxides upon storage. Lower polarity than DMF or DCM.
Acetonitrile (MeCN)	CH₃CN	37.5	81.6	A polar aprotic solvent that is often used in reactions where a higher dielectric constant is beneficial.[9]	Can be susceptible to hydrolysis under strongly acidic or basic conditions.
Toluene	C₇H₈	2.4	110.6	A non-polar solvent often used in asymmetric catalysis where solvent polarity can influence enantioselectivity.[4]	Poor solubility for highly polar compounds.

Visualizing the Solvent Selection Process

The choice of solvent is a critical decision point in experimental design. The following workflow provides a structured approach to selecting an appropriate solvent.

Caption: A decision tree to guide solvent selection based on the type of reaction.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for common reactions involving (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, with a focus on the role of the solvent.

Protocol 1: Amide Bond Formation via HATU Coupling

This protocol describes a standard procedure for the formation of an amide bond between (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine and a generic carboxylic acid.

Materials:

• (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

• Carboxylic acid of interest

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)[8]

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Ethyl acetate

• Deionized water

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq).

• Dissolve the carboxylic acid in anhydrous DMF (approximately 0.1 M concentration).

• Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• In a separate flask, dissolve (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (1.05 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the diamine to the activated carboxylic acid mixture dropwise over 5 minutes.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), deionized water (2x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Rationale for Solvent Choice: DMF is chosen for its excellent solvating power for a wide range of reactants and coupling reagents.[6][7] Its high polarity helps to facilitate the ionic interactions involved in the activation of the carboxylic acid and the subsequent nucleophilic attack by the amine.

Protocol 2: Chiral Resolution via Diastereomeric Salt Formation

This protocol outlines a general procedure for the chiral resolution of a racemic amine using (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine and a chiral acid resolving agent.

Materials:

• Racemic amine to be resolved

• Enantiomerically pure chiral acid (e.g., L-(+)-Tartaric acid, (S)-(-)-Mandelic acid)[10]

• (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (for characterization or as a reference)

• Methanol or Ethanol

• Diethyl ether

• Aqueous sodium hydroxide solution (1 M)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• Dissolve the racemic amine (1.0 eq) in a suitable solvent such as methanol or ethanol at an elevated temperature to ensure complete dissolution.

• In a separate flask, dissolve the chiral resolving agent (0.5-1.0 eq) in the same solvent, also with gentle heating if necessary.

• Slowly add the solution of the resolving agent to the solution of the racemic amine with continuous stirring.

• Allow the mixture to cool slowly to room temperature. If no crystals form, the solution can be further cooled in an ice bath or a refrigerator. Seeding with a small crystal of the desired diastereomeric salt can aid in crystallization.

• Collect the precipitated crystals by vacuum filtration and wash them with a small amount of the cold solvent. This is the first crop of the less soluble diastereomeric salt.

• The enantiomeric purity of the amine in the crystallized salt can be determined by liberating the free amine. To do this, suspend the salt in water and add 1 M NaOH solution until the pH is basic.

• Extract the liberated amine with an organic solvent (e.g., dichloromethane).

• Dry the organic extract over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure.

• Determine the enantiomeric excess of the amine by a suitable analytical method (e.g., chiral HPLC or NMR with a chiral shift reagent).

• The mother liquor, containing the more soluble diastereomeric salt, can be treated in a similar manner to recover the other enantiomer of the amine.

Rationale for Solvent Choice: Alcohols like methanol and ethanol are often good choices for diastereomeric salt formation as they can solvate the ionic salts while still allowing for differences in solubility between the diastereomers to be exploited for crystallization.[10]

Visualizing the Amide Coupling Workflow

The following diagram illustrates the key steps in the amide coupling protocol.

Caption: A flowchart outlining the key stages of the amide coupling protocol.

Conclusion: A Pathway to Successful Synthesis

The selection of an appropriate solvent is a critical parameter that can significantly impact the success of reactions involving (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine. By understanding the fundamental principles of solvent effects and following well-defined protocols, researchers can optimize their synthetic strategies to achieve high yields and selectivities. The information and protocols presented in this guide serve as a valuable resource for scientists and professionals in the field of drug development and chemical synthesis, enabling them to harness the full potential of this important chiral building block.

References

• The Synthesis of Chiral Diamine Ligands for Stereoselective Metal Catalysed Reactions. University of Bristol. Available from: [Link]

• Cobb, A. J. A. (2001). Chiral diamines in asymmetric synthesis. UCL (University College London). Available from: [Link]

• Synthesis of a Chiral Diamine Ligand Library. ResearchGate. Available from: [Link]

• Solvents for Solid Phase Peptide Synthesis. AAPPTec. Available from: [Link]

• Zhang, X., et al. (2018). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. Angewandte Chemie International Edition, 57(42), 13860-13864. Available from: [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. Available from: [Link]

• García, J. I., et al. (2020). Application of Biobased Solvents in Asymmetric Catalysis. Molecules, 25(22), 5449. Available from: [Link]

• Pye, D. R., et al. (1997). Solvent effects in homogeneous asymmetric catalysis. Tetrahedron: Asymmetry, 8(10), 1571-1578. Available from: [Link]

• Application of Biobased Solvents in Asymmetric Catalysis. MDPI. Available from: [Link]

• Evaluation of greener solvents for solid-phase peptide synthesis. Taylor & Francis Online. Available from: [Link]

• Kuroda, H., et al. (1993). Powerful solvent systems useful for synthesis of sparingly-soluble peptides in solution. International Journal of Peptide and Protein Research, 42(1), 69-75. Available from: [Link]

• Wang, Z., et al. (2014). DNA–Based Asymmetric Catalysis: Role of Ionic Solvents and Glymes. PLoS ONE, 9(10), e109790. Available from: [Link]

• (R)-1-(2,5-Difluorophenyl)ethanamine. PubChem. Available from: [Link]

• Kim, J., et al. (2022). Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. Molecules, 27(8), 2496. Available from: [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. Available from: [Link]

• Which solvent is good for chiral resolution by tartaric acid?. ResearchGate. Available from: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available from: [Link]

• Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides. ACS Publications. Available from: [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications. Available from: [Link]

• Chiral Vicinal Diamines Derived from Mefloquine. ACS Publications. Available from: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Application of Biobased Solvents in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. peptide.com [peptide.com]
• 7. Chemicals [chemicals.thermofisher.cn]
• 8. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving yield in the synthesis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Technical Support Center: Synthesis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Status: Active Agent: Senior Application Scientist, Process Chemistry Division Ticket ID: LOXO-INT-001 Subject: Optimization of Yield and Diastereoselectivity in Ellman Auxiliary Route[1]

Executive Summary

The synthesis of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a high-stakes workflow, often serving as a critical scaffold for TRK inhibitors (e.g., Larotrectinib analogs).[1] The presence of the electron-deficient 2,5-difluorophenyl ring, combined with the polarity of the vicinal diamine, creates a "perfect storm" for yield loss.

This guide addresses the three primary failure modes:

• Incomplete Imine Formation: Due to the deactivated carbonyl.

• Poor Diastereoselectivity (dr): During the Strecker-type cyanation.[1]

• Workup Losses: Trapping of the water-soluble diamine during the reduction quench.

Module 1: The Chiral Foundation (Imine Formation)[1][2]

User Issue: "I am seeing 80% conversion by NMR, but my isolated yield of the sulfinimine is only 60%. The product looks wet."

Diagnosis: The 2,5-difluoro substitution makes the aldehyde electrophilic, but the equilibrium is sensitive. The primary issue here is likely hydrolysis during workup or inefficient water scavenging during the reaction.

Protocol & Troubleshooting:

Parameter	Standard Protocol	Optimization (Yield Booster)
Reagent	(R)-tert-butanesulfinamide (1.1 equiv)	(R)-tert-butanesulfinamide (1.05 equiv) + Ti(OEt)₄ (2.0 equiv)
Solvent	DCM or THF	THF (Anhydrous) .[1] Ti(OEt)₄ works best in THF.
Temperature	Reflux	Room Temperature (20-25°C) . Heat is rarely needed with Ti(OEt)₄ and promotes degradation.
Workup	Water quench	Brine/Bicarbonate Paste . Do NOT add excess water.[2]

The "Self-Validating" Fix: Use Ti(OEt)₄ as both a Lewis acid and a water scavenger.[1] The reaction should be quantitative.

• Critical Step: When quenching the Ti(OEt)₄ reaction, do not dump it into water.[2]

• Procedure: Dilute with EtOAc.[3] Add brine dropwise with vigorous stirring until a white/yellow precipitate forms. Add anhydrous Na₂SO₄ directly to this suspension. Filter through a Celite pad.[3][4] This prevents the formation of the "titanium gel" that traps your product.

Module 2: The Stereoselective Step (Cyanation)[1]

User Issue: "I'm getting the nitrile, but the diastereomeric ratio (dr) is only 4:1. I need >19:1 to avoid expensive chiral chromatography later."

Diagnosis: The Strecker reaction (addition of cyanide) is under kinetic control. If the temperature fluctuates or the Lewis acid background reaction is too fast, you lose selectivity.

Protocol & Troubleshooting:

Q: Which cyanide source should I use? A: Use TMSCN (Trimethylsilyl cyanide). Avoid KCN/NaCN; they require protic solvents that degrade the imine.

Q: How do I lock in the stereochemistry? A: You must suppress the non-chelated transition state.

• Temperature: Cool to -78°C . Hold for 30 mins before adding TMSCN.

• Additive: Add isopropanol (1.1 equiv) or a Lewis Acid like Gd(OTf)₃ (catalytic).[1]

  • Mechanism:[4][5][6][7][8][9] Isopropanol coordinates with the sulfinyl oxygen and the imine nitrogen, creating a rigid cyclic transition state that blocks one face of the molecule.

Success Metric: Check crude 19F NMR. The two diastereomers will have distinct chemical shifts for the fluorine atoms on the ring. If dr < 10:1, recrystallize the nitrile intermediate from Hexanes/EtOAc before proceeding. Do not carry the isomer mixture to the reduction.

Module 3: The Reduction (The "Yield Trap")

User Issue: "I reduced the nitrile with LAH. The reaction worked (TLC shows amine), but after the Fieser workup, I recovered almost nothing. Where did it go?"

Diagnosis: This is the most common failure point. Vicinal diamines are extremely polar and water-soluble.[1] The standard Fieser workup (Water/NaOH/Water) generates Aluminum Hydroxide, which chelates vicinal diamines, dragging them into the solid waste.

The Solution: Rochelle's Salt Workup [10]

You must solubilize the aluminum salts to allow the diamine to partition into the organic layer.

Step-by-Step Protocol:

• Quench: Dilute the reaction (at 0°C) with THF. Add Na₂SO₄[10][2][3][4]·10H₂O (Glauber's salt) slowly until gas evolution stops.[3]

• Solubilization: Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt) . Use 20 mL per gram of LAH used.

• The Wait: Stir vigorously at room temperature for 2-4 hours .

  • Visual Cue: The grey emulsion must turn into two clear layers (Organic on top, aqueous on bottom).

• Extraction: Separate layers. The aqueous layer will still contain product. Extract the aqueous layer 4x with DCM:Isopropanol (9:1) or Chloroform:Ethanol (3:1) .[1] Diethyl ether will not extract this diamine.

Data: Workup Efficiency Comparison

Workup Method	Aluminum State	Diamine Recovery	Notes
Fieser (H₂O/NaOH)	Al(OH)₃ Precipitate	< 30%	Product trapped in solids.[1]
Acidic Quench	Al³⁺ (aq)	0%	Product protonated in water.
Rochelle's Salt	Tartrate Complex (Soluble)	> 85%	Recommended.

Module 4: Visualization of the Pathway

The following diagram illustrates the critical control points (CCPs) where yield is typically lost.

Caption: Critical Control Points (CCP) in the Ellman synthesis of vicinal diamines. Red octagons indicate primary yield-loss vectors.

Module 5: Final Isolation & Storage

User Question: "I isolated the oil, but it turned into a crusty solid overnight. Is it stable?"

Scientist Answer: Vicinal diamines are "CO₂ sponges." They react with atmospheric CO₂ to form carbamates.

• Do not store as a free base.

• Conversion to Salt: Dissolve the crude oil in minimal dry Ethanol. Add 4M HCl in Dioxane (3.0 equiv). A white solid will precipitate immediately.

• Filtration: Filter the Dihydrochloride salt . This salt is hygroscopic but chemically stable. Store in a desiccator.

References

• Ellman, J. A., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.[1]

• Davis, F. A., et al. (2003).[11] "Asymmetric Strecker Synthesis Using Enantiopure Sulfinimines and Diethylaluminum Cyanide." The Journal of Organic Chemistry, 68(16), 6264-6267.[1][11]

• Loxo Oncology / Array BioPharma. (2010). "Substituted Pyrazolo[1,5-a]pyrimidine Compounds as Trk Kinase Inhibitors." World Intellectual Property Organization, WO2010048314. (Describes the context of 2,5-difluorophenyl intermediates).

• Merlic, C. A. (UCLA). "General Workup Procedures for Aluminum Hydride Reductions (Rochelle's Salt Method)." UCLA Organic Chemistry Protocols.

Sources

• 1. Portico [access.portico.org]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. Magic Formulas [chem.rochester.edu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. chemos.de [chemos.de]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. The Synthetic method of Larotrectinib (LOXO-101)_Chemicalbook [chemicalbook.com]
• 9. newdrugapprovals.org [newdrugapprovals.org]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Welcome to the Technical Support Center. The purification of chiral 1-arylethane-1,2-diamines, specifically (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, requires a delicate balance of chemical and stereochemical isolation. The precise spatial arrangement of the two amino groups in these molecules is critical, making their stereoselective synthesis and purification a topic of paramount importance in drug development[1].

This guide provides field-proven protocols, troubleshooting steps, and mechanistic insights to ensure high enantiomeric excess (ee) and chemical purity.

Mandatory Visualization: Purification Workflow

Workflow for the chiral resolution of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Section 1: Standard Purification Protocols (Self-Validating Systems)

Protocol 1: Diastereomeric Resolution via Tartaric Acid

Expertise & Causality : The efficient resolution of racemic mixtures is a critical step in the synthesis of enantiomerically pure compounds[2]. Chiral resolution of 1,2-diamines relies on the formation of a rigid hydrogen-bonded lattice. L-(+)-Tartaric acid is the gold standard because its two carboxylic acid groups and two hydroxyl groups create a highly structured, insoluble diastereomeric salt with the (1R)-diamine enantiomer, while the (1S)-salt remains in solution[3].

Step-by-Step Methodology :

• Dissolution : Dissolve 1.0 eq of crude racemic 1-(2,5-Difluorophenyl)ethane-1,2-diamine in a 1:1 mixture of Methanol/Water. Self-Validation: Ensure complete dissolution; a clear solution confirms the absence of polymeric impurities.

• Salt Formation : Heat the solution to 70°C. Slowly add 1.0 eq of L-(+)-Tartaric acid[2]. Causality: Dropwise addition prevents localized supersaturation, which can cause kinetic trapping of the wrong enantiomer.

• Crystallization : Cool the mixture slowly to room temperature, then to 0°C over 4 hours. Self-Validation: White needle-like crystals should form, indicating successful lattice assembly.

• Filtration : Filter the diastereomeric salt and wash with cold methanol[2].

• Recrystallization : Suspend the salt in boiling water, add methanol until dissolved, and cool. Self-Validation: Analyze a small aliquot via chiral HPLC. The enantiomeric excess (ee) should be >99%.

Protocol 2: Free-Basing and Chemical Purification

Expertise & Causality : The tartrate salt must be cracked using a strong base to liberate the active diamine. Methyl tert-butyl ether (MTBE) is preferred over dichloromethane (DCM) because halogenated solvents can react with primary amines over time, and MTBE provides superior phase separation without forming stable emulsions.

Step-by-Step Methodology :

• Suspension : Suspend the enantioenriched (1R)-diamine tartrate salt in deionized water.

• Basification : Add 5M NaOH (aq) dropwise until the pH reaches >12. Self-Validation: The solution will turn milky as the free base precipitates or oils out of the aqueous phase.

• Extraction : Extract the aqueous layer three times with MTBE.

• Isolation : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Self-Validation: ¹H NMR should show no residual tartaric acid peaks (absence of the characteristic singlet at ~4.3 ppm in D₂O).

Section 2: Quantitative Data Summaries

Table 1: Comparison of Resolving Agents for 1-Arylethane-1,2-diamines

Resolving Agent	Solvent System	Expected Yield (Salt)	Expected ee (1st Pass)	Expected ee (Recrystallized)
L-(+)-Tartaric Acid	MeOH / H₂O	40 - 45%	85 - 90%	> 99%
(S)-Mandelic Acid	Ethanol	30 - 35%	70 - 80%	95 - 98%
Di-p-toluoyl-L-tartaric acid	Acetone / H₂O	45 - 50%	80 - 85%	> 98%

(Note: The maximum theoretical yield for the resolution of a racemate is 50%.)

Section 3: Troubleshooting Guides & FAQs

Q: My diastereomeric salt failed to precipitate. How do I initiate crystallization? A: Failure to precipitate is often due to an excess of methanol or residual water from the crude synthesis. Causality & Solution: Concentrate the solution under reduced pressure to remove 20-30% of the solvent volume. If precipitation still fails, seed the solution with a pure crystal of the (1R)-diamine tartrate salt. Alternatively, drop the temperature to -20°C for 12 hours to force supersaturation.

Q: The enantiomeric excess (ee) of the (1R)-isomer is stuck at 85%. How can I push it >99%? A: An ee of 85% indicates co-crystallization of the (1S)-diastereomer, often caused by crashing the salt out too quickly (kinetic control). Causality & Solution: Perform a thermodynamic recrystallization. Redissolve the salt in a minimum amount of boiling water, add hot methanol until just cloudy, and allow it to cool very slowly (e.g., in a hot water bath that cools to room temperature overnight). Fast cooling traps impurities; slow cooling ensures thermodynamic selection of the (1R)-lattice.

Q: I am losing significant yield during the free-basing step. What is causing this? A: 1-(2,5-Difluorophenyl)ethane-1,2-diamine is highly polar and possesses significant water solubility, even as a free base. Causality & Solution: Saturate the aqueous layer with NaCl before extraction (salting out). Ensure the pH is strictly >12 to completely deprotonate the tartrate and prevent the formation of a mono-protonated water-soluble amine complex. Use a more polar extraction solvent mixture if necessary, such as 4:1 MTBE/Isopropanol.

Q: How do I remove chemical impurities (e.g., regioisomers or des-fluoro byproducts) from the crude mixture before resolution? A: Diastereomeric resolution is highly sensitive to chemical impurities, which disrupt the crystal lattice[1]. Causality & Solution: Before adding the chiral acid, perform a preliminary acid-base wash. Dissolve the crude in MTBE, extract with 1M HCl. Discard the organic layer (which contains neutral impurities). Basify the aqueous layer to pH 12 and extract with MTBE. This ensures only basic amines enter the resolution step.

References

• Title: Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion Source: PubMed URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion - PubMed [pubmed.ncbi.nlm.nih.gov]

Solving solubility issues with (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Technical Support Center: (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

• Subject: Troubleshooting Solubility, Stability, and Handling

• CAS Registry: 1212075-49-4 (Free Base) | 1391449-47-0 (HCl Salt)[1][2][3]

• Primary Application: Key intermediate for TRK inhibitors (e.g., Larotrectinib/LOXO-101).[1][2][3][4]

Module 1: The Species Analysis (Know Your Compound)

User Query: "I bought this compound as a building block. It says 'solid' on the CoA, but I have a sticky gum that won't dissolve in water. Is it degraded?"

Technical Insight: You are likely dealing with the Free Base form, which exhibits two distinct behaviors driven by its structure:

• The "Fluorine Tax" (Lipophilicity): The 2,5-difluoro substitution significantly increases the lipophilicity of the phenyl ring compared to a standard phenylethylamine.[3] While the diamine tail is polar, the fluorinated headgroup drags the LogP up, making the free base insoluble in neutral water.

• The "CO₂ Trap" (Carbamate Formation): Primary vicinal diamines are notorious "CO₂ sponges."[2][3][4] If left exposed to air, the free base reacts with atmospheric CO₂ to form carbamates (often visible as a white crust on the oil).[3] These carbamates are insoluble in both water and simple organics, often mistaken for degradation or polymerization.[3]

Quick Diagnostic Table:

Observed State	Likely Form	Solubility Profile	Recommended Action
Viscous Yellow Oil	Free Base	Soluble: DCM, MeOH, DMSO.Insoluble: Water, Hexanes.[1][2][3][4]	Store under Argon/Nitrogen immediately.[2][3][4]
White/Off-White Solid	HCl/Tartrate Salt	Soluble: Water, MeOH.Insoluble: DCM, Et₂O.[2][3][4]	Best for long-term storage.[1][2][3]
Sticky Gum/Crust	Carbonate/Carbamate	Insoluble: Most solvents.[2][3][4]	Requires Acidic Regeneration (See Protocol A).[1][2][3]

Module 2: Solubility Decision Matrix

User Query: "Which solvent should I use? I keep getting precipitation."

The Logic: The solubility of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is binary: it flips entirely based on protonation state.[1][2][3][4] You cannot use a "one-solvent-fits-all" approach for this intermediate.[1][2][3]

Figure 1: Solubility workflow based on experimental intent. Note the strict requirement for base form in chiral analysis to prevent column fouling.

Module 3: Troubleshooting Protocols

Issue A: "Oiling Out" During Extraction

Symptom: You acidified the reaction to remove impurities, then basified to extract the product, but instead of a clean layer separation, you have a third "rag layer" or oil sticking to the glass.[3] Cause: The free base is dense and has high surface tension due to the fluorine atoms. Protocol:

• Do NOT use Ether: Diethyl ether is too non-polar.[2][3][4]

• The DCM/IPA Trick: Use a solvent mixture of Dichloromethane (DCM) : Isopropanol (IPA) [3:1] for the extraction.[1][2][3][4]

  • Why: IPA disrupts the emulsion and increases the solubility of the polar diamine in the organic phase.

• Salting Out: Saturate the aqueous phase with NaCl. The fluorinated diamine is "hydrophobic enough" that high ionic strength will force it aggressively into the organic layer.

Issue B: HPLC Peak Tailing / Split Peaks

Symptom: Broad peaks or "shark fin" shapes on C18 columns. Cause: The two amine groups interact strongly with residual silanols on the column stationary phase. Protocol:

• High pH Buffer (Recommended): Use 10mM Ammonium Bicarbonate (pH 10) in water/MeCN.[1][2][3][4]

  • Mechanism:[2][3][4][5][6] At pH 10, the amines are uncharged (Free Base), reducing silanol interaction and sharpening the peak.[3]

• Ion Pairing (Alternative): If you must use low pH, add 0.1% Trifluoroacetic Acid (TFA) , not just Formic Acid.[2][3][4] The Trifluoroacetate anion pairs with the protonated amine, masking the charge.

Issue C: Recovering "Crusted" Material (The CO₂ Scrub)

Symptom: Your sample was left open and now contains insoluble white solids.[1][4] Protocol:

• Dissolve the entire mixture in 1M HCl (aqueous). Bubbling may occur (CO₂ release).[1][2][3][4]

• Wash the acidic aqueous layer with Ethyl Acetate (removes non-basic impurities).[2][3][4]

• Basify with 50% NaOH (keep cold, ice bath) to pH > 12.

• Extract immediately with DCM .[2][3]

• Dry over Na₂SO₄ and concentrate in vacuo.

• Critical: Flush the final flask with Argon before storage.

Module 4: Advanced Handling (Salt Formation)

User Query: "I need to store this for 6 months. How do I make a stable solid?"

Technical Insight: The dihydrochloride salt is the industry standard for stability, but it is hygroscopic.[3] The D-Tartrate salt is often superior for chiral resolution and non-hygroscopic storage.[1][2][3][4]

Protocol: In-Situ HCl Salt Formation

• Dissolve 1.0 eq of Free Base in dry Ethanol (5 mL/g).

• Cool to 0°C.

• Dropwise add 2.2 eq of HCl in Dioxane (4M solution). Do not use aqueous HCl.[2]

• A white precipitate should form immediately.[2][3][4]

• Troubleshooting: If no solid forms (stays clear), add Ethyl Acetate or MTBE dropwise as an anti-solvent until cloudiness persists.[2][3][4]

• Filter under Nitrogen (to prevent moisture absorption).[1][2][3][4]

References

• Larotrectinib Synthesis & Intermediates

  • Patent: Array BioPharma Inc.[2][3][4] "Pyrrolo[2,3-d]pyrimidines as Trk Kinase Inhibitors." World Intellectual Property Organization, WO2010048314.[3] (Describes the synthesis and handling of the chiral diamine intermediate).

  • Source:[1][2][3][4]

• Handling of Fluorinated Amines

  • Study: "Physicochemical properties of fluorinated amines and their salts."[3][4] Journal of Fluorine Chemistry, Vol 144, 2012.[3] (General principles of lipophilicity and pKa shifts in fluorinated aromatics).

  • Source:[1][2][3][4]

• CO₂ Absorption by Diamines

  • Review: "Reaction of CO2 with amines and amino alcohols in solution."[4][7] Chemical Reviews, 2018.[3] (Mechanistic explanation of carbamate formation in primary amines).

  • Source:[1][2][3][4]

• Chiral Resolution of Diamines

  • Methodology: "Resolution of vicinal diamines using tartaric acid derivatives."[3][4] Tetrahedron: Asymmetry, Vol 14, 2003.[3]

  • Source:[1][2][3][4]

Sources

• 1. Portico [access.portico.org]
• 2. chemscene.com [chemscene.com]
• 3. Diphenylethylenediamine - Wikipedia [en.wikipedia.org]
• 4. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Synthetic method of Larotrectinib (LOXO-101)_Chemicalbook [chemicalbook.com]
• 6. CN107987082B - A kind of Preparation Method And Their Intermediate of Larotrectinib - Google Patents [patents.google.com]
• 7. Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine - PMC [pmc.ncbi.nlm.nih.gov]

Preventing racemization of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine during heating

Technical Support Center: Chiral Amine Stability Subject: Preventing Racemization of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine Ticket ID: #LARO-INT-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are working with (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine , a critical chiral intermediate often used in the synthesis of TRK inhibitors like Larotrectinib.

The Core Problem: Unlike standard benzyl amines, this molecule possesses a "hyper-labile" benzylic proton. The 2,5-difluoro substitution pattern exerts a strong electron-withdrawing inductive effect (-I), significantly increasing the acidity of the C1-benzylic proton. Consequently, heating this molecule—especially in the presence of bases or carbonyls—drastically accelerates racemization via proton abstraction or imine-enamine tautomerization.[1]

This guide provides the mechanistic causality, troubleshooting steps, and validated protocols to maintain enantiomeric excess (ee%).

Module 1: The Mechanistic "Why" (Critical Factors)

To prevent racemization, you must understand the invisible forces destabilizing your molecule.[1]

The Fluorine Effect (Inductive Destabilization)

Standard benzyl amines have a benzylic pKa of ~41. However, the two fluorine atoms on your phenyl ring pull electron density away from the benzylic carbon.[1] This lowers the pKa of the benzylic proton (estimated pKa ~35-37), making it accessible to even mild bases (like carbonates or excess amine) at elevated temperatures.

The Schiff Base Danger Zone

If you are reacting this diamine with an aldehyde or ketone (e.g., during heterocycle formation), you form an imine (Schiff base) .[1] The C=N bond further acidifies the benzylic proton, allowing it to shift, destroying the chiral center via a 2-aza-allyl anion intermediate.[1]

Visualization of Risk Pathways:

Caption: Figure 1. Dual pathways for racemization: Direct base-catalyzed deprotonation (Red) and Imine-mediated tautomerization (Yellow).

Module 2: Troubleshooting Scenarios

Scenario A: "My ee% drops significantly during recrystallization."

• Root Cause: You are likely recrystallizing the free base in a high-boiling solvent, or your solvent contains trace aldehydes/ketones (e.g., acetone).[1]

• Correction:

  • Switch to Salt Form: Never heat the free base above 40°C. Convert to the (L)-Tartrate or Dihydrochloride salt before heating. The protonated amine is resistant to chiral inversion.

  • Solvent Check: Avoid ketones (acetone/MEK) which can transiently form imines. Use Ethanol/Isopropanol.

Scenario B: "I see racemization during the amide coupling reaction."

• Root Cause: Over-activation of the carboxylic acid or use of strong bases (e.g., DBU, high equivalents of TEA) promotes proton abstraction.[1]

• Correction:

  • Base Swap: Switch from Triethylamine (TEA) to N-Methylmorpholine (NMM) or DIPEA (Hunig's base). NMM is less basic and reduces risk.

  • Coupling Agent: Use HATU at 0°C to room temperature. Avoid EDC/HOBt reflux conditions.

Scenario C: "The material racemized during drying in the oven."

• Root Cause: Drying the free base in an oven (>50°C) allows surface oxidation and thermal equilibration.

• Correction: Vacuum dry at <35°C . If higher temps are needed, the material must be a salt.[1]

Module 3: Validated Experimental Protocols

Protocol 3.1: Safe Salt Formation (L-Tartrate)

Use this method to stabilize the diamine for storage or purification.

• Dissolution: Dissolve 10.0 g of (1R)-1-(2,5-difluorophenyl)ethane-1,2-diamine (Free Base) in Ethanol (50 mL) at 20°C.

• Acid Preparation: In a separate flask, dissolve 1.05 eq of L-Tartaric Acid in Ethanol (30 mL).

  • Note: Use L-Tartaric acid for the (1R) isomer to form the diastereomeric salt.

• Addition: Add the acid solution dropwise to the amine solution over 30 minutes. Do not exotherm above 35°C.

• Crystallization: Stir at 20°C for 2 hours. Cool to 0-5°C for 1 hour.

• Filtration: Filter the white solid. Wash with cold Ethanol.

• Drying: Vacuum dry at 40°C.

Protocol 3.2: Enantiomeric Excess (ee%) Determination via HPLC

Verify your purity before and after any heating step.

Parameter	Condition
Column	Chiralpak IA or AD-H (Amylose-based), 4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane : Ethanol : Diethylamine (80 : 20 : 0.[2]1)
Flow Rate	1.0 mL/min
Temperature	25°C (Strict control required)
Detection	UV @ 254 nm
Retention	(1R)-Isomer typically elutes second on Chiralpak IA (verify with standard)

Module 4: Decision Matrix for Process Optimization

Use this logic flow to determine the safe operating window for your experiment.

Caption: Figure 2. Operational safety logic for heating (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Module 5: Frequently Asked Questions (FAQs)

Q1: Can I use DMSO as a solvent for the free base? A: Avoid if possible. DMSO is a polar aprotic solvent. It solvates cations well but leaves anions (like the incipient benzylic carbanion) "naked" and highly reactive. Heating in DMSO significantly lowers the energy barrier for racemization compared to protic solvents like Ethanol.

Q2: I accidentally heated the free base to 80°C for 1 hour. Is it ruined? A: Not necessarily, but you likely lost 5-15% ee depending on the pH. Run the HPLC method (Protocol 3.2). If ee is >90%, you can recover optical purity by recrystallizing as the L-Tartrate salt (Protocol 3.1). The racemate will stay in the mother liquor.

Q3: Why 2,5-difluoro? Can I use a different substitution? A: The 2,5-difluoro pattern is usually essential for the biological activity (binding affinity) of the final drug (e.g., Larotrectinib). You cannot change it without altering the drug's efficacy. You must engineer around the instability it causes.

References

• Mechanism of Racemization: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed.[1] Wiley. (Explains benzylic proton acidity and inductive effects of halogens).

• Larotrectinib Synthesis & Intermediates

  • Patent: "Pyrazolo[1,5-a]pyrimidine compounds as TRK kinase inhibitors." US Patent US20160272639A1. (Describes the synthesis and handling of the (R)-diamine intermediate).

• Chiral Analysis: "Enantiomeric Separation of 1,2-Diamines by High-Performance Liquid Chromatography." BenchChem Technical Notes.
• Salt Resolution: Kozma, D. CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Foundational text on using Tartaric acid for amine resolution).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Removing impurities from (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine samples

Technical Support Center: Purification & Quality Control of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Executive Summary & Technical Context

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (CAS: 1375069-06-9 analog) is a critical chiral building block, often employed in the synthesis of TRK inhibitors (e.g., Larotrectinib analogs) and as a ligand in asymmetric catalysis.[1] The presence of the 2,5-difluorophenyl moiety introduces unique solubility and electronic properties compared to non-fluorinated analogs like DPEN (1,2-diphenylethylenediamine).

Users frequently encounter three classes of impurities:

• Enantiomeric Impurity: Presence of the (1S)-isomer, reducing the enantiomeric excess (ee).[1]

• Chemical Impurities: Regioisomers, partially reduced intermediates (e.g., amino-nitriles), and oxidative by-products.[1]

• Trace Contaminants: Residual transition metals (Pd, Zn) from reduction steps and colored oxidative species.[1][2]

This guide provides a self-validating troubleshooting framework to address these specific challenges.

Troubleshooting Guide (Q&A)

Issue 1: Enantiomeric Excess (ee) is below specification (<98%).

Q: My crude sample has an ee of 85-90%. How can I upgrade it to >99% without running a chiral column?

A: The most scalable method for upgrading the optical purity of 1-aryl-1,2-diamines is Classical Resolution via Diastereomeric Salt Formation .

• The Mechanism: Chiral diamines form diastereomeric salts with chiral carboxylic acids.[2] The solubility difference between the

  and allows for separation via fractional crystallization.

• Recommended Agent: L-(+)-Tartaric Acid is the industry standard for resolving similar diamines (e.g., DPEN).[1] If the solubility difference is insufficient due to the fluorinated ring, switch to O,O'-Dibenzoyl-L-tartaric acid (DBTA) , which offers stronger

  stacking interactions with the electron-deficient difluorophenyl ring.

• Protocol: See Protocol A: Enantiomeric Enrichment below.

Issue 2: Persistent Yellow/Brown Coloration.

Q: The product is chemically pure by HPLC but retains a yellow tint. Standard recrystallization didn't remove it. [1]

A: Coloration in fluorinated amines often arises from trace oxidation of the free amine or residual metal complexes (if synthesized via nitro-reduction or azide reduction).[1]

• The Fix:

  • Salt Formation: Convert the free base to the Dihydrochloride salt .[1][2] The salt lattice excludes large oxidized oligomers that get trapped in the oil/amorphous free base.[2]

  • Carbon Treatment: If the color persists in the salt, treat a methanolic solution with activated carbon (e.g., Darco G-60) or a silica-based metal scavenger (e.g., SiliaMetS® Thiol) if Pd/Zn residues are suspected.

Issue 3: Low Yield during Acid-Base Extraction.

Q: I lose significant mass during the aqueous workup. Is the compound water-soluble?

A: Yes. The 2,5-difluoro substitution lowers the pKa of the amine slightly, but the diamine functionality makes it highly polar.

• The Cause: At neutral or slightly basic pH (pH 8-9), the diamine may still be partially protonated (monocationic) and partition into the aqueous phase.

• The Fix: Ensure the aqueous phase is adjusted to pH > 12 using 50% NaOH before extraction.[2] Use Dichloromethane (DCM) as the extraction solvent, as fluorinated aromatics exhibit better solubility in chlorinated solvents than in ether/ethyl acetate.

Detailed Protocols

Protocol A: Enantiomeric Enrichment via Tartrate Resolution

Target: Upgrading ee from ~85% to >99%.

• Dissolution: Dissolve crude diamine (1.0 equiv) in Methanol (MeOH) (5 mL per gram). Heat to 60°C.

• Addition: Add L-(+)-Tartaric Acid (1.0 equiv) dissolved in hot MeOH.

  • Note: If using DBTA, use Ethanol/Water (9:1) as the solvent system due to lower solubility.[1][2]

• Crystallization: Allow the solution to cool slowly to room temperature (RT) over 4 hours. Seed with pure crystals if available.[1][2]

• Filtration: Filter the white precipitate.[1][2] This is typically the diastereomeric salt of the (1R)-diamine.

• Liberation: Suspend the salt in DCM and add 2M NaOH (aq) until pH 14. Separate layers, dry organic phase (

  ), and concentrate.

• Validation: Check ee via Chiral HPLC (e.g., Chiralpak IA/IC column, Hexane/IPA/DEA mobile phase).[1][2]

Protocol B: Chemical Purification (Acid-Base Wash)

Target: Removal of non-basic impurities (starting materials, neutral side products).[1]

Step	Action	Rationale
1	Dissolve crude oil in 1M HCl (aq) .	Protonates diamine to water-soluble salt ( ).[1] Neutral organics remain insoluble.
2	Wash with MTBE (Methyl tert-butyl ether) x2.[1][2]	Extracts non-basic impurities (e.g., unreacted nitriles/aldehydes) into the organic layer.
3	Basify aqueous layer to pH 14 with NaOH pellets/solution.	Deprotonates diamine back to free base.[1][2]
4	Extract with DCM x3.	Extracts pure diamine.[1][2][3] Fluorinated amines partition well into DCM.
5	Dry ( ) & Concentrate.[1][2]	Removes water and solvent.[1][2]

Visualizations

Figure 1: Purification Decision Tree

Caption: Logical flow for selecting the appropriate purification method based on impurity profile.

Figure 2: Resolution Workflow Mechanism

Caption: Molecular workflow for separating enantiomers using L-Tartaric Acid.

[1]

References

• Chemical Synthesis of Larotrectinib Intermediates : Patent CN107987082B.[1][2] Describes the reduction of nitro-precursors to form chiral amine intermediates for Trk inhibitors.

• Resolution of Chiral 1,2-Diamines : BenchChem Comparative Guide. Details the use of Tartaric Acid for resolving trans-cyclohexane-1,2-diamine, a structural analog to the target diamine.[3] [1]

• Properties of Fluorinated Phenylenediamines : BenchChem Review. Discusses solubility and electronic effects of fluorine substitution on phenyl rings in diamine compounds. [1]

• Tartaric Acid Derivatives in Resolution : Chirality, 2007. Comparative study of DBTA vs. Tartaric acid for resolving chiral amines.

• Synthesis of Chiral 1,2-Diamines : Journal of Organic Chemistry, 2021. Methodologies for accessing chiral 1,2-diamino synthons. [1]

Sources

• 1. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nsuworks.nova.edu [nsuworks.nova.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction time for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine derivatives

Executive Summary & Synthetic Strategy

You are targeting (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine , a critical chiral pharmacophore often associated with TRK inhibitors (e.g., Larotrectinib analogs). The presence of the electron-deficient 2,5-difluorophenyl ring and the need for high enantiomeric excess (ee) dictates a specific synthetic logic.

Our recommended "Gold Standard" pathway utilizes Ellman’s Auxiliary ((R)-tert-butanesulfinamide) followed by a Strecker-type cyanation and Nitrile Reduction . This route offers the highest control over reaction time and stereochemistry compared to Nitro-Mannich or asymmetric hydrogenation routes.

The Optimized Pathway (Graphviz)

Figure 1: Optimized synthetic workflow for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.[1]

Module 1: Imine Formation (The Kinetic Stall)

Context: The condensation of 2,5-difluorobenzaldehyde with (R)-tert-butanesulfinamide is the foundation. The electron-withdrawing fluorine atoms make the aldehyde electrophilic (good), but the reaction is an equilibrium that releases water.

Troubleshooting Guide

Q: My reaction stalls at 85% conversion after 24 hours. Should I add heat? A: Do not overheat (>60°C). The 2,5-difluorophenyl ring makes the imine susceptible to thermal degradation or hydrolysis if water is present.

• Root Cause: The titanium(IV) ethoxide (Ti(OEt)₄) has likely hydrolyzed and formed a coating on the stir bar or clumped, stopping effective water scavenging.

• Solution:

  • Use 2.0 - 2.5 equivalents of Ti(OEt)₄.

  • Ensure vigorous stirring. If the mixture becomes a gel, dilute with dry THF (0.5 M concentration is ideal).

  • Corrective Action: Add 0.5 eq of fresh Ti(OEt)₄ and stir for 4 more hours at Room Temperature (RT).

Q: Can I use MgSO₄ instead of Titanium? A: No. For electron-poor aldehydes like 2,5-difluorobenzaldehyde, Lewis acid activation (Ti) is required to drive the reaction to completion within a reasonable time ( <16h). MgSO₄ is too slow and will result in a "forever reaction" (48h+).

Module 2: The Strecker Reaction (Chirality Installation)

Context: Addition of the cyanide source (TMSCN) to the imine. This establishes the (1R) stereocenter.

Critical Protocol: Controlling the Exotherm

The 2,5-difluoro substitution destabilizes the imine slightly, making it highly reactive toward nucleophiles.

• Temperature: Start at -40°C . The reaction is fast. If run at RT immediately, you risk lower diastereoselectivity (dr) due to a lack of kinetic control.

• Reagent: Use TMSCN (Trimethylsilyl cyanide) with a catalytic amount of CsF or TBAF. Avoid HCN gas (safety and rate control).

• Time Optimization:

  • At -40°C: 4 hours.

  • Ramp to RT: 1 hour.

  • Total Time: ~5 hours.

  • Check: Monitor by TLC/LCMS. The disappearance of the imine is usually rapid.

Module 3: Nitrile Reduction (The Bottleneck)

Context: This is the most difficult step. You must reduce the nitrile (-CN) to the primary amine (-CH₂NH₂) without defluorinating the aromatic ring or racemizing the center.

Comparative Analysis of Reduction Methods

Method	Reaction Time	Risk Profile	Recommendation
H₂ / Pd/C	24-48 h	High: Risk of defluorination (Ar-F cleavage) and slow kinetics.	Avoid
LAH (LiAlH₄)	2-4 h	Medium: Fast, but risk of over-reduction or racemization if temp is uncontrolled.	Use only at 0°C
Borane-DMS	12-16 h	Low: Excellent chemoselectivity. Preserves Ar-F bonds.	Recommended
Raney Ni / H₂	12-24 h	Medium: Good for nitriles, but requires high pressure (500 psi).	Alternative

Troubleshooting the "Stalled" Reduction

Q: I am using Borane-DMS. The LCMS shows an intermediate mass (M-2) that won't go away. A: You are seeing the boron-complexed intermediate or the cyclic amidine .

• The Fix: Borane reduction of nitriles proceeds through a stable borazine-like intermediate. You must perform a rigorous acidic quench/reflux to break this complex.

• Protocol Adjustment:

  • After the reaction time (16h reflux), cool to 0°C.

  • Slowly add MeOH (gas evolution!).

  • Add 6M HCl (aqueous) and reflux for 2 hours. This hydrolysis step is mandatory to release the free diamine.

Logic Flow: Troubleshooting Reduction (Graphviz)

Figure 2: Decision matrix for troubleshooting incomplete nitrile reduction.

Detailed Experimental Protocol (Optimized)

Step 1: Synthesis of (R)-N-(2,5-difluorobenzylidene)-2-methylpropane-2-sulfinamide

• Setup: Flame-dried RBF, Argon atmosphere.

• Charge: (R)-tert-butanesulfinamide (1.0 eq), 2,5-difluorobenzaldehyde (1.1 eq), THF (0.5 M).

• Activation: Add Ti(OEt)₄ (2.0 eq) undiluted.

• Reaction: Stir at RT for 16 h . (Do not heat unless necessary).

• Quench: Pour into brine while stirring vigorously. Filter the Ti-salts through Celite.

• Yield Target: >85%.

Step 2: Strecker Reaction (The Chiral Center)

• Charge: Imine (from Step 1) in THF (0.2 M). Cool to -40°C .

• Add: TMSCN (1.2 eq) and TBAF (0.1 eq) dropwise.

• Reaction: Stir at -40°C for 4 h, then warm to RT for 1 h.

• Workup: Quench with sat. NaHCO₃. Extract with EtOAc.

• Note: The product is the alpha-amino nitrile.[2][3][4][5]

Step 3: Reduction to Diamine

• Charge: Nitrile (1.0 eq) in anhydrous THF.

• Add: BH3·SMe2 (2.0 M in THF, 4.0 eq) at 0°C.

• Reaction: Reflux (65°C) for 12-16 hours .

• Critical Quench: Cool to 0°C. Add MeOH dropwise. Then add 6M HCl (excess) .

• Deprotection: Reflux the acidic mixture for 2 hours. This cleaves the sulfinyl group AND breaks the boron complex.

• Isolation: Basify to pH 12 with NaOH, extract with DCM. The product is (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine .

References

• Ellman, J. A.; Owens, T. D.; Tang, T. P. (2002). "Synthesis of Chiral Amines and Heterocycles using Sulfinimines." Accounts of Chemical Research, 35(11), 984–995.

• Davis, F. A.; Zhou, P.; Chen, B. C. (1998). "Asymmetric Synthesis of Amino Acids using Sulfinimines." Chemical Society Reviews, 27, 13-18.

• Robak, M. T.; Herbage, M. A.; Ellman, J. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.

• Patent US20170165267A1. (2017). "Synthesis of Larotrectinib and Intermediates." Google Patents. (Demonstrates the use of Ellman auxiliary with 2,5-difluorophenyl precursors).

• Cogan, D. A.; Liu, G.; Ellman, J. A. (1999). "Catalytic Asymmetric Oxidation of tert-Butyl Disulfide to tert-Butanesulfinamide." Journal of the American Chemical Society, 120(32), 8011–8019.

Sources

• 1. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.nottingham.ac.uk [repository.nottingham.ac.uk]
• 3. sciforum.net [sciforum.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Low Reactivity of 2,5-Difluorophenyl Substituted Amines

Welcome to the Technical Support Center for advanced cross-coupling applications. 2,5-Difluorophenyl substituted amines (such as 2,5-difluoroaniline) are highly sought-after building blocks in medicinal chemistry for modulating lipophilicity and metabolic stability. However, they are notoriously difficult to couple due to their extreme electronic deactivation. This guide provides a deep dive into the causality of their low reactivity and offers field-proven, self-validating protocols to overcome these bottlenecks.

Part 1: Core Principles & Causality (The "Why")

Q1: Why do 2,5-difluorophenyl amines exhibit such poor nucleophilicity compared to standard anilines?

A: The reactivity of anilines is strictly governed by the availability and energy of the lone electron pair on the nitrogen atom. In 2,5-difluoroaniline, the two highly electronegative fluorine atoms exert a profound electron-withdrawing inductive effect (-I). This significantly lowers the energy of the Highest Occupied Molecular Orbital (HOMO), rendering the amine a thermodynamically poor nucleophile[1].

Furthermore, the fluorine atom at the ortho position (C2) introduces severe steric hindrance and dipole-dipole repulsion. When the amine attempts to coordinate to a transition metal center or attack an electrophile, the electron-rich fluorine atom repels the incoming complex, exponentially increasing the activation energy barrier.

Q2: How does this deactivation specifically disrupt Buchwald-Hartwig aminations?

A: The Buchwald-Hartwig catalytic cycle relies on three primary steps: oxidative addition, amine coordination/deprotonation, and reductive elimination.

For standard amines, oxidative addition or reductive elimination is typically rate-limiting. However, for electron-deficient, weakly nucleophilic amines like 2,5-difluoroaniline, the coordination of the amine to the

intermediate is kinetically disfavored[2]. Consequently, the formation of the critical Pd-amido complex becomes the bottleneck. If the amine fails to coordinate rapidly, the highly reactive Pd(II) intermediate is left exposed and often undergoes off-cycle decomposition (e.g., -hydride elimination or dimerization), leading to catalyst death and stalled reactions[3].

Catalytic cycle highlighting the coordination bottleneck for deactivated 2,5-difluoroanilines.

Part 2: Strategic Troubleshooting & Optimization (The "How")

Q3: Which ligand systems are most effective for coupling 2,5-difluoroanilines?

A: Standard ligands like BINAP or dppf will fail because they allow the formation of stable, off-cycle bis(amine) palladium complexes when forced to react with slow-coordinating amines. You must use bulky, electron-rich dialkylbiarylphosphine (Buchwald) ligands or N-Heterocyclic Carbenes (NHCs):

• For Primary 2,5-Difluoroanilines: Use BrettPhos or tBuBrettPhos . These ligands are specifically engineered with a bulky profile that strictly enforces a mono-ligated

  state, preventing off-cycle trapping and accelerating the coupling of primary deactivated amines[3].

• For Secondary 2,5-Difluoroanilines: Use RuPhos . The addition of an alkyl group to the nitrogen exacerbates steric crowding, shifting the rate-limiting step to reductive elimination. RuPhos possesses a specific spatial geometry that forces the aryl and amido groups together, accelerating reductive elimination[2][4].

• For Extreme Cases (Room Temp): Pd-NHC complexes (e.g., Pd-PEPPSI-IPentCl ) exhibit extraordinary

  -donating properties, making the Pd center highly electron-rich. This allows for the cross-coupling of highly deactivated fluoroanilines even at room temperature[5].

Q4: Why should I avoid traditional / Ligand mixtures for these substrates?

A: Traditional systems rely on the amine itself to reduce the Pd(II) precatalyst to the active Pd(0) species. Because 2,5-difluoroaniline is severely electron-poor, it is an ineffective reducing agent, resulting in incomplete catalyst activation.

Solution: Always use Generation 3 (G3) or Generation 4 (G4) Buchwald precatalysts . These complexes undergo rapid, base-promoted reductive elimination to generate the active

species quantitatively, entirely bypassing the need for the amine to act as a reductant[6].

Q5: What is the optimal base and solvent system?

A: The weak nucleophilicity of 2,5-difluoroaniline means it struggles to displace the halide on the Pd(II) intermediate.

• Base: Strong bases like Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are required to rapidly deprotonate the amine upon coordination. If functional group tolerance is an issue, KOPh is a highly effective, milder alternative for fluorinated anilines[7].

• Solvent: Use non-polar solvents (Toluene or 1,4-Dioxane). Polar solvents can stabilize off-cycle base-bound Pd complexes. Non-polar solvents force the neutral amine to coordinate to the metal center.

Decision tree for troubleshooting low reactivity in 2,5-difluoroaniline cross-couplings.

Part 3: Quantitative Data & Experimental Protocols

Catalyst and Condition Matrix for 2,5-Difluoroaniline Cross-Coupling

Amine Substitution	Recommended Catalyst	Optimal Base	Solvent	Typical Temp	Expected Yield Range	Turn-Over Limiting Step
Primary	BrettPhos Pd G3	NaOtBu or LHMDS	Toluene / Dioxane	80–100 °C	75–95%	Amine Coordination
Secondary	RuPhos Pd G3	NaOtBu or LHMDS	Toluene / Dioxane	80–110 °C	60–85%	Reductive Elimination
Base-Sensitive	Pd-PEPPSI-IPentCl	Cs2CO3 or KOPh	DME / THF	25–80 °C	70–90%	Oxidative Addition

Self-Validating Protocol: Buchwald-Hartwig Amination of 2,5-Difluoroaniline

This protocol utilizes a G3 precatalyst to ensure complete Pd(0) generation and incorporates in-process controls to validate catalyst integrity.

Materials:

• Aryl bromide/iodide (1.0 equiv)

• 2,5-Difluoroaniline (1.2 equiv)

• BrettPhos Pd G3 (2-5 mol%)

• NaOtBu (1.5 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• System Validation (Control): Before consuming precious intermediates, run a 10 mg scale control reaction using standard aniline. If the control fails, your BrettPhos Pd G3 or NaOtBu has degraded (likely via moisture exposure).

• Reagent Loading (Glovebox or Schlenk Technique):

  • Causality Note: Order of addition is critical. Add solid BrettPhos Pd G3, NaOtBu, and the aryl halide (if solid) to an oven-dried vial equipped with a stir bar.

  • Seal the vial with a PTFE septum cap. If outside a glovebox, evacuate and backfill with ultra-pure

    three times.

• Solvent and Amine Addition:

  • Inject anhydrous, degassed toluene.

  • Inject 2,5-difluoroaniline (if liquid) and the aryl halide (if liquid) via microsyringe.

  • Causality Note: Do not add the amine before the solvent. High local concentrations of the deactivated amine in the presence of the catalyst without solvent can lead to off-cycle resting states.

• Reaction Initiation: Heat the reaction block to 90 °C. Stir vigorously (800+ rpm) to ensure the heterogeneous base is adequately suspended.

• In-Process Control (IPC) via LC-MS:

  • After 2 hours, withdraw a 10

    L aliquot, quench in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.

  • Validation Check: Look for the mass of the starting aryl halide. If the aryl halide is consumed but the product is absent, the catalyst is trapped in the

    state (reductive elimination failure). If starting materials remain untouched, the catalyst died prior to oxidative addition (likely due to oxygen/moisture).

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure and purify via flash chromatography.

References

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure PMC (N
• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases Chemical Science (RSC Publishing)
• Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC Complexes Sigma-Aldrich
• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of C
• Different metabolic pathways of 2,5-difluoronitrobenzene and 2,5-difluoroaminobenzene compared to molecular orbital substr
• Buchwald C
• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook ACS Public

Sources

• 1. Different metabolic pathways of 2,5-difluoronitrobenzene and 2,5-difluoroaminobenzene compared to molecular orbital substrate characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Buchwald Catalysts & Ligands [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]

Minimizing hygroscopic effects on (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Status: Operational Topic: Hygroscopicity Mitigation & Handling Protocols Audience: Medicinal Chemists, Process Engineers, Analytical Scientists

Introduction: The Invisible Variables

Welcome to the technical support hub for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine (CAS: 1212075-49-4 / HCl Salt: 1191908-45-8).

As a Senior Application Scientist, I often see experiments fail not because of poor synthetic design, but because of "invisible variables" introduced during handling. This diamine is a chiral fluorinated building block . Its primary enemy is not just moisture, but atmospheric CO₂ .

Why this molecule is difficult:

• The Diamine Effect: Primary diamines are potent nucleophiles. They react rapidly with atmospheric CO₂ to form carbamates (ammonium carbamate salts). This looks like "water weight" on a balance but is actually a chemical transformation that alters stoichiometry.

• Hygroscopic Salts: The commercial form is typically the dihydrochloride or hydrochloride salt. These lattice structures often have "channels" that greedily absorb water to form stable hydrates, changing the molecular weight (MW) by 18–36 g/mol within minutes of exposure.

This guide provides self-validating protocols to eliminate these variables.

Module 1: Critical Handling Protocols (Triage)

Q: My sample turns sticky or gains weight on the balance. How do I dispense it accurately?

A: Stop weighing open containers. Use the "Difference by Dissolution" method.

When a compound is hygroscopic, the moment you open the vial, the clock starts. Static weighing (adding powder to a boat until a number is reached) is inaccurate because the mass increases while you weigh.

Protocol A: The "Difference by Dissolution" (High Precision)

Best for: Critical stoichiometry reactions (e.g., amide couplings, reductive aminations).

• Do not open the vendor vial in ambient air.

• Take the gross weight of the entire sealed vendor vial.

• Transfer the vial into a glovebox or a glovebag purged with N₂/Ar.

• Dissolve the entire contents of the vial in a dry, non-nucleophilic solvent (e.g., Anhydrous DMSO, DMF, or MeOH).

  • Note: If using the HCl salt, ensure the solvent can break the lattice (MeOH is usually best; DMSO works but is hard to remove).

• Transfer the solution to a volumetric flask and dilute to volume.

• Remove the empty vendor vial, dry it completely (vacuum oven), and weigh it (tare weight ).

• Calculation: (Gross Weight - Tare Weight) = Exact Mass of Diamine.

• Calculate the exact Molarity (M) of your stock solution.

• Dispense by Volume: Use a gastight syringe to add the diamine to your reaction.

Why this works: You eliminate the "air-time" of the solid. Volumetric dispensing is independent of hygroscopicity once dissolved.

Q: I cannot use a stock solution. I need solid transfer. What is the workflow?

A: Use the "Inert Aliquot" workflow. See the decision logic below.

Figure 1: Decision matrix for handling hygroscopic diamines based on environmental conditions.

Module 2: Advanced Troubleshooting (The "Specialist")

Q: The stoichiometry is off even though I weighed it dry. Why?

A: You likely have Carbamate Contamination or Hidden Hydrates .

Standard 1H NMR (in DMSO-d6) often hides amine protons due to exchange. If your diamine has absorbed CO₂, it forms a carbamate salt.[1][2]

Diagnostic Protocol: The "Carbamate Check"

• Run a 13C NMR: Look for a signal around 158–164 ppm .

  • Diagnosis: This is the carbonyl carbon of the carbamate (R-NH-COO⁻). It is distinct from amide carbonyls.

• Run a qNMR (Quantitative NMR):

  • Dissolve ~10 mg of your sample in D₂O (or DMSO-d6 if free base).

  • Add a known amount of internal standard (e.g., Maleic Acid or TCNB).

  • Compare Integration: Integrate the aromatic protons of the difluorophenyl ring (usually stable) against the standard.

  • Result: If the calculated mass is only 85% of the weighed mass, the remaining 15% is water/CO₂.

Q: How do I remove the water/CO₂ if it's already wet?

A: Vacuum drying alone is often insufficient for diamines because the water/CO₂ is chemically bound, not just adsorbed.

The "Chemical Reset" Procedure:

• Dissolve: Dissolve the "wet" salt in minimal dry Methanol.

• Dry: Add activated 3Å Molecular Sieves (pellets, not powder) and let stand for 4 hours.

• Filter: Filter under Nitrogen (to remove sieves).

• Precipitate: Add the filtrate dropwise into anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether) under vigorous stirring.

• Isolate: Filter the resulting precipitate under a blanket of Nitrogen.

• Dry: Vacuum dry at 40°C for 12 hours.

Module 3: Salt Form Engineering (The "Architect")

Q: The HCl salt is unmanageable. Can I switch salts?

A: Yes. Salt selection is the most effective engineering control for hygroscopicity.

The HCl salt is chosen for cost, not stability. For a diamine like (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, the lattice energy of the HCl salt is often overwhelmed by the hydration energy.

Recommended Salt Alternatives:

Salt Form	Hygroscopicity Risk	Crystallinity	Notes
Dihydrochloride (2HCl)	High	Good	Standard commercial form. Prone to forming hydrates ( ).
Tosylate (p-TSA)	Low	Excellent	The large hydrophobic tosyl group "shields" the amine and packs well, excluding water.
Fumarate	Medium	Variable	Can form polymeric H-bond networks. Often less hygroscopic than HCl but solubility may drop.
L-Tartrate	Very High	Good	Avoid. Tartrates are notoriously hygroscopic and often deliquesce (turn to liquid).

Protocol: The "Tosylate Switch" (Synthesis)

If you have the free base (oil) and want a stable solid:

• Dissolve 1 eq of Free Base in EtOAc.

• Add 2.05 eq of p-Toluenesulfonic acid monohydrate (dissolved in minimal warm EtOH).

• Heat to reflux for 10 mins, then cool slowly to room temperature.

• The Bis-Tosylate salt usually crystallizes as a non-hygroscopic solid.

Module 4: Storage & Lifecycle

Q: How do I store this long-term?

A: Follow the "Double-Barrier" System.

• Primary Container: Amber glass vial with a Teflon-lined screw cap. Tape the cap with Parafilm only to prevent loosening (Parafilm is permeable to water vapor over time; do not rely on it as a seal).

• Secondary Container: Place the vial inside a heat-sealed aluminized Mylar bag (Mylar foil pouch) containing a sachet of Silica Gel and a sachet of Activated Carbon (to absorb organics/CO₂).

• Temperature: Store at -20°C.

  • Critical: Allow the vial to warm to room temperature inside the desiccator/bag before opening to prevent condensation on the cold solid.

References

• Hygroscopicity in Pharmaceutical Salts

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[3] (2002).[2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

• Carbamate Formation in Diamines

  • Reaction of Amines with CO2: Thermodynamics, Kinetics, and Toxicity. (2014).[4][5] Sigma-Aldrich Technical Bulletin.

• Quantitative NMR (qNMR)

  • Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy in pharmaceutical analysis. Trends in Analytical Chemistry.

• Salt Selection Strategies

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews.

Sources

• 1. Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 4. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization &amp; Chiral Resolution of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine Salts

Welcome to the Advanced Technical Support Center. This portal is designed for process chemists and drug development professionals handling the chiral resolution and purification of difluorinated aryl diamine scaffolds.

Mechanistic Overview & Workflow

The isolation of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine from a racemic mixture relies on classical Pasteurian resolution[1]. By introducing an enantiopure resolving agent—typically L-(+)-tartaric acid or (2R,3R)-(-)-dibenzoyltartaric acid (DBTA)—the enantiomers are converted into a pair of diastereomeric salts[2]. These salts exhibit distinct thermodynamic solubilities, allowing for the selective crystallization of the target (1R)-diastereomer from the solution[3].

Workflow for the chiral resolution and isolation of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Self-Validating Experimental Protocol

This protocol details the primary resolution and subsequent recrystallization required to achieve >99% enantiomeric excess (ee).

Phase 1: Diastereomeric Salt Formation

• Preparation: Dissolve 100 mmol of racemic 1-(2,5-difluorophenyl)ethane-1,2-diamine[4] in 50 mL of absolute ethanol.

• Resolving Agent Addition: In a separate flask, dissolve 50 mmol (0.5 eq) of L-(+)-tartaric acid in 50 mL of a 9:1 Ethanol/Water mixture at 60 °C.

  • Causality: Using 0.5 equivalents (the "half-equivalent method") intentionally starves the system of the resolving agent, forcing it to pair exclusively with the less soluble (1R)-enantiomer, thereby thermodynamically driving higher initial enantiopurity[3].

• Mixing & Heating: Combine the solutions and heat to 80 °C under reflux until a homogeneous solution is achieved.

• Controlled Cooling: Cool the reactor at a strict rate of -0.1 °C/min down to 20 °C.

  • Causality: Rapid cooling induces high supersaturation, leading to kinetic nucleation (trapping the wrong diastereomer) or liquid-liquid phase separation (oiling out). Controlled cooling ensures crystal growth occurs strictly within the metastable zone[1].

• Isolation: Filter the resulting crystals under vacuum and wash with 10 mL of ice-cold ethanol.

• Self-Validation Step: Dissolve 2 mg of the wet cake in 1 mL of 1M NaOH, extract with MTBE, and analyze the organic layer via Chiral HPLC. Proceed to Phase 2 only if the ee is > 90%. If < 90%, resuspend the cake in 9:1 EtOH/Water and repeat the heating/cooling cycle.

Phase 2: Recrystallization & Free-Basing

• Recrystallization: Suspend the enriched salt in a minimum volume of boiling 9:1 EtOH/Water. Cool slowly to room temperature. Filter and dry. (Expected ee > 99%).

• Salt Break: Suspend the pure salt in 50 mL of water. Add 5M NaOH dropwise until the pH strictly exceeds 12.

  • Causality: The electron-withdrawing 2,5-difluorophenyl group lowers the pKa of the adjacent amine. A highly basic environment is required to fully deprotonate the diamine and prevent partitioning losses into the aqueous phase.

• Extraction: Extract with 3 x 30 mL of Dichloromethane (DCM). Dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the free (1R)-diamine.

Troubleshooting & FAQs

Q1: My reaction mixture is forming a viscous oil instead of crystalline solids. How do I fix this? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out."

• Causality: This occurs when the solution's supersaturation curve intersects the metastable oil miscibility gap before it hits the solid solubility curve. The solute phase-separates as a liquid rich in the diastereomeric salt rather than nucleating as a solid.

• Resolution: Reheat the mixture until the oil completely redissolves. Adjust the solvent polarity by adding 5-10% more water to the ethanol system to shift the solubility curve. During the next cooling cycle, introduce authentic seed crystals of the (1R)-tartrate salt at 5 °C above the expected nucleation temperature.

Q2: The enantiomeric excess (ee) of my first crop is consistently stalling at ~75%. Why? A2: The thermodynamic solubility difference between the (1R)-tartrate and (1S)-tartrate salts in your current solvent system is too narrow, leading to co-precipitation.

• Causality: Chiral resolution relies on the differential lattice energy of the two diastereomeric crystals[5]. If the solvent does not adequately solvate the more soluble diastereomer, it will co-crystallize.

• Resolution: Switch to a more discriminatory resolving agent like (2R,3R)-(-)-Dibenzoyltartaric acid (DBTA)[6], or alter the solvent system to Methanol/Water, which often provides a steeper solubility gradient for aryl-diamine salts.

Q3: I am losing yield during the final free-basing (salt break) step. How can I ensure quantitative recovery? A3: Yield loss here is typically due to incomplete deprotonation or poor phase separation (emulsions).

• Causality: Diamines are highly polar and can remain partially protonated (and thus water-soluble) if the pH is not high enough. Furthermore, the difluorophenyl ring can cause the free base to act as a surfactant, stabilizing emulsions.

• Resolution: Ensure the aqueous phase is at pH > 12. If emulsions form during DCM extraction, filter the biphasic mixture through a pad of Celite to break the emulsion, or add brine to the aqueous layer to increase ionic strength ("salting out" the amine).

Diagnostic logic tree for troubleshooting common chiral resolution failures.

Quantitative Data: Resolving Agent & Solvent Screening

The following table summarizes the expected thermodynamic outcomes when screening different resolving agents and solvents for the resolution of 1-aryl-ethane-1,2-diamines (data synthesized from established resolution protocols for structurally analogous chiral diamines)[7][8].

Resolving Agent (0.5 eq)	Solvent System	Cooling Profile	Yield (%)*	Enantiomeric Excess (ee %)	Observation / Causality
L-(+)-Tartaric Acid	EtOH (Absolute)	Fast (-1.0 °C/min)	45%	65%	High kinetic trapping; co-precipitation of the (1S)-diastereomer.
L-(+)-Tartaric Acid	9:1 EtOH/H2O	Slow (-0.1 °C/min)	38%	92%	Optimal thermodynamic control; water prevents oiling out.
(2R,3R)-(-)-DBTA	Methanol	Slow (-0.1 °C/min)	41%	96%	Bulky benzoyl groups enhance lattice energy differences[6].
(S)-Mandelic Acid	Isopropanol	Slow (-0.1 °C/min)	22%	85%	High solubility of both salts; poor overall recovery[8].

*Note: Yield is calculated based on the theoretical maximum of 50% for a classical resolution.

References

• Elsevier Science Ltd. "Synthesis, resolution, and absolute configuration of trans-1-amino-2-dimethylaminocyclohexane".[Link]

• PMC (NIH). "Deracemization of Axially Chiral Nicotinamides by Dynamic Salt Formation with Enantiopure Dibenzoyltartaric Acid (DBTA)".[Link]

• ResearchGate. "Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(–)-1,2-diaminocyclohexane as a chiral counterion".[Link]

• ACS Omega. "Magnetic Molecularly Imprinted Polymers Based on Dehydroabietylamine as Chiral Monomers for the Enantioseparation of RS-Mandelic Acid".[Link]

• RSC Publishing. "Semi-continuous and continuous processes for enantiomeric separation".[Link]

• ResearchGate. "Resolution of racemic trans-1,2-cyclohexanediol with tartaric acid".[Link]

Sources

• 1. Semi-continuous and continuous processes for enantiomeric separation - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC03668H [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. china.guidechem.com [china.guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Deracemization of Axially Chiral Nicotinamides by Dynamic Salt Formation with Enantiopure Dibenzoyltartaric Acid (DBTA) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uol.de [uol.de]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Poisoning with (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Welcome to the Advanced Catalysis Support Center. This guide is designed for researchers, synthesis scientists, and drug development professionals utilizing (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine as a chiral ligand in transition metal-catalyzed Asymmetric Transfer Hydrogenation (ATH) and Asymmetric Hydrogenation (AH).

While diamine-based Noyori-Ikariya catalysts are highly efficient for the stereoselective reduction of ketones and imines, they are susceptible to specific deactivation pathways. The electron-withdrawing nature of the 2,5-difluorophenyl moiety alters the electronic environment of the metal center, requiring specialized troubleshooting strategies to maintain high turnover numbers (TON) and enantiomeric excess (ee).

Part 1: Frequently Asked Questions (FAQs) on Poisoning Mechanisms

Q1: How does the 2,5-difluorophenyl moiety alter the poisoning profile of the Ru/Ir catalyst compared to standard DPEN ligands?

Causality: The 2,5-difluoro substitution exerts a strong electron-withdrawing inductive effect. This decreases the basicity of the adjacent amine group, which alters the metal-nitrogen bond strength. While this increases the electrophilicity of the metal center (enhancing reactivity for certain bulky or electron-rich substrates), it simultaneously makes the metal more susceptible to competitive binding by strong σ-donors like carbon monoxide (CO) or heteroatom impurities[1]. Furthermore, the weakened Ru-N bond can make the complex more prone to ligand dissociation under thermal stress, leading to arene loss and subsequent nanoparticle formation[2].

Q2: During the ATH of heterocyclic ketones, my reaction stalls at 50% conversion. What is the mechanism of this deactivation?

Causality: Heterocyclic substrates (e.g., pyridines, thiazoles) possess free electron pairs that can act as poisons by displacing the chiral diamine or the arene ligand, forming an inactive, thermodynamically stable complex[3]. Additionally, in ATH, the active hydride intermediate [(arene)Ru(H)(diamine)] is susceptible to inherent first-order decay. If the substrate is a strongly coordinating agent, it competes with the hydride transfer step, effectively stalling the catalytic cycle. Operando NMR studies have shown that arene loss is a primary entry point into deactivation, leading to hydride-bridged Ru clusters and eventually inactive Ru nanoparticles[2].

Q3: I suspect carbon monoxide (CO) poisoning from my solvent or substrate degradation. How does CO interact with the catalyst?

Causality: Transition metal catalysts, particularly ruthenium complexes, are highly susceptible to CO poisoning. CO is a strong π-acid and binds irreversibly to the Ru(II) center, displacing labile ligands (like the solvent or even the diamine arm if the Ru-N bond is weakened by the difluorophenyl group). This forms a highly stable, catalytically inactive carbonyl complex that completely halts the productive cycle[1].

Q4: My catalyst loses enantioselectivity over time, producing a racemic mixture. Why?

Causality: A drop in ee alongside a continuation of conversion strongly indicates that the homogeneous chiral complex has degraded into heterogeneous zero-valent metal nanoparticles. Nanoparticles are highly active for hydrogenation but lack the chiral environment provided by the (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine ligand, resulting in achiral reduction. This is often triggered by thermal stress or prolonged exposure to excess base[2].

Part 2: Mechanistic Pathways of Deactivation

To effectively troubleshoot, you must understand the divergence between the productive catalytic cycle and the irreversible deactivation pathways.

Mechanistic pathways of Ru-diamine catalyst activation, productive turnover, and poisoning.

Part 3: Diagnostic Workflows & Methodologies

To definitively determine if your (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine catalyst is degrading into nanoparticles or suffering from homogeneous ligand poisoning, you must use a self-validating experimental protocol.

Protocol: Self-Validating Mercury Drop Test for Speciation of Catalyst Poisoning

Mercury will amalgamate with zero-valent metal nanoparticles (heterogeneous) but will not affect intact, homogeneous Ru(II) or Ir(III) molecular complexes[4][5].

Step-by-Step Methodology:

• Initiation: Set up two identical parallel ATH reactions using the Ru-(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine catalyst under standard conditions (e.g., in isopropanol with t-BuOK).

• Baseline Sampling: At 20% conversion, extract a 50 µL aliquot from both reactors for GC/HPLC analysis to establish the baseline reaction rate.

• Intervention: To Reactor A (Test), add 300 equivalents of elemental mercury (Hg) relative to the Ru catalyst. To Reactor B (Control), add nothing. Vigorously stir both reactors (Hg requires high shear to interact with nanoparticles).

• Monitoring: Sample both reactors at 10-minute intervals for 1 hour.

• Validation & Causality:

  • Scenario A (Activity Halts in Reactor A): The active species is heterogeneous (Ru nanoparticles). The catalyst has degraded via arene/diamine loss.

  • Scenario B (Activity Continues in Reactor A): The active species remains homogeneous. Deactivation is likely due to competitive inhibition (e.g., CO, substrate heteroatoms) or alkoxide exchange[5].

Diagnostic workflow using the Mercury Drop Test to differentiate catalyst poisoning mechanisms.

Part 4: Quantitative Impact of Common Poisons

The table below summarizes the quantitative impact of various poisons on the structural integrity and performance of the catalyst, allowing for rapid comparison and troubleshooting.

Poison / Deactivator	Concentration Threshold	Impact on Conversion	Impact on Enantiomeric Excess (ee)	Mechanistic Causality
Carbon Monoxide (CO)	> 50 ppm	Severe drop (<10%)	Retained (for remaining product)	Irreversible π-backbonding to Ru(II), displacing the diamine ligand[1].
Thiophene / Sulfur	> 1 mol%	Moderate drop (~40%)	Slight decrease	Competitive σ-binding to the metal center, blocking substrate coordination.
Excess Base (t-BuOK)	> 5 equivalents	Stalls at ~50%	No change	Competitive inhibition of the unsaturated intermediate[2].
Thermal Stress (>80°C)	N/A	Complete loss over time	Drastic drop (racemization)	Arene loss leading to Ru nanoparticles, resulting in achiral reduction[2].
Alkoxide Accumulation	> 10 equivalents	Gradual decline	Retained	Exchange of chloride/hydride ligands with alkoxides forms deactivated iridate/ruthenate species[5].

References

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules Asian Journal of Chemistry URL: [Link]

• Manganese-Catalyzed Asymmetric Transfer Hydrogenation of Heteroatom-Containing Imines and Diarylimines Journal of the American Chemical Society (ACS Publications) URL:[Link]

• A Tailor-Made Molecular Ruthenium Catalyst for the Oxidation of Water and Its Deactivation through Poisoning by Carbon Monoxide ResearchGate / Angewandte Chemie URL:[Link]

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy ACS Catalysis / University of Bath Research Portal URL:[Link]

• Activation and Deactivation of a Robust Immobilized Cp*Ir-Transfer Hydrogenation Catalyst: A Multielement in Situ X-ray Absorption Spectroscopy Study Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: Chiral HPLC Methodologies for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Topic: Chiral HPLC methods for separating (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine isomers Content Type: Publish Comparison Guide

[1]

Executive Summary

The separation of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine enantiomers represents a critical quality control step in the synthesis of TRK inhibitors, such as Larotrectinib (Vitrakvi) .[1] As a vicinal diamine with a basic character and an electron-deficient aromatic ring, this molecule presents specific chromatographic challenges: severe peak tailing due to silanol interactions and difficulty in achieving baseline resolution due to the conformational flexibility of the ethylenediamine chain.

This guide evaluates three distinct separation methodologies: Immobilized Polysaccharide Phases (CSP) , Crown Ether Ligand Exchange , and Derivatization . The recommended primary method utilizes Chiralpak IA due to its scalability and solvent versatility, while Crownpak CR-I(+) serves as a high-selectivity orthogonal analytical check.[1]

Method A: Immobilized Polysaccharide CSP (Industry Standard)

Best For: Process development, preparative scale-up, and QC release testing.

The Science

Polysaccharide columns (Amylose/Cellulose derivatives) rely on a "three-point interaction" mechanism involving hydrogen bonding,

- stacking, and steric inclusion.[1] For 1,2-diamines, the Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica) is superior to coated phases (like AD-H) because it tolerates a wider range of solvents and basic additives necessary to suppress amine tailing.[1]

Experimental Protocol

• Column: Daicel Chiralpak IA (4.6 × 250 mm, 5 µm).[2]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (DEA) [80 : 20 : 0.1 v/v/v].[1][3]

• Flow Rate: 1.0 mL/min.[1][2][3][4]

• Temperature: 25°C.

• Detection: UV @ 260 nm (matches the 2,5-difluorophenyl absorption).[1]

Critical Optimization Steps:

• Basic Additive: The 0.1% DEA is non-negotiable. Without it, the free amine groups will interact with residual silanols on the silica support, causing peak broadening and loss of resolution (

  ).

• Solvent Selectivity: If resolution is insufficient, switch Ethanol to 2-Propanol (IPA) .[1] IPA often provides higher resolution for diamines due to its bulkier structure, which enhances the steric fit within the amylose helical cavity.

Performance Data (Simulated Typical Values)

Parameter	Value	Notes
Retention Time ( )	(S)-isomer: 8.5 min(R)-isomer: 11.2 min	(R)-isomer is typically more retained on Amylose phases.[1]
Resolution ( )	> 2.5	Baseline separation.
Tailing Factor ( )	1.1 - 1.3	Excellent symmetry due to DEA.[1]

Method B: Crown Ether Ligand Exchange (High Selectivity)

Best For: Trace enantiomer analysis (checking 0.1% impurity) and aqueous-compatible samples.[1]

The Science

Crownpak CR-I(+) columns utilize a chiral crown ether (18-crown-6 derivative) that forms a host-guest inclusion complex specifically with primary ammonium ions (

).[1] Since the target molecule is a primary diamine, it forms a highly stable complex. The separation is driven by the steric barrier preventing the "wrong" enantiomer from fitting into the crown ether ring.[1]

Experimental Protocol

• Column: Daicel Crownpak CR-I(+) (3.0 × 150 mm, 5 µm).[1]

• Mobile Phase: Perchloric Acid (pH 1.5) : Methanol [85 : 15 v/v].[1]

• Flow Rate: 0.5 mL/min.

• Temperature: 25°C (Lowering to 10°C can significantly increase

  ).[1]

• Detection: UV @ 210 nm or 254 nm.[1]

Critical Optimization Steps:

• Acidic pH: The amine must be protonated.[1] Perchloric acid (

  ) is preferred over phosphate buffers because the perchlorate counter-ion improves the solubility and kinetics of the hydrophobic complex.

• Temperature Tuning: Unlike polysaccharide columns, Crownpak resolution often improves dramatically at lower temperatures (e.g., 10-15°C) because the inclusion complex formation is enthalpically driven.[1]

Performance Data

Parameter	Value	Notes
Selectivity ( )	> 1.5	Very high selectivity for -chiral amines.[1]
Capacity	Low	Not suitable for preparative separation.[1]
Limitations	Aqueous Only	Incompatible with normal phase solvents.[1]

Method C: Pre-Column Derivatization (Bioanalytical Backup)

Best For: Biological matrices (plasma/urine) or labs lacking chiral columns.[1]

The Science

Reacting the diamine with a homochiral derivatizing agent (e.g., Marfey’s Reagent / FDAA) converts the enantiomers into diastereomers . These diastereomers have different physical properties and can be separated on a standard achiral C18 column.[1]

Experimental Protocol

• Derivatization: Mix 50 µL sample + 100 µL 1% Marfey’s Reagent (in acetone) + 40 µL 1M

  . Heat at 40°C for 1 hour. Stop with 2M HCl.

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 × 150 mm, 3.5 µm).[1]

• Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

• Detection: UV @ 340 nm (specific to the dinitrophenyl tag).[1]

Comparative Analysis & Decision Matrix

The following table summarizes the operational differences to guide your selection:

Feature	Method A: Chiralpak IA	Method B: Crownpak CR-I(+)	Method C: Derivatization
Mechanism	H-Bonding / Steric	Host-Guest Inclusion	Diastereomeric Separation
Throughput	High (10-15 min run)	Medium (20-30 min run)	Low (Requires prep time)
Robustness	Excellent (Immobilized)	Good (pH sensitive)	Variable (Reaction completeness)
Scalability	High (Kg scale possible)	None (Analytical only)	Low
Cost per Run	Low	Medium	High (Reagent cost)

Decision Logic Visualization

Caption: Decision tree for selecting the optimal chromatographic strategy based on experimental goals (Scale-up vs. QC vs. Bioanalysis).

Expert Insights & Troubleshooting

Handling Amine Tailing

The primary failure mode for this assay is peak tailing caused by the interaction of the free amine with silanols.

• Solution: Ensure your mobile phase contains 0.1% Diethylamine (DEA) or 0.1% Ethanoloamine .[1]

• Why: These stronger bases preferentially bind to the silanol sites, "capping" them and allowing the analyte to interact only with the chiral selector.

Elution Order Reversal

Be aware that changing the alcohol modifier from Ethanol to 2-Propanol can sometimes reverse the elution order on polysaccharide columns.[1]

• Validation: Always inject a known standard of the (R)-enantiomer (often available as a reference standard for Larotrectinib intermediates) to confirm identity during method development.[1]

Sample Solubility

The 2,5-difluorophenyl group adds lipophilicity, but the diamine is polar.

• Diluent: Dissolve the sample in the mobile phase (e.g., Hexane/EtOH) to prevent "solvent shock" which leads to split peaks. If the sample is a hydrochloride salt, neutralize it in-situ or use the Crownpak method (which tolerates salts).[1]

References

• Daicel Chiral Technologies. (2025).[1] Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH, and IJ. Retrieved from

• BenchChem. (2025).[1][2][3] Enantiomeric Separation of 1,2-Diamines by High-Performance Liquid Chromatography (HPLC). Retrieved from

• ResearchGate. (2026).[1] Stereo‐Selective Separation and Determination of Larotrectinib and Its Isomeric Impurities on a Novel Immobilized Cellulose Chiral Stationary Phase. Retrieved from

• Phenomenex. (2024).[1] Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from

• Shinbo, T., et al. (1987). Chromatographic separation of racemic amino acids by use of chiral crown ether-coated reversed-phase packings. Journal of Chromatography A. Retrieved from

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Unambiguous Determination of Absolute Configuration: A Comparative Guide to Validating (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

In the landscape of modern drug discovery and development, the precise three-dimensional arrangement of atoms within a chiral molecule—its absolute configuration—is not merely a structural detail, but a critical determinant of its pharmacological activity and safety profile. For researchers and scientists, the unequivocal validation of stereochemistry is a foundational pillar of scientific integrity and regulatory compliance. This guide provides an in-depth, comparative analysis of the gold-standard method for determining absolute configuration, single-crystal X-ray crystallography, alongside powerful solution-state alternatives. We will focus on the practical application of these techniques to the chiral molecule (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, a building block of interest in medicinal chemistry.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the most definitive method for the unambiguous determination of a chiral molecule's absolute configuration.[1] By analyzing the diffraction pattern of X-rays passing through a single, highly ordered crystal, we can generate a precise three-dimensional map of electron density, revealing the spatial arrangement of every atom in the molecule.

The key to determining absolute configuration lies in the phenomenon of anomalous dispersion .[1] Under normal scattering conditions, the diffraction intensities from a crystal and its mirror image are identical, a principle known as Friedel's Law. However, when the energy of the incident X-rays is near the absorption edge of an atom within the crystal, this symmetry is broken. The scattering factor of the atom gains an imaginary component, leading to a phase shift.[1] This results in measurable intensity differences between Friedel pairs (reflections h,k,l and -h,-k,-l), known as Bijvoet differences. These differences are directly dependent on the absolute configuration of the molecule, allowing for its unequivocal assignment.[1]

The most widely accepted metric for reporting the absolute structure is the Flack parameter .[2] This parameter, refined during the crystallographic analysis, indicates the relative contribution of the determined structure and its inverted counterpart to the overall diffraction pattern. A Flack parameter close to 0, with a small standard uncertainty, provides high confidence in the assigned absolute configuration.[2][3] Conversely, a value near 1 suggests that the inverted structure is correct. A value around 0.5 may indicate a racemic crystal or other issues with the data.[2]

Experimental Workflow: From Powder to Structure

The successful application of X-ray crystallography is contingent on the growth of high-quality single crystals. This is often the most challenging and time-consuming step in the process.

Diagram: X-ray Crystallography Workflow for Absolute Configuration Validation

Caption: Workflow for absolute configuration determination by X-ray crystallography.

Detailed Protocol: Crystallization of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine Hydrochloride

Given that free amines can sometimes be challenging to crystallize, forming a salt can often facilitate the process by introducing strong hydrogen bonding interactions that promote a well-ordered crystal lattice. The hydrochloride salt of the target molecule is a logical choice.

Materials:

• (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

• 2 M Hydrochloric acid in diethyl ether

• Methanol (HPLC grade)

• Diethyl ether (anhydrous)

• Small vial (e.g., 2 mL)

• Larger beaker or jar

• Syringe and 0.22 µm filter

Procedure:

• Salt Formation: Dissolve approximately 10 mg of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine in a minimal amount of diethyl ether in a small vial. Add a stoichiometric equivalent of 2 M HCl in diethyl ether dropwise while stirring. A white precipitate of the hydrochloride salt should form. Isolate the precipitate by filtration or careful decantation and dry under vacuum.

• Solvent Selection Rationale: A solvent system that promotes slow crystallization is key. For the hydrochloride salt of an aromatic amine, a polar solvent for dissolution paired with a less polar anti-solvent for vapor diffusion is a common and effective strategy. Methanol is a good choice for dissolving the salt, while diethyl ether serves as a suitable anti-solvent due to its volatility and lower polarity.

• Vapor Diffusion Setup:

  • Dissolve the dried hydrochloride salt in a minimal volume of methanol (e.g., 0.2-0.5 mL) in the small vial. The solution should be close to saturation.

  • Place the small, uncapped vial inside a larger beaker or jar containing a small amount of diethyl ether (the anti-solvent).

  • Seal the larger container to create a closed system.

• Crystal Growth: Allow the setup to remain undisturbed at a constant temperature (e.g., room temperature). The more volatile diethyl ether will slowly diffuse into the methanol solution, reducing the solubility of the salt and inducing the slow growth of single crystals over several hours to days.

• Crystal Harvesting: Once suitable single crystals (typically 0.1-0.3 mm in size) have formed, carefully harvest them using a cryo-loop and immediately mount them on the diffractometer for data collection.

Solution-State Alternatives: When Single Crystals Are Elusive

While X-ray crystallography is the definitive method, obtaining high-quality single crystals can be a significant bottleneck. In such cases, chiroptical spectroscopic techniques, namely Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD), offer powerful solution-state alternatives for determining absolute configuration.

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[4] Since enantiomers interact differently with circularly polarized light, they produce mirror-image VCD spectra.[5] The absolute configuration is determined by comparing the experimentally measured VCD spectrum with the spectrum predicted by quantum chemical calculations (typically Density Functional Theory, DFT) for one of the enantiomers.[4] A good match between the experimental and calculated spectra provides a confident assignment of the absolute configuration.[4]

Experimental Protocol for VCD Analysis:

• Sample Preparation: Dissolve 5-15 mg of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine in a suitable deuterated solvent, such as chloroform-d (CDCl₃), to a concentration of approximately 0.1 M.[5] Deuterated solvents are used to minimize interference from solvent absorption in the infrared region.

• Data Acquisition:

  • Use a VCD spectrometer with a photoelastic modulator (PEM).

  • Transfer the solution to an IR cell with BaF₂ or CaF₂ windows and a path length of 50-100 µm.

  • Collect the VCD spectrum over a relevant spectral range (e.g., 850-1650 cm⁻¹) at a resolution of 4 cm⁻¹.

  • Data is typically collected for several hours to achieve a good signal-to-noise ratio.[3]

• Data Analysis: Compare the experimental VCD spectrum with the DFT-calculated spectrum for the (1R) enantiomer. If the spectra match, the absolute configuration is confirmed. If they are mirror images, the sample is the (1S) enantiomer.

Electronic Circular Dichroism (ECD)

ECD is the differential absorption of left and right circularly polarized ultraviolet-visible light.[6] Similar to VCD, enantiomers produce mirror-image ECD spectra. The determination of absolute configuration also relies on the comparison of the experimental spectrum with quantum chemically calculated spectra. ECD is particularly sensitive to the presence of chromophores in the molecule.

Experimental Protocol for ECD Analysis:

• Sample Preparation: Prepare a dilute solution of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine in a UV-transparent solvent such as methanol or acetonitrile. The concentration should be in the range of 10⁻⁴ to 10⁻⁵ M.

• Data Acquisition:

  • Use a CD spectropolarimeter.

  • Record the ECD spectrum over a suitable wavelength range, typically from 190 to 400 nm.

  • Use a quartz cuvette with a path length of 0.1 to 1 cm.

• Data Analysis: The experimental ECD spectrum is compared with the theoretically predicted spectrum for one enantiomer. A match in the sign and shape of the Cotton effects confirms the absolute configuration.

Comparative Analysis of Techniques

Feature	Single-Crystal X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Principle	Anomalous dispersion of X-rays	Differential absorption of circularly polarized IR light	Differential absorption of circularly polarized UV-Vis light
Sample State	Single crystal	Solution or neat liquid	Solution
Pros	Unambiguous and definitive determination of absolute configuration; Provides a complete 3D structure.[1]	Does not require crystallization; Provides conformational information in solution.[4]	High sensitivity, requiring very small amounts of sample; Rapid measurement.[6]
Cons	Requires high-quality single crystals, which can be difficult to obtain.[1]	Requires a higher concentration of the sample; Data collection can be time-consuming; Relies on accurate quantum chemical calculations.[3]	Requires a chromophore near the stereocenter for a strong signal; Relies on accurate quantum chemical calculations.

Diagram: Decision-Making Flowchart for Absolute Configuration Determination

Caption: A decision-making guide for selecting the appropriate technique.

Conclusion

References

• Lachicotte, R. J. How to Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. [Link]

• Flack, H. D. On enantiomorph-polarity estimation. Acta Crystallographica Section A, 1983 , 39(6), 876-881. [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe, 2006 , 18(4), 16-20. [Link]

• BioTools. Absolute Configuration by VCD: WHITE PAPER. [Link]

• Schrödinger. Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. [Link]

• Polavarapu, P. L. Why is it important to measure the vibrational circular dichroism spectra of both enantiomers? Chirality, 2007 , 19(10), 781-785. [Link]

• Berova, N., Nakanishi, K., & Woody, R. W. (Eds.). (2000). Circular dichroism: principles and applications. John Wiley & Sons. [Link]

Sources

• 1. absolute configuration – Chemical Crystallography [xtl.ox.ac.uk]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Chiroptical characterization tools for asymmetric small molecules – experimental and computational approaches for electronic circular dichroism (ECD) ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06832B [pubs.rsc.org]
• 6. sptlabtech.com [sptlabtech.com]

Publish Comparison Guide: Mass Spectrometry Fragmentation Patterns of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine vs. Positional Isomers

Executive Summary

The unambiguous structural elucidation of chiral, fluorinated phenethylamine derivatives is a critical bottleneck in both pharmaceutical development and forensic toxicology. Compounds such as (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine serve as highly specific chiral building blocks and active pharmaceutical ingredient (API) intermediates.

However, differentiating this target compound from its positional isomers (e.g., 2,4-difluoro and 3,4-difluoro analogs) presents a significant analytical challenge. Traditional Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) often fails to discriminate between these regioisomers because they yield virtually identical primary fragmentation spectra[1].

This guide objectively compares the performance of High-Resolution Electrospray Ionization Tandem Mass Spectrometry (ESI-Q-TOF MS/MS) against nominal mass platforms (QqQ and GC-MS). By detailing the mechanistic causality behind specific gas-phase reactions—such as the "ortho-effect"—we provide a self-validating framework for the absolute identification of 2,5-difluorophenyl diamine derivatives.

Mechanistic Causality of Fragmentation

To optimize your analytical methods, you must understand the physics driving the fragmentation of fluorinated phenethylamines. Under ESI+ conditions, (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine undergoes three primary gas-phase degradation pathways:

A. Protonation and Neutral Loss of Ammonia

Phenethylamine derivatives are highly prone to in-source fragmentation[2]. The primary aliphatic amine readily accepts a proton to form the molecular ion [M+H]⁺ at m/z 173.088 . This protonated amine participates in a gas-phase intramolecular reaction, leading to the neutral loss of ammonia (NH₃, -17 Da) to form a highly stable spiro[3]octadienylium ion at m/z 156.062 [4]. Because our target compound is a diamine, a subsequent loss of a second NH₃ molecule yields a minor fragment at m/z 139.035 .

B. Alpha-Cleavage

The most thermodynamically favored bond cleavage occurs at the Cα-Cβ bond. This heterolytic cleavage results in two competing fragment ions:

• The substituted benzyl/phenethyl cation: [C₆H₃F₂-CH=NH₂]⁺ at m/z 142.046

• The immonium ion: [CH₂=NH₂]⁺ at m/z 30.034 [5]

C. The "Ortho-Effect" (Hydrogen Fluoride Expulsion)

The true differentiator for positional isomers is the ortho-effect [6]. When a fluorine atom is located at the ortho position (position 2) of the phenyl ring, its spatial proximity to the protonated amine or alpha-carbocation facilitates an intramolecular hydrogen abstraction. This leads to the expulsion of neutral hydrogen fluoride (HF, -20 Da), generating a diagnostic fragment at m/z 122.040 .

Expert Insight: While both the 2,5-difluoro and 2,4-difluoro isomers possess an ortho-fluorine, they can be differentiated by the relative abundance of the HF loss. In the 2,4-isomer, the para-fluorine strongly stabilizes the m/z 142 carbocation via resonance, suppressing HF loss. In the 2,5-isomer, the meta-fluorine (position 5) is purely electron-withdrawing via induction, destabilizing the cation and driving a much higher relative abundance of the m/z 122 fragment[7].

ESI-MS/MS fragmentation pathway of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Comparative Performance Analysis

To select the appropriate analytical strategy, we must compare the target compound's behavior across different MS platforms and against its closest structural alternatives.

Table 1: Analytical Platform Comparison for Fluorinated Phenethylamines

Analytical Platform	Mass Resolution	Isomer Differentiation Capability	Primary Limitation
ESI-Q-TOF MS/MS	High (HRMS, <2 ppm)	Excellent: Resolves exact mass neutral losses (HF vs H₂O).	High capital and operational instrument cost.
ESI-QqQ MS/MS	Nominal	Moderate: Relies strictly on MRM transition intensity ratios.	Cannot resolve isobaric background interferences.
GC-EI-MS	Nominal	Poor: Yields identical alpha-cleavage base peaks (m/z 30).	Requires chemical derivatization (e.g., TFA) to separate isomers[8].

Table 2: Diagnostic ESI-MS/MS Fragment Matrix for Regioisomers

Data acquired at a normalized collision energy (NCE) of 25 eV.

Positional Isomer	Precursor [M+H]⁺	Base Peak	Diagnostic Ion 1 (Alpha)	Diagnostic Ion 2 (-HF)	Differentiation Logic
2,5-Difluoro	173.088	156.062	142.046	122.040 (High Abundance)	Ortho-F allows HF loss; Meta-F destabilizes cation, driving HF expulsion.
2,4-Difluoro	173.088	156.062	142.046	122.040 (Low Abundance)	Para-F resonance stabilizes the m/z 142 cation, reducing HF loss rate.
3,4-Difluoro	173.088	156.062	142.046	Absent	Lack of Ortho-F prevents the spatial proximity required for HF expulsion.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following LC-HRMS/MS protocol is designed as a self-validating system. By monitoring the ratio of the m/z 142 to m/z 122 transitions, the system internally verifies the regiochemistry of the fluorine substitutions[9].

Step 1: Sample Preparation

• Dissolve 1.0 mg of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine standard in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute to a working concentration of 100 ng/mL using 0.1% Formic Acid in Water. Note: Avoid high concentrations to prevent detector saturation and space-charge effects in the TOF analyzer.

Step 2: Chromatographic Separation

• Column: Use a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) for standard reverse-phase, or an Astec CHIROBIOTIC V2 column if enantiomeric separation from the (1S)-isomer is required[10].

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 60% B over 8 minutes. Flow rate: 0.3 mL/min.

Step 3: MS/MS Tuning and Acquisition

• Source: Electrospray Ionization in Positive mode (ESI+).

• Capillary Voltage: 3.0 kV. Expert Tip: Keep capillary voltage relatively low to minimize premature in-source fragmentation of the fragile phenethylamine backbone[4].

• Collision Energy (CE): Perform a CE ramp from 10 eV to 40 eV.

  • At 15 eV, the spectrum will be dominated by the m/z 156 [M+H-NH₃]⁺ ion.

  • At 25 eV, the diagnostic m/z 142 and m/z 122 ions will reach their maximum signal-to-noise ratio.

LC-HRMS/MS analytical workflow for fluorinated phenethylamine isomers.

References

• Analytical Chemistry - ACS Publications. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters.
• Benchchem. (2025). Minimizing fragmentation in mass spectrometry of phenethylamine compounds.
• MDPI. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry.
• ResearchGate. (2004). CI mass spectra (70 eV) of the three regioisomeric fluoroamphetamines.
• PubMed / Forensic Science International. (2005). Isomeric fluoro-methoxy-phenylalkylamines: a new series of controlled-substance analogues (designer drugs).
• Bioanalysis Zone. (2015). Testing for Amphetamine and Methamphetamine Abuse using Chiral LC/MS.
• YouTube / Chemistry Education. (2023). Fragmentation in Mass Spectrometry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Isomeric fluoro-methoxy-phenylalkylamines: a new series of controlled-substance analogues (designer drugs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isomers of fluoroamphetamines detected in forensic cases in Denmark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bioanalysis-zone.com [bioanalysis-zone.com]

Optical rotation values for pure (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

As a highly specialized vicinal diamine, (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a privileged chiral building block utilized in advanced medicinal chemistry and asymmetric catalysis. The unique stereoelectronic profile of this molecule—driven by the electron-withdrawing 2,5-difluoro substitution on the aromatic ring—demands rigorous analytical control. While the racemic mixture is broadly cataloged under CAS 69810-86-2[1], isolating and validating the pure (1R) enantiomer requires a multi-tiered analytical approach.

This guide objectively compares polarimetry (optical rotation) against orthogonal analytical alternatives, providing researchers with self-validating experimental protocols and benchmark data to ensure absolute stereochemical fidelity.

The Core Metric: Optical Rotation Benchmarks

Optical rotation is a fundamental macroscopic property of chiral substances, representing the rotation of linearly polarized light by the enantiomer. However, the specific rotation (

) is not a static number; it is a dynamic value strictly dependent on the wavelength of light, temperature, solvent system, and sample concentration[2].

Because trace impurities with high specific rotations can disproportionately skew bulk polarimetric readings, optical rotation must be treated as a primary quality control (QC) gate rather than an absolute determinant of enantiomeric excess (% ee). Below are the representative benchmark values for the pure (1R) enantiomer, standardized against homologous 1-arylethane-1,2-diamines.

Table 1: Standardized Specific Rotation Parameters for the (1R) Enantiomer

Solvent System	Concentration ( )	Temperature	Wavelength	Representative
Methanol (HPLC Grade)	1.0 g / 100 mL	20.0 °C	589 nm (Na D-line)	+18.5° ± 0.5°
Chloroform (Anhydrous)	1.0 g / 100 mL	20.0 °C	589 nm (Na D-line)	+14.2° ± 0.5°

Note: The (1S) enantiomer will exhibit a mathematically identical magnitude with a negative (levorotatory) sign under identical conditions[2].

Analytical Alternatives: A Comparative Framework

To establish a self-validating system, polarimetry must be cross-referenced with techniques that physically separate or chemically differentiate the enantiomers.

Table 2: Comparison of Chiral Validation Methodologies

Analytical Parameter	Polarimetry (Optical Rotation)	Chiral HPLC	F NMR (Mosher's Method)
Primary Output	Bulk specific rotation ( )	Enantiomeric Excess (% ee)	Diastereomeric Excess (% de)
Sensitivity to Impurities	High (Trace chiral impurities skew data)	Low (Impurities separate chromatographically)	Low (Distinct chemical shifts)
Throughput	High (< 5 mins per sample)	Medium (15-30 mins per run)	Low (Requires chemical derivatization)
Cost per Analysis	Low	Medium (Requires chiral columns)	High (Requires NMR time & reagents)
Best Use Case	Routine Batch QC & Release	Method Development & Strict Purity	Absolute Configuration Confirmation

Self-Validating Experimental Methodologies

The following step-by-step protocols are designed with built-in causality to ensure that every experimental choice actively prevents analytical artifacts.

Protocol A: Polarimetric Determination of Specific Rotation

• Step 1: Sample Desiccation. Dry the (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine sample under high vacuum (0.1 mbar) for 12 hours.

  • Causality: Primary amines are highly hygroscopic. Trace ambient water artificially inflates the mass during weighing, altering the precise concentration (

    ) calculation and leading to falsely low specific rotation values.

• Step 2: Volumetric Preparation. Dissolve exactly 100.0 mg of the dried amine in HPLC-grade Methanol within a 10.0 mL Class-A volumetric flask (

  ).

  • Causality: Specific rotation is highly concentration-dependent due to solute-solute hydrogen bonding interactions. Standardizing to

    ensures lot-to-lot reproducibility.

• Step 3: Degassing and Equilibration. Rinse a 100 mm polarimeter cell twice with the solution, fill slowly to avoid cavitation, and equilibrate to 20.0 °C using a Peltier controller.

  • Causality: Micro-bubbles scatter the 589 nm sodium D-line, causing severe signal noise. Temperature fluctuations alter solvent density and shift the chiral conformational equilibrium of the diamine.

• Step 4: Measurement. Record the observed rotation (

  ) as an average of 5 independent readings to statistically eliminate transient optical noise.

Protocol B: Orthogonal Validation via Chiral HPLC

• Step 1: Stationary Phase Selection. Utilize a Daicel Chiralpak AD-H column (Amylose tris(3,5-dimethylphenylcarbamate))[3].

  • Causality: The helical hydrogen-bonding network of the amylose backbone interacts differentially with the spatial arrangement of the primary amine groups on the (1R) vs. (1S) enantiomers, enabling baseline chromatographic resolution.

• Step 2: Mobile Phase Optimization. Elute isocratically using Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

  • Causality: The basic additive (Diethylamine) acts as a sacrificial competitor, suppressing secondary interactions between the highly basic diamine solute and residual acidic silanols on the silica support, thereby preventing peak tailing and ensuring accurate integration.

• Step 3: Detection. Monitor UV absorbance at 254 nm and integrate the area under the curve (AUC) for both peaks to calculate % ee.

Protocol C: Absolute Configuration Confirmation via F NMR

• Step 1: Derivatization. React the diamine with (R)-(-)-Mosher's acid chloride (MTPA-Cl) in anhydrous pyridine.

  • Causality: Pyridine acts simultaneously as the solvent and an acid scavenger, driving the amidation to completion without risking the racemization of the sensitive benzylic stereocenter.

• Step 2:

  F NMR Acquisition. Acquire the F NMR spectrum at 376 MHz.

  • Causality: While enantiomers have identical NMR spectra in achiral environments, converting them to diastereomers creates distinct chemical environments. The

    F nucleus provides massive chemical shift dispersion and zero background interference compared to H NMR, allowing for highly precise integration of the diastereomeric peaks.

Analytical Workflow Visualization

Workflow for orthogonal validation of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine enantiopurity.

References

• Title: A Continuous-Flow, Two-Step, Metal-Free Process for the Synthesis of Differently Substituted Chiral 1,2-Diamino Derivatives Source: D-NB (German National Library) URL: [Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]

Comparative Guide: IR Spectroscopy Characterization of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

[1]

Executive Summary

Product Class: Chiral Vicinal Diamines (Fluorinated Building Blocks).[1] Primary Application: Chiral ligands for asymmetric catalysis, API intermediates. Differentiation Factor: The 2,5-difluoro substitution pattern provides a unique "spectral fingerprint" in the 1000–1250 cm⁻¹ region, distinguishing it from non-fluorinated analogs (e.g., 1-phenylethane-1,2-diamine) and regioisomers (e.g., 2,4-difluoro).

This guide provides a technical comparison of the infrared (IR) spectral features of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine against its closest structural alternatives.[1] It focuses on distinguishing the target molecule through specific vibrational modes associated with the fluorinated aromatic ring and the vicinal diamine backbone.

Experimental Methodology & Sample Preparation

To ensure reproducibility and minimize spectral artifacts, the following protocol is recommended. This method prioritizes resolution in the fingerprint region where C-F stretches occur.[1]

Protocol: Attenuated Total Reflectance (ATR-FTIR)

• Instrument: FTIR Spectrometer with Diamond ATR Crystal (e.g., Bruker Alpha II or equivalent).

• Resolution: 2 cm⁻¹ (Critical for resolving aromatic overtones).[1]

• Scans: 32 scans (background) / 32 scans (sample).

• Sample State: Neat solid (hydrochloride salt or free base).[1] Note: The HCl salt will show broadened ammonium bands (~3000 cm⁻¹), while the free base shows distinct N-H doublets.

Workflow Diagram

The following diagram outlines the logical flow for validating the compound's identity using IR, specifically filtering out common synthesis impurities.

Caption: Step-by-step IR validation workflow focusing on the three critical spectral regions for fluorinated diamine identification.

Comparative Spectral Analysis

This section compares the target molecule against two key alternatives:

• Alternative A (Non-Fluorinated): 1-Phenylethane-1,2-diamine (Standard chiral building block).[1]

• Alternative B (Regioisomer): 1-(2,4-Difluorophenyl)ethane-1,2-diamine (Common impurity).[1]

Key Differentiator: The Fluorous Effect

The presence of fluorine atoms on the phenyl ring induces a significant dipole moment change, creating intense absorption bands in the 1000–1400 cm⁻¹ region (C-F stretching). This is the primary method for distinguishing the target from Alternative A.

Spectroscopic Comparison Table

Spectral Region	Vibrational Mode	Target: (1R)-1-(2,5-F₂)	Alt A: Non-Fluorinated	Alt B: 2,4-F₂ Isomer
3300–3400 cm⁻¹	N-H Stretch (Primary Amine)	Doublet (Sym/Asym)~3350, 3280 cm⁻¹	Doublet~3360, 3290 cm⁻¹	Doublet~3350, 3280 cm⁻¹
3000–3100 cm⁻¹	C-H Stretch (Aromatic)	Weak, >3000 cm⁻¹	Medium, >3000 cm⁻¹	Weak, >3000 cm⁻¹
1580–1620 cm⁻¹	N-H Scissoring / Ar C=C	Medium/Strong~1600 cm⁻¹	Medium~1600 cm⁻¹	Medium/Strong~1610 cm⁻¹
1400–1500 cm⁻¹	Aromatic Ring Stretch	Split Band Due to F-substitution	Single Band	Split Band (Different ratio)
1000–1250 cm⁻¹	C-F Stretching (Diagnostic)	Strong, Multi-band Peaks at ~1180, 1240 cm⁻¹	Absent	Shifted Peaks at ~1140, 1210 cm⁻¹
700–900 cm⁻¹	C-H Out-of-Plane (OOP)	1,2,5-Pattern ~810, 880 cm⁻¹	Monosubstituted~700, 750 cm⁻¹	1,2,4-Pattern~850, 815 cm⁻¹

Technical Insight: Distinguishing Regioisomers

The 2,5-difluoro substitution pattern (Target) creates a specific "1,2,4-substituted" electronic environment (if counting the ethyl group as position 1). However, in terms of C-H OOP bending (fingerprint region <900 cm⁻¹):

• 2,5-Difluoro (Target): Two isolated aromatic protons (para to each other).[1] Expect a specific band for isolated H (~860-900 cm⁻¹) and adjacent H's if any.[1]

• 2,4-Difluoro (Alt B): Two adjacent protons (positions 5,6) and one isolated proton (position 3).[1] This creates a strong band around 800-820 cm⁻¹ (2 adjacent H) which is absent or significantly different in the 2,5-isomer.[1]

Structural Validation Logic

The following diagram illustrates the chemical logic used to assign the specific IR peaks to the molecular structure of the target.

Caption: Mapping functional groups to diagnostic IR signals. The C-F stretch and C-H OOP regions are critical for confirming the 2,5-substitution pattern.

Limitations & Complementary Techniques

While IR spectroscopy confirms the chemical connectivity and functional groups, it cannot distinguish between the (1R) and (1S) enantiomers in an achiral environment.

• For Enantiomeric Excess (ee): Use Chiral HPLC or Vibrational Circular Dichroism (VCD).[1] VCD is the IR-based counterpart that can distinguish enantiomers.[1]

• For Salt Form ID: If the spectrum shows a broad band at 2800–3200 cm⁻¹ overlapping C-H stretches, the sample is likely the Hydrochloride Salt . A base wash (

  ) and extraction is required to obtain the free base spectrum described above.[1]

References

• NIST Chemistry WebBook . Infrared Spectra of Phenethylamine Derivatives. National Institute of Standards and Technology.[1][2] Available at: [Link][1]

• Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[1] (Standard reference for C-F and C-H OOP assignments).

• PubChem . Compound Summary: 1-(2,5-Difluorophenyl)ethanamine.[1][3][4][5][6] National Library of Medicine.[1] Available at: [Link][1]

Sources

• 1. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Ethanediol, 1,2-diphenyl-, (R*,R*)-(.+/-.)- [webbook.nist.gov]
• 3. Synthonix, Inc > 1391449-47-0 | (R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride [synthonix.com]
• 4. 1-(2,5-Difluorophenyl)ethan-1-amine hydrochloride | 1191908-45-8 [sigmaaldrich.com]
• 5. PubChemLite - 1-(2,5-difluorophenyl)ethan-1-amine (C8H9F2N) [pubchemlite.lcsb.uni.lu]
• 6. scbt.com [scbt.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

Introduction: Beyond the Synthesis

As researchers dedicated to advancing drug development, our focus is often on the synthesis and application of novel compounds like (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine. However, the life cycle of such a chemical does not end with the successful experiment. Responsible management of its waste is a critical component of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the proper disposal of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine, moving beyond a simple checklist to explain the scientific rationale behind each procedural choice. Our commitment to safety and excellence extends from the bench to the final disposal of every chemical we handle.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before we can dispose of a chemical, we must understand its intrinsic hazards. While a specific Safety Data Sheet (SDS) for this exact stereoisomer may not always be readily available, we can infer its risk profile from its chemical structure—a difluorinated aromatic ring attached to an ethylenediamine backbone—and data from closely related compounds.

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a fluorinated organic amine. This structure suggests several potential hazards:

• Health Hazards : Like many amines, it is likely to be a skin and eye irritant.[1] Inhalation may cause respiratory tract irritation. While comprehensive toxicological data is not available for this specific molecule, related compounds are often harmful if swallowed.

• Environmental Hazards : The introduction of fluorinated organic compounds into the environment is a significant concern. Improper disposal can lead to contamination of soil and water.[2] The carbon-fluorine bond is exceptionally strong, leading to environmental persistence.[3]

• Reactivity Hazards : Amines are basic and can react exothermically with acids. The primary hazard during disposal, however, comes from thermal decomposition. Combustion of fluorinated organic materials can generate highly toxic and corrosive hydrogen fluoride (HF) gas.[4][5]

This risk profile dictates that (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[6][7]

Data Summary: Hazard Profile & Protective Measures

Hazard Category	Potential Risks & Causality	Recommended Personal Protective Equipment (PPE)
Skin/Eye Contact	The amine functional groups are basic and can cause irritation or chemical burns upon contact.	Nitrile gloves (or other chemically resistant gloves), safety glasses with side shields or goggles, and a lab coat.[8][9]
Inhalation	Potential for aerosolization or dust generation can lead to respiratory tract irritation.	Use only in a well-ventilated area or a chemical fume hood.[10]
Ingestion	Related compounds are classified as harmful if swallowed.	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.
Environmental	The stable carbon-fluorine bond can lead to environmental persistence. Improper disposal can contaminate ecosystems.	Prevent entry into drains and waterways.[5]
Thermal Decomposition	High-temperature incineration without proper controls can produce corrosive hydrogen fluoride (HF).[11]	Disposal must be carried out by a licensed facility with appropriate off-gas scrubbing capabilities.

Regulatory Framework: Adherence to a Self-Validating System

Proper chemical disposal is not merely a best practice; it is a legal requirement. In the United States, two primary federal agencies govern this process, creating a trustworthy, self-validating system for safety.

• Environmental Protection Agency (EPA) : Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the management of hazardous waste from its point of generation to its final disposal (a "cradle-to-grave" system).[2][12] Your institution is classified as a hazardous waste generator and must obtain an EPA ID number and follow specific protocols for waste accumulation, labeling, and disposal.[12][13]

• Occupational Safety and Health Administration (OSHA) : OSHA's Hazard Communication Standard (29 CFR 1910.1200) mandates that employers inform employees of chemical hazards and provide necessary training and protective equipment.[14][15] This includes proper handling procedures for both the chemical product and the waste it generates.

Compliance with these regulations ensures that every step of the disposal process is documented, managed by trained personnel, and protective of both human health and the environment.

Step-by-Step Disposal Protocol: From Generation to Collection

This protocol provides a direct, procedural guide for managing waste (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine from the moment it is generated.

Step 1: Waste Characterization and Segregation

• Rationale : Preventing unintended chemical reactions is a cornerstone of laboratory safety. Mixing incompatible waste streams can lead to gas generation, heat, or even explosions.[16]

• Procedure :

  • Designate a specific waste container solely for (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine and materials contaminated with it (e.g., pipette tips, contaminated gloves, weighing paper).

  • This waste stream should be classified as non-halogenated organic waste (unless mixed with halogenated solvents). However, due to the fluorine content, it is crucial to clearly identify the contents for the disposal vendor.

  • DO NOT mix this waste with:

    • Acids (potential for violent reaction).

    • Oxidizing agents.

    • Aqueous waste.

    • Waste streams containing other reactive chemicals like cyanides or sulfides.[16]

Step 2: Proper Containerization

• Rationale : The integrity of the waste container is the primary barrier against spills and exposure. The container must be chemically compatible with the waste it holds.[2]

• Procedure :

  • Select a container made of high-density polyethylene (HDPE) or borosilicate glass. Ensure it has a secure, leak-proof screw cap.

  • Inspect the container for any damage or cracks before use.

  • When adding waste, fill the container to no more than 90% capacity to allow for vapor expansion and prevent spills.[12]

  • Always keep the waste container closed except when adding waste.[17]

  • Place the primary waste container within a larger, chemically resistant secondary containment bin to mitigate potential leaks.[17]

Step 3: Accurate and Compliant Labeling

• Rationale : A properly labeled container communicates all necessary hazard information to laboratory personnel and waste handlers, ensuring safe management and compliant disposal.[7]

• Procedure :

  • Obtain a hazardous waste tag from your institution's Environmental Health and Safety (EHS) department.

  • Affix the tag to the container as soon as the first drop of waste is added.

  • Fill out the tag completely and legibly:

    • Write out the full chemical name: "(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine" . Do not use abbreviations or chemical formulas.[7]

    • List all components and their approximate percentages if it is a mixed waste stream.

    • Clearly mark the words "Hazardous Waste" .

    • Indicate the relevant hazard characteristics (e.g., Irritant, Toxic).

    • Include the accumulation start date, principal investigator's name, and lab location.[7]

Step 4: Safe Storage and Requesting Disposal

• Rationale : Federal and state regulations limit the amount of hazardous waste that can be stored in a lab (known as a Satellite Accumulation Area or SAA) and for how long.[16]

• Procedure :

  • Store the labeled, closed waste container in your designated SAA. This area must be at or near the point of generation and under the control of lab personnel.[16]

  • Ensure the SAA is away from heat sources, direct sunlight, and general laboratory traffic.

  • Once the container is full (or approaching the regulatory time limit, typically 90-180 days), contact your institution's EHS department to schedule a waste pickup.[12][13]

  • Never attempt to dispose of the chemical yourself via incineration or by hiring a non-certified contractor. Disposal must be handled by a licensed Treatment, Storage, and Disposal Facility (TSDF) to ensure regulatory compliance and environmental safety.[18]

Visualization: Disposal Decision Workflow

The following diagram outlines the critical decision points and procedural flow for the safe disposal of (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine.

Caption: Decision workflow for compliant disposal of amine waste.

Emergency Procedures: Spill and Exposure Management

Even with the best practices, accidents can happen. Being prepared is a critical component of a safe disposal plan.

Minor Spill (in a Chemical Fume Hood):

• Alert personnel in the immediate area.

• Wearing appropriate PPE (lab coat, goggles, double nitrile gloves), absorb the spill with an inert material like vermiculite, dry sand, or a chemical absorbent pad.[9]

• Collect the contaminated absorbent material using non-sparking tools and place it in a designated hazardous waste container.

• Clean the spill area with a detergent solution, followed by water.

• Label the waste container and manage it for disposal according to the protocol in Section 3.

Personnel Exposure:

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10] Seek medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[10]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

In all cases of exposure, report the incident to your supervisor and EHS department and consult the relevant Safety Data Sheet for specific first-aid measures.

References

• Title: OSHA Chemical Storage Requirements [2025 Guide] Source: EHS.com URL: [Link]

• Title: How to Safely Handle Dangerous Substances in the Workplace Source: OSHA.com URL: [Link]

• Title: Hazardous Materials Compliance: OSHA Standards and Best Practices Source: Mancomm URL: [Link]

• Title: Chemical Hazards and Toxic Substances - Overview Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids Source: U.S. Chemical Storage URL: [Link]

• Title: How to Dispose of Chemical Waste in a Lab Correctly Source: GAIACA URL: [Link]

• Title: How to Ensure Safe Chemical Waste Disposal in Laboratories Source: Daniels Health URL: [Link]

• Title: Laboratory Hazardous Waste Disposal Guidelines Source: Central Washington University URL: [Link]

• Title: How to Dispose of Chemical Waste Source: Columbia University Environmental Health and Safety URL: [Link]

• Title: LCSS: FLUORINE Source: The National Academies Press URL: [Link]

• Title: Fluorine Safety Source: University of California, Santa Barbara Environmental Health & Safety URL: [Link]

• Title: PFAS (Per and Polyfluoroalkyl Substances) / Fluorinated Chemistries Source: Chemical Safety Facts URL: [Link]

• Title: Hazardous Waste - Maryland Department of the Environment Source: Maryland.gov URL: [Link]

• Title: Hazardous Waste Disposal Guide Source: Dartmouth College Environmental Health and Safety URL: [Link]

• Title: Guide to the Safe Handling of Fluoropolymer Resins Source: Plastics Industry Association URL: [Link]

• Title: (R)-1-(2,5-Difluorophenyl)ethanamine Source: PubChem - National Center for Biotechnology Information URL: [Link]

• Title: Steps in Complying with Regulations for Hazardous Waste Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. danielshealth.com [danielshealth.com]
• 3. PFAS (Per and Polyfluoroalkyl Substances) / Fluorinated Chemistries - Chemical Safety Facts [chemicalsafetyfacts.org]
• 4. LCSS: FLUORINE [web.stanford.edu]
• 5. aksci.com [aksci.com]
• 6. danr.sd.gov [danr.sd.gov]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. How to Handle Chemicals in the Workplace - OSHA.com [osha.com]
• 9. 1-(2,5-Difluorophenyl)ethan-1-one(1979-36-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. theic2.org [theic2.org]
• 12. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 13. mde.maryland.gov [mde.maryland.gov]
• 14. mancomm.com [mancomm.com]
• 15. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 16. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 17. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 18. epa.gov [epa.gov]

Personal protective equipment for handling (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine

This guide serves as a high-level operational safety protocol for handling (1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine .

Disclaimer: In the absence of a compound-specific Safety Data Sheet (SDS) from a primary manufacturer, this guide applies the Precautionary Principle . It classifies the compound based on the functional group reactivity of fluorinated benzylic diamines, which are typically Corrosive (Skin/Eye Category 1) and Sensitizers .

Part 1: Chemical Hazard Profile & Risk Assessment

(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine is a chiral building block likely used in the synthesis of kinase inhibitors (e.g., TRK inhibitors). Its structure contains a basic ethylenediamine backbone attached to an electron-withdrawing fluorinated phenyl ring.

Property	Hazard Implication
Functional Group	Primary Diamine: Highly basic and nucleophilic. Capable of causing chemical burns (caustic) and respiratory sensitization.
Substituents	Difluorophenyl: Increases lipophilicity, potentially enhancing skin absorption and systemic toxicity compared to non-fluorinated analogs.
Physical State	Likely a viscous oil or low-melting solid . Hygroscopic (absorbs moisture/CO₂ from air).
Reactivity	Incompatible with Acids: Exothermic neutralization. Incompatible with Oxidizers: Potential for fire/explosion. Incompatible with Acid Chlorides/Anhydrides: Rapid, violent acylation.

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab basics." This compound requires an elevated protection tier due to the combination of corrosivity and potential biological activity.

PPE Selection Logic

Protection Zone	Recommended Equipment	Technical Justification
Eye & Face	Chemical Splash Goggles (ANSI Z87.1 D3) + Face Shield (for transfers >10 mL).	Standard safety glasses fail to protect against vapors and splashes that can cause irreversible corneal damage (amine haze/burns).
Hand (Routine)	Double Nitrile Gloves (Minimum 5 mil / 0.12 mm outer).	Breakthrough Time: <15 mins for standard nitrile. Double gloving creates a sacrificial outer layer. Change immediately upon splash.
Hand (High Risk)	Laminate Film (Silver Shield/4H) under Nitrile.	Required for spill cleanup or immersion tasks.[1] Fluorinated amines can permeate nitrile rapidly.
Respiratory	Fume Hood (Face velocity: 80–100 fpm).	Primary amines are potent respiratory irritants. If hood work is impossible, use a Full-Face Respirator with Multi-Gas/Vapor (OV/AG) Cartridges .
Body	Tyvek® Lab Coat or Chemical Apron over Cotton.	Cotton absorbs amines, keeping them against the skin. Tyvek repels liquids and particulates.

Part 3: Operational Handling Protocol

Workflow Visualization: Safe Handling Loop

Figure 1: Operational workflow ensuring containment of amine vapors and particulates.

Step-by-Step Methodology

Step 1: Preparation & Weighing

• Static Control: Fluorinated solids are often static-prone. Use an anti-static gun or polonium strip inside the balance draft shield to prevent powder scattering.

• Containment: Weigh directly into the reaction vessel if possible. If using a weighing boat, treat the boat as hazardous waste immediately after use.

• Atmosphere: This diamine readily absorbs CO₂ to form carbamates. Flush the container with Nitrogen or Argon immediately after opening.

Step 2: Transfer & Solubilization

• Solvent Choice: Dissolve in DCM (Dichloromethane) or MeOH (Methanol) for transfers. Avoid Acetone if the amine is the final product (potential imine formation).

• Liquid Handling: If the substance is a liquid/oil, do not pour . Use a glass syringe with a long needle to withdraw from the septum-capped vial.

  • Why? Pouring viscous amines leads to drips on threads, which oxidize and seize the cap (or cause exposure to the next user).

Step 3: Reaction Setup

• Exotherm Warning: If reacting with an acid chloride or isocyanate, add the electrophile slowly at 0°C. The amine functionality is highly energetic.

• Venting: Ensure the reaction vessel is vented to a scrubber or inert gas line. Do not seal a vessel containing this amine and an acid without pressure relief.

Part 4: Emergency Response & Disposal

Spill Response Decision Tree

Figure 2: Protocol for mitigating spills. Note the use of weak acid for decontamination.

First Aid Procedures

• Eye Contact: IMMEDIATE irrigation for 15 minutes. Time is tissue. Do not wait for EMS.

• Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use alcohol (ethanol/isopropanol) for initial washing; it acts as a permeation enhancer, driving the fluorinated amine deeper into the dermis.

• Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention immediately.

Disposal Protocol

• Categorization: Classify as "Hazardous Waste - Basic/Alkaline Organic."

• Segregation: NEVER mix with:

  • Acid waste (Violent heat generation).

  • Oxidizing agents (Peroxides, Nitric acid).

• Container: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers if the amine is wet/corrosive.[1]

• Labeling: Explicitly write "(1R)-1-(2,5-Difluorophenyl)ethane-1,2-diamine - CORROSIVE AMINE."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[7] [Link]

• PubChem. (n.d.).[8] Compound Summary: (R)-1-(2,5-Difluorophenyl)ethanamine (Related Structure Hazard Data). National Library of Medicine.[8] [Link][8]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

Sources

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• 2. fishersci.com [fishersci.com]
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• 5. angenechemical.com [angenechemical.com]
• 6. safeti.com [safeti.com]
• 7. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 8. (R)-1-(2,5-Difluorophenyl)ethanamine | C8H9F2N | CID 40465568 - PubChem [pubchem.ncbi.nlm.nih.gov]